1,4-Phenylenediacrylic acid

• CAS: 23713-85-1

Core Science & Biosynthesis

Synthesis of 1,4-Phenylenediacrylic Acid: A Technical Guide to the Knoevenagel-Doebner Condensation

An In-depth Technical Guide for Researchers

Abstract: This guide provides a comprehensive technical overview for the synthesis of 1,4-phenylenediacrylic acid from terephthalaldehyde and malonic acid. The synthesis is achieved via the Knoevenagel-Doebner condensation, a robust and fundamental reaction in organic chemistry. This document delves into the underlying reaction mechanism, offers a detailed, field-tested experimental protocol, and discusses process optimization and characterization. The content is tailored for researchers, scientists, and professionals in drug development and materials science who require a practical and scientifically grounded understanding of this synthesis.

Introduction and Significance

1,4-Phenylenediacrylic acid is a symmetrical aromatic dicarboxylic acid featuring a rigid phenylene core flanked by two acrylic acid moieties. Its structure, (HOOC-CH=CH)₂C₆H₄, lends itself to a variety of applications, particularly as a linker in the synthesis of metal-organic frameworks (MOFs) and as a monomer for specialty polyamides and other polymers.[1] The conjugated system of double bonds also imparts interesting photochemical properties.[2]

The synthesis from terephthalaldehyde and malonic acid is a classic example of the Knoevenagel condensation, specifically the Doebner modification.[3][4] This reaction is a cornerstone of C-C bond formation, valued for its efficiency in creating α,β-unsaturated carboxylic acids.[5] Understanding this process provides not only a reliable method for producing 1,4-phenylenediacrylic acid but also a foundational technique applicable to the synthesis of a wide array of similar structures.

The Core Chemistry: Mechanism and Principles

The synthesis proceeds via a Knoevenagel condensation, a nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration.[3] The use of malonic acid as the active methylene source and pyridine as the solvent/base constitutes the Doebner modification, which includes a subsequent decarboxylation step.[6]

2.1. The Knoevenagel Condensation Mechanism

The overall reaction can be broken down into three primary stages:

• Deprotonation: A weak base, typically pyridine or a catalytic amount of a stronger amine like piperidine, deprotonates the active methylene group of malonic acid. The two electron-withdrawing carboxylic acid groups make these protons acidic enough to be removed by a mild base, forming a nucleophilic enolate ion.[5][7]

• Nucleophilic Attack: The enolate ion attacks one of the carbonyl carbons of terephthalaldehyde. Given the symmetrical nature of terephthalaldehyde, this process occurs sequentially at both aldehyde groups. This addition forms a tetrahedral intermediate.[7]

• Dehydration and Decarboxylation: The intermediate undergoes proton transfer and then eliminates a molecule of water to form a double bond.[7] When conducted in refluxing pyridine, the β-keto acid intermediate readily undergoes a concerted decarboxylation (loss of CO₂) and elimination to yield the final α,β-unsaturated product.[3][6]

2.2. Causality of Reagent Choices

• Terephthalaldehyde: A symmetrical dialdehyde that serves as the electrophilic backbone of the final molecule.

• Malonic Acid: The quintessential active methylene compound for this modification. Its structure is critical as one carboxylic acid group participates in the condensation while the other is eliminated as CO₂, driving the reaction to completion.[3]

• Pyridine: Functions as both the solvent and the base. Its basicity is sufficient to facilitate the initial deprotonation. In the Doebner modification, it is also instrumental in promoting the final decarboxylation step.[6][8]

• Piperidine (Catalyst): Often added in catalytic amounts, piperidine is a stronger base than pyridine and significantly accelerates the reaction rate.[8] It can form a more reactive iminium ion intermediate with the aldehyde, which is then more susceptible to attack by the malonic acid enolate.[6] This organocatalytic cycle enhances the efficiency of the condensation.

Caption: Figure 2: Experimental Workflow.

• Reaction Setup: Assemble the 250 mL three-neck flask with a reflux condenser and a magnetic stir bar. In a fume hood, charge the flask with terephthalaldehyde (6.71 g, 0.05 mol), malonic acid (11.45 g, 0.11 mol), and pyridine (50 mL). [1]2. Catalyst Addition: Begin stirring the mixture to form a suspension. Carefully add piperidine (0.5 mL) to the flask.

• Heating and Reflux: Heat the mixture to reflux (approximately 115 °C) using the heating mantle. Allow the reaction to proceed under reflux for 4-6 hours. The mixture will gradually darken, and the evolution of CO₂ may be observed.

• Product Precipitation (Work-up): After the reflux period, turn off the heat and allow the reaction mixture to cool to room temperature. In a separate beaker, prepare the 2 M hydrochloric acid solution. Slowly pour the cooled, dark reaction mixture into the stirred acid solution. A yellow solid should precipitate immediately. [4]5. Isolation: Cool the beaker containing the precipitate in an ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with cold deionized water until the filtrate is no longer acidic (test with pH paper). Follow with a wash of cold ethanol to remove any remaining organic impurities.

• Drying: Transfer the yellow solid to a watch glass and dry in a vacuum oven at 60-80 °C to a constant weight. The expected product is a yellow powder. [9]

Characterization and Validation

The integrity of the synthesis is validated by characterizing the final product.

Property	Expected Result	Reference
Appearance	White to light yellow powder/crystal	[9][10]
Melting Point	>300 °C (decomposes)	[10][11]
Solubility	Very slightly soluble in water; insoluble in most common organic solvents.	[9]
¹H-NMR (DMSO-d₆)	δ ~6.5-6.6 (d, 2H, vinyl), δ ~7.5-7.7 (d, 2H, vinyl), δ ~7.7 (s, 4H, aromatic), δ ~12.8 (br s, 2H, COOH)	[1]
FT-IR (KBr, cm⁻¹)	~3000 (O-H stretch, broad), ~1680 (C=O stretch), ~1625 (C=C stretch), ~980 (trans C-H bend)	-

Note: NMR chemical shifts are approximate and can vary based on solvent and instrument.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Insufficient precipitation. - Product loss during transfers/washing.	- Extend reflux time to 8 hours. - Ensure the work-up solution is sufficiently acidic (pH < 2). - Use minimal amounts of cold solvent for washing.
Dark, Tarry Product	- Reaction temperature too high. - Side reactions/polymerization.	- Maintain a gentle reflux; avoid aggressive boiling. - Ensure high purity of terephthalaldehyde, as impurities can promote polymerization.
Reaction Stalls	- Inactive catalyst. - Water in reagents/solvent.	- Use fresh piperidine. - Use anhydrous pyridine for the reaction.

Conclusion

The Knoevenagel-Doebner condensation of terephthalaldehyde and malonic acid is an effective and reproducible method for synthesizing 1,4-phenylenediacrylic acid. The key to success lies in understanding the mechanistic roles of the base catalyst system (pyridine and piperidine) and meticulous execution of the experimental protocol, particularly the work-up and purification steps. This guide provides the necessary framework for researchers to confidently perform this synthesis and validate the integrity of their results through standard characterization techniques.

References

• Benchchem. Technical Support Center: Catalyst Selection for Knoevenagel Condensation with Pyridyl Aldehydes. Accessed January 3, 2026.
• Organic Chemistry Portal.
• Alfa Chemistry.
• Juniper Publishers.
• Chemistry Research Journal. Synthesis of Cinnamic Derivatives using Pyridine and Piperidine via Simple Knoevenagel Condensation Reaction. Accessed January 3, 2026.
• Purechemistry.
• Wikipedia.
• YouTube. Knoevenagel Condensation. Doebner Modification. Verley Modification. Reaction Mechanism and Set Up. Published February 1, 2025.
• PubChem. 1,4-Phenylenediacrylic acid. Accessed January 3, 2026.
• TCI EUROPE N.V. 1,4-Phenylenediacrylic Acid. Accessed January 3, 2026.
• ResearchGate.
• TÜBİTAK Academic Journals. Synthesis and Properties of New Polyamides Based on 4-Phenylenediacrylic Acid and Hydantoin Derivatives in the Main Chain. Published January 1, 2008.
• Sigma-Aldrich. 1,4-Phenylenediacrylic acid 97%. Accessed January 3, 2026.

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An In-depth Technical Guide to the Purification of 1,4-Phenylenediacrylic Acid by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Phenylenediacrylic acid (p-PDA) is a key organic compound utilized in the synthesis of polymers and various pharmaceutical agents. Its purity is paramount to the successful outcome of these applications. This guide provides a comprehensive, in-depth exploration of the purification of 1,4-phenylenediacrylic acid utilizing the robust technique of recrystallization. We will delve into the foundational principles of recrystallization, a detailed, step-by-step protocol for p-PDA, methods for purity assessment, and troubleshooting common challenges. This document is designed to serve as a practical and authoritative resource for researchers and professionals in the field.

Introduction: The Significance of Purity for 1,4-Phenylenediacrylic Acid

1,4-Phenylenediacrylic acid, with the chemical formula C₁₂H₁₀O₄, is a dicarboxylic acid characterized by a central benzene ring with two acrylic acid groups in a para configuration. This symmetrical structure lends itself to applications in polymer chemistry, where it can act as a monomer, and in medicinal chemistry as a building block for more complex molecules.

The presence of impurities, which can originate from the synthetic route (e.g., unreacted starting materials, byproducts) or degradation, can significantly impact the performance and safety of the final product. For instance, in polymerization, impurities can act as chain terminators or alter the polymer's properties. In pharmaceutical applications, even trace impurities can lead to undesirable side effects or reduced efficacy. Therefore, a reliable and efficient purification method is essential. Recrystallization stands out as a powerful and widely used technique for purifying solid organic compounds.

The Cornerstone of Purification: Understanding Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent at different temperatures. The core principle is that most solids are more soluble in a hot solvent than in a cold one.

The Ideal Recrystallization Solvent:

The success of recrystallization hinges on the selection of an appropriate solvent. An ideal solvent for 1,4-phenylenediacrylic acid should exhibit the following characteristics:

• High solubility at elevated temperatures: To dissolve the compound completely.

• Low solubility at low temperatures: To allow for maximum recovery of the purified compound upon cooling.

• Inertness: The solvent should not react with the compound.

• Volatility: The solvent should be easily removable from the purified crystals.

• Impurity Solubility Profile: Impurities should either be highly soluble in the cold solvent (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).

Strategic Solvent Selection for 1,4-Phenylenediacrylic Acid

A common and effective solvent for the recrystallization of similar aromatic carboxylic acids is acetic acid . Ethanol and methanol are also potential candidates, but their higher volatility might require more careful handling to prevent premature crystallization. For this guide, we will focus on the use of glacial acetic acid.

Table 1: Solvent Selection Considerations for 1,4-Phenylenediacrylic Acid

Solvent	Rationale for Consideration	Potential Drawbacks
Glacial Acetic Acid	Proven to be an effective recrystallization solvent for p-PDA. Good solvency for carboxylic acids.	Corrosive, requires careful handling. Higher boiling point requires longer drying times.
Ethanol/Methanol	Polar protic solvents that can dissolve carboxylic acids. Lower boiling points for easier removal.	May have high solubility even at low temperatures, leading to lower recovery.
Water	Generally a poor solvent for p-PDA, but could be used as an anti-solvent in a mixed solvent system.	Very low solubility of p-PDA.
Toluene	Can be effective for recrystallizing some aromatic compounds.	Potential for impurities to co-crystallize.

Experimental Protocol: A Step-by-Step Guide to Recrystallization of 1,4-Phenylenediacrylic Acid

This protocol provides a detailed methodology for the purification of crude 1,4-phenylenediacrylic acid using glacial acetic acid.

4.1. Materials and Equipment

• Crude 1,4-Phenylenediacrylic acid

• Glacial acetic acid

• Erlenmeyer flasks (at least two)

• Hot plate with magnetic stirring capabilities

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Glass stirring rod

• Ice bath

• Spatula

• Watch glass

• Drying oven or vacuum desiccator

4.2. Workflow Diagram

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 1,4-Phenylenediacrylic Acid

Abstract: This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1,4-Phenylenediacrylic acid. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles and practical methodologies for the structural elucidation of this highly symmetric molecule. We will explore spectral predictions based on molecular structure, detailed interpretation of experimental data, and a robust, field-proven protocol for sample preparation and data acquisition. The causality behind experimental choices is emphasized to ensure a deep, applicable understanding of the spectroscopic techniques.

Introduction: The Molecule and the Method

Chemical Structure and Properties of 1,4-Phenylenediacrylic Acid

1,4-Phenylenediacrylic acid, also known as p-benzenediacrylic acid, is a dicarboxylic acid featuring a central benzene ring substituted at the para positions with acrylic acid moieties.[1][2] Its chemical formula is C₁₂H₁₀O₄.[1][3] The molecule's structure is characterized by its high degree of symmetry and the presence of multiple key functional groups: a 1,4-disubstituted aromatic ring, two carbon-carbon double bonds, and two carboxylic acid groups. The IUPAC name, (2E,2'E)-3,3'-(1,4-phenylene)diacrylic acid, indicates that the stereochemistry of the double bonds is typically in the trans (E) configuration.[3]

Physically, it is a yellow powder or solid with a very high melting point (greater than 300 °C) and poor solubility in water (less than 1 mg/mL).[1][2] These properties are critical considerations for selecting the appropriate NMR solvent and sample preparation techniques. Its rigid, conjugated structure makes it a valuable building block in the synthesis of polymers and other advanced materials.

The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable, non-destructive analytical technique for determining the structure of organic molecules.[4] For a molecule like 1,4-Phenylenediacrylic acid, NMR provides definitive information on:

• Chemical Environment: The chemical shift (δ) of each nucleus reveals its electronic environment.

• Molecular Connectivity: Scalar (J) coupling between nuclei in ¹H NMR provides information about which atoms are bonded to each other through the number of intervening bonds.

• Symmetry: The number of distinct signals in both ¹H and ¹³C NMR spectra is directly related to the molecular symmetry.[5][6]

• Stereochemistry: The magnitude of coupling constants, particularly across the double bonds, confirms the trans geometry.

This guide will systematically deconstruct the ¹H and ¹³C NMR spectra to verify the structure of 1,4-Phenylenediacrylic acid.

Molecular Symmetry and Predicted Spectral Features

The structure of 1,4-Phenylenediacrylic acid possesses a high degree of symmetry, specifically a C₂h point group if planar. This symmetry dictates that chemically equivalent nuclei will be magnetically equivalent and thus produce a single resonance signal.[5] This greatly simplifies the expected NMR spectra.

Based on the molecular symmetry, we can predict the number of unique signals:

• ¹H NMR: There are only three sets of chemically non-equivalent protons.

• ¹³C NMR: There are only four sets of chemically non-equivalent carbons.

The diagram below illustrates the structure with the non-equivalent atoms labeled for clarity in the subsequent spectral analysis.

Caption: Structure of 1,4-Phenylenediacrylic acid with non-equivalent protons (Hₐ, Hₑ, Hₒ) and carbons labeled.

¹H NMR Spectral Analysis

The ¹H NMR spectrum is predicted to show three distinct signals, corresponding to the three unique proton environments (Hₐ, Hₑ, and Hₒ in the diagram).

Theoretical Chemical Shifts and Coupling Constants

• Carboxylic Acid Protons (-COOH): These protons are highly deshielded and typically appear as a broad singlet far downfield, often >12 ppm. Their broadness is due to hydrogen bonding and chemical exchange.

• Aromatic Protons (Hₒ): The four protons on the benzene ring are chemically equivalent due to symmetry. They are in an aromatic environment, which induces a downfield shift.[7] They are expected to appear as a singlet in the aromatic region (7.0-8.0 ppm) because they are not coupled to any non-equivalent neighboring protons.

• Vinylic Protons (Hₐ and Hₑ): These two protons on the acrylic acid moiety are non-equivalent.

  • Hₑ: This proton is trans to the benzene ring and is deshielded by the anisotropic effect of the carbonyl group. It is expected to appear further downfield than Hₐ.

  • Hₐ: This proton is cis to the benzene ring.

  • Coupling: Hₐ and Hₑ are on adjacent carbons and will split each other into doublets. The coupling constant (J-value) between them is expected to be large (~16 Hz), which is characteristic of a trans relationship across a double bond.[8]

Experimental Data Interpretation

A ¹H NMR spectrum of 1,4-Phenylenediacrylic acid recorded in DMSO-d₆ shows the following key features, consistent with theoretical predictions.[9]

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Carboxylic Acid (-H OOC)	~12.5	Broad Singlet	-	2H
Aromatic (H -Ar)	~7.70	Singlet	-	4H
Vinylic (H ₑ-C=C)	~7.58	Doublet	~16.0	2H
Vinylic (H ₐ-C=C)	~6.56	Doublet	~16.0	2H

Causality and Insights:

• The observation of a single peak for the four aromatic protons at ~7.70 ppm is definitive proof of the 1,4- (para) substitution pattern.[10] Any other substitution pattern (ortho or meta) would break this symmetry and result in a more complex multiplet.[5]

• The large coupling constant of ~16.0 Hz between the vinylic protons confirms the (E,E)- or trans,trans-stereochemistry of the two acrylic acid side chains. A cis configuration would result in a much smaller coupling constant (typically 6-12 Hz).

• The broad singlet for the carboxylic acid protons is characteristic and its integration to 2H confirms the presence of both acidic groups.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum is simplified by the molecule's symmetry, showing only four signals for the twelve carbon atoms.

Theoretical Chemical Shifts

• Carbonyl Carbon (-COOH): The carboxylic acid carbon is the most deshielded carbon due to the strong electron-withdrawing effect of the two oxygen atoms. It is expected to appear in the range of 165-175 ppm.

• Aromatic Carbons (C-Ar):

  • Quaternary Carbons: The two carbons of the benzene ring attached to the acrylic acid groups are quaternary (no attached protons) and will appear further downfield than the protonated aromatic carbons.

  • Protonated Carbons: The four carbons of the benzene ring attached to protons are equivalent and will appear in the typical aromatic region of 120-140 ppm.

• Vinylic Carbons (-CH=CH-): The two vinylic carbons are in different environments and will have distinct chemical shifts, typically in the 115-145 ppm range. The carbon beta to the carbonyl (closer to the ring) will likely be at a different shift than the carbon alpha to the carbonyl.

Experimental Data Interpretation

The ¹³C NMR spectrum confirms the presence of four unique carbon environments.

Signal Assignment	Chemical Shift (δ, ppm)	Rationale
Carbonyl (C =O)	~167.2	Most deshielded due to two attached oxygens.
Vinylic (Ar-CH=C H)	~143.5	Vinylic carbon β to the carbonyl group.
Aromatic (C -Ar, Quaternary)	~135.9	Quaternary aromatic carbon attached to the substituent.
Aromatic (C H-Ar, Protonated)	~128.8	Protonated aromatic carbon.
Vinylic (HOOC-C H=CH)	~122.1	Vinylic carbon α to the carbonyl group.

Causality and Insights:

• The presence of only four signals is the strongest evidence for the molecule's high symmetry and the para-substitution pattern.[5] A less symmetric isomer would exhibit more signals. For example, an asymmetrical para-substituted benzene ring would have four aromatic carbon signals, while ortho and meta isomers would show six.[5]

• The chemical shifts are consistent with values reported for similar structures like trans-cinnamic acid and its derivatives, providing confidence in the assignments.[11][12]

Experimental Protocol for NMR Analysis

The following protocol is a self-validating system designed for acquiring high-quality NMR data for 1,4-Phenylenediacrylic acid.

Sample Preparation

Rationale for Solvent Choice: Due to the compound's high polarity and poor solubility in common NMR solvents like chloroform-d (CDCl₃), dimethyl sulfoxide-d₆ (DMSO-d₆) is the solvent of choice. DMSO-d₆ effectively dissolves the analyte and has the added benefit of slowing the exchange rate of the acidic carboxylic acid protons, which allows for their clean observation in the ¹H spectrum.

Procedure:

• Weighing: Accurately weigh approximately 10-15 mg of 1,4-Phenylenediacrylic acid directly into a clean, dry NMR tube.

• Solvation: Add ~0.6 mL of DMSO-d₆ to the NMR tube.

• Dissolution: Cap the tube securely and gently vortex or sonicate the sample until the solid is completely dissolved. A brief, gentle warming may be required to aid dissolution.

• Filtration (if necessary): If any particulate matter remains, filter the solution through a small plug of glass wool into a clean NMR tube.

Spectrometer Configuration and Data Acquisition

Instrumentation: A 400 MHz (or higher) NMR spectrometer is recommended for optimal resolution.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse (zg30)

• Number of Scans (NS): 16 (increase for dilute samples)

• Relaxation Delay (D1): 2.0 seconds

• Acquisition Time (AQ): ~4 seconds

• Spectral Width (SW): 20 ppm (centered around 6 ppm)

¹³C NMR Acquisition Parameters:

• Pulse Program: Standard proton-decoupled single-pulse (zgpg30)

• Number of Scans (NS): 1024 (or more, as ¹³C is less sensitive)

• Relaxation Delay (D1): 2.0 seconds

• Acquisition Time (AQ): ~1.5 seconds

• Spectral Width (SW): 240 ppm (centered around 110 ppm)

Caption: Standardized workflow for the NMR analysis of 1,4-Phenylenediacrylic acid.

Conclusion

The ¹H and ¹³C NMR spectra of 1,4-Phenylenediacrylic acid are highly informative and serve as a textbook example of how molecular symmetry profoundly simplifies spectral data. The analysis confirms the 1,4-disubstituted pattern of the central aromatic ring, the (E,E)-stereochemistry of the vinylic double bonds, and the presence of all requisite functional groups. The number of unique signals in both spectra—three for ¹H and four for ¹³C—is in perfect agreement with the molecule's symmetrical structure. By following the detailed experimental protocol provided, researchers can reliably obtain high-quality spectra for the unambiguous structural verification of this important chemical building block.

References

• Diehl, P., & Khetrapal, C. L. (1968). N.M.R. spectra of symmetrical ortho disubstituted benzenes dissolved in the nematic phase. Molecular Physics, 15(2), 201-204. [Link]

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• SpectraBase. (n.d.). Trans-Cinnamic Acid. John Wiley & Sons, Inc. [Link]

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• Zhu, J., et al. (2018). Scalable preparation and property investigation of a cis-cyclobutane-1,2-dicarboxylic acid from β-trans-cinnamic acid. RSC Advances. [Link]

• Michalska, D., et al. (2016). Spectroscopic (FT-IR, FT-Raman, 1H- and 13C-NMR), Theoretical and Microbiological Study of trans o-Coumaric Acid and Alkali Metal o-Coumarates. Molecules, 21(10), 1389. [Link]

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• Faghihi, K., & Shabanian, M. (2008). Synthesis and Properties of New Polyamides Based on 4-Phenylenediacrylic Acid and Hydantoin Derivatives in the Main Chain. Turkish Journal of Chemistry, 32(3), 329-339. [Link]

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An In-depth Technical Guide to Single Crystal X-ray Diffraction of 1,4-Phenylenediacrylic Acid

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For Researchers, Scientists, and Drug Development Professionals

Foreword: The Significance of Crystalline Architecture

In the realms of materials science and pharmaceutical development, the precise arrangement of molecules in a solid-state lattice is of paramount importance. This architecture dictates a material's physical and chemical properties, including its solubility, stability, and reactivity. 1,4-Phenylenediacrylic acid (p-PDA), a molecule characterized by its rigid phenyl core and two reactive acrylic acid moieties, is a compelling subject for crystallographic study. Its potential for solid-state photoreactions and the formation of novel polymers makes a thorough understanding of its crystal structure essential. This guide provides a comprehensive, in-depth exploration of the single crystal X-ray diffraction (SCXRD) of 1,4-phenylenediacrylic acid, from the foundational step of crystal growth to the final stages of data validation and interpretation.

The Foundation: Achieving High-Quality Single Crystals of 1,4-Phenylenediacrylic Acid

The journey to elucidating a crystal structure begins with what is often the most challenging yet critical phase: obtaining a single crystal of sufficient quality. For 1,4-phenylenediacrylic acid, a compound with limited solubility in common solvents, this step requires careful consideration of crystallization techniques.

Understanding the Molecule: Properties of 1,4-Phenylenediacrylic Acid

A successful crystallization strategy is built upon an understanding of the molecule's physicochemical properties. 1,4-Phenylenediacrylic acid is a yellow, crystalline powder with a high melting point (above 300°C) and low solubility in water and many organic solvents.[1][2][3] Its structure, featuring two carboxylic acid groups, allows for the formation of strong hydrogen bonds, which will heavily influence its packing in the crystalline state.[1]

Table 1: Physicochemical Properties of 1,4-Phenylenediacrylic Acid

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₀O₄	[3][4]
Molecular Weight	218.21 g/mol	[4]
Appearance	White to light yellow crystalline powder	[2][3]
Melting Point	> 300 °C	[2]
Solubility	Sparingly soluble in most common solvents	[1][3]

Crystallization Methodologies: A Practical Approach

Given the properties of 1,4-phenylenediacrylic acid, several crystallization methods can be employed. The choice of solvent is crucial and often requires empirical screening. Solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), in which the compound has some solubility, can be used as a starting point.[5]

Experimental Protocol: Slow Evaporation

• Solution Preparation: Prepare a saturated or near-saturated solution of 1,4-phenylenediacrylic acid in a suitable solvent (e.g., DMF) at a slightly elevated temperature to increase solubility.

• Filtration: Filter the warm solution through a syringe filter to remove any particulate matter that could act as unwanted nucleation sites.

• Crystallization Vessel: Transfer the filtered solution to a clean, small vial. The vessel should be chosen to minimize the surface area for evaporation, thus slowing down the process.[5]

• Controlled Evaporation: Cover the vial with a cap that has a small pinhole or is loosely fitted. This allows for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant temperature. Disturbances can lead to the formation of multiple small crystals instead of a single large one.[6]

• Monitoring: Observe the vial periodically over several days to weeks for the formation of single crystals.

Experimental Protocol: Vapor Diffusion

This technique is particularly useful when only small amounts of the compound are available.[5]

• Inner Vial: Dissolve the 1,4-phenylenediacrylic acid in a small amount of a "good" solvent (e.g., DMF) in a small, open vial.

• Outer Vial: Place this inner vial inside a larger, sealed vessel that contains a small amount of a "poor" solvent (an anti-solvent) in which the compound is insoluble, but which is miscible with the good solvent (e.g., ethanol or isopropanol).[6]

• Diffusion: The anti-solvent will slowly diffuse into the good solvent, reducing the solubility of the 1,4-phenylenediacrylic acid and inducing crystallization.[6]

• Incubation and Monitoring: As with slow evaporation, maintain a stable environment and monitor for crystal growth.

The Experiment: Single Crystal X-ray Diffraction Data Collection

Once a suitable single crystal (typically 0.1-0.3 mm in size) is obtained, the next step is to collect the diffraction data.[7] This process involves irradiating the crystal with X-rays and measuring the intensities and positions of the diffracted beams.[8]

Instrumentation and Setup

A modern single-crystal X-ray diffractometer consists of an X-ray source, a goniometer to orient the crystal, and a detector.[9]

• X-ray Source: Commonly, a sealed X-ray tube with a molybdenum (Mo) or copper (Cu) target is used. For small molecules like 1,4-phenylenediacrylic acid, Mo-Kα radiation (λ = 0.71073 Å) is often preferred.

• Goniometer: The crystal is mounted on a goniometer head, which allows for precise rotation of the crystal in the X-ray beam.[7]

• Detector: Modern instruments use area detectors, such as CCD or CMOS detectors, which can collect multiple reflections simultaneously.[10]

Data Collection Strategy

The goal of data collection is to measure the intensities of as many unique reflections as possible to obtain a complete dataset.

Step-by-Step Data Collection Workflow

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a loop or a glass fiber. For air-sensitive samples, mounting would be done in an inert oil.

• Crystal Screening: Initial diffraction images are collected to assess the quality of the crystal. Well-defined, sharp spots are indicative of a good single crystal.[11]

• Unit Cell Determination: The positions of the initial reflections are used to determine the dimensions and angles of the unit cell (a, b, c, α, β, γ).[7]

• Data Collection Strategy: Based on the unit cell and crystal system, the software devises a strategy to collect a complete and redundant dataset by rotating the crystal through a series of frames.[12]

• Data Integration: After data collection, the raw diffraction images are processed. This involves integrating the intensities of each reflection and applying corrections for factors such as Lorentz and polarization effects.[10]

The Analysis: Structure Solution and Refinement

With a processed dataset of reflection intensities, the next challenge is to determine the arrangement of atoms in the unit cell. This is a two-step process: structure solution and structure refinement.

The Phase Problem and Structure Solution

The diffraction experiment provides the intensities (related to the square of the structure factor amplitudes), but not the phases of the diffracted waves.[7][13] This is known as the "phase problem" in crystallography. For small molecules like 1,4-phenylenediacrylic acid, direct methods are typically used to solve the phase problem.[13] These methods use statistical relationships between the structure factor amplitudes to estimate the phases.

Structure Refinement

Once an initial model of the structure is obtained, it is refined to improve the agreement between the observed data and the calculated data from the model.[13] This is typically done using a least-squares minimization process, where the atomic positions, thermal parameters, and other variables are adjusted to minimize the difference between the observed and calculated structure factor amplitudes.[14][15]

Diagram: The Crystallographic Workflow

Caption: A streamlined workflow for single crystal X-ray diffraction analysis.

Validation and Interpretation: Ensuring a High-Quality Structure

A determined crystal structure is not complete until it has been rigorously validated to ensure its quality and chemical reasonableness.

Figures of Merit in Crystallography

Several metrics are used to assess the quality of a crystal structure refinement:

• R-factor (R1): A measure of the agreement between the observed and calculated structure factor amplitudes. A low R1 value (typically < 0.05 for small molecules) indicates a good fit.

• Goodness-of-Fit (Goof or S): This should be close to 1 for a well-refined structure.

• Residual Electron Density: The difference electron density map should be relatively flat, with no large positive or negative peaks, which could indicate missing atoms or errors in the model.

The Role of the International Union of Crystallography (IUCr)

The International Union of Crystallography (IUCr) sets the standards for the publication of crystallographic data.[16][17] The IUCr provides a service called checkCIF that automatically checks a crystallographic information file (CIF) for completeness, consistency, and chemical reasonableness.[18][19] Submitting a CIF to checkCIF is a mandatory step before publishing a crystal structure.[19]

The Crystal Structure of 1,4-Phenylenediacrylic Acid: A Glimpse into its Solid-State Behavior

The crystal structure of 1,4-phenylenediacrylic acid reveals a highly ordered arrangement of molecules held together by a network of intermolecular interactions.

Intermolecular Interactions

The dominant intermolecular interactions in the crystal lattice of 1,4-phenylenediacrylic acid are the hydrogen bonds between the carboxylic acid groups of adjacent molecules. These typically form centrosymmetric dimers. Additionally, π-π stacking interactions between the phenyl rings of neighboring molecules contribute to the stability of the crystal packing.

Caption: A decision tree for common crystallographic problems.

Conclusion

The single crystal X-ray diffraction of 1,4-phenylenediacrylic acid is a multifaceted process that provides invaluable insights into its solid-state structure and potential applications. From the meticulous art of crystal growth to the rigorous science of data analysis and validation, each step is crucial for obtaining a reliable and accurate crystal structure. The information gleaned from this powerful analytical technique is fundamental for the rational design of new materials and pharmaceutical compounds with tailored properties.

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• ResearchGate. Distinctive Photomechanical Shape Change of p‐Phenylenediacrylic Acid Dimethyl Ester Single Crystals Induced By Spatially Heterogeneous Photoreaction | Request PDF.
• ResearchGate. Distinctive Photomechanical Shape Change of p‐Phenylenediacrylic Acid Dimethyl Ester Single Crystals Induced by a Spatially Heterogeneous Photoreaction | Request PDF.
• Chemical Society Reviews (RSC Publishing). Single-crystal X-ray diffraction studies on structural transformations of porous coordination polymers. (2014).
• Application of Preferential Crystallization for Different Types of Racemic Compounds.
• Pure and Applied Chemistry. PHOTODIMERIZATION IN THE SOLID STATE.
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Solubility of 1,4-Phenylenediacrylic acid in common organic solvents

An In-depth Technical Guide to the Solubility of 1,4-Phenylenediacrylic Acid in Common Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility of 1,4-Phenylenediacrylic acid (p-PDA), a molecule of significant interest in materials science and pharmaceutical development. Given the limited availability of direct quantitative solubility data for p-PDA, this guide synthesizes its known physicochemical properties with solubility data from structurally analogous compounds to provide a robust predictive framework for its behavior in common organic solvents. Furthermore, a detailed, field-proven experimental protocol for the accurate determination of p-PDA solubility is presented, empowering researchers to generate precise data for their specific applications. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of p-PDA's solubility characteristics for formulation, synthesis, and purification processes.

Introduction: The Scientific Imperative for Understanding 1,4-Phenylenediacrylic Acid Solubility

1,4-Phenylenediacrylic acid (p-PDA) is a rigid, aromatic dicarboxylic acid with a symmetric structure that lends itself to the formation of highly ordered crystalline lattices and polymers. Its applications are diverse, ranging from a monomer in the synthesis of photodegradable polymers to a component in metal-organic frameworks (MOFs) and as a potential linker in drug delivery systems. The successful application of p-PDA in these fields is fundamentally dependent on an understanding of its solubility. Solubility dictates the choice of reaction media, purification methods such as crystallization, and the ability to formulate p-PDA into functional materials.

The core challenge addressed in this guide is the scarcity of publicly available, quantitative solubility data for p-PDA in common organic solvents. To overcome this, we will employ a logical, evidence-based approach, leveraging the known physicochemical properties of p-PDA and drawing parallels with structurally similar and well-characterized molecules, namely cinnamic acid and p-coumaric acid. This approach, combined with a detailed experimental protocol, provides a comprehensive pathway to understanding and mastering the solubility of 1,4-Phenylenediacrylic acid.

Physicochemical Properties of 1,4-Phenylenediacrylic Acid

A foundational understanding of a compound's physicochemical properties is essential for predicting its solubility. The key properties of p-PDA are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₂H₁₀O₄	[1][2]
Molecular Weight	218.21 g/mol	[1][2]
Appearance	White to light yellow crystalline powder or solid	[1][3]
Melting Point	>300 °C (decomposes)	[3][4][5]
Water Solubility	< 1 mg/mL at 20°C (insoluble)	[1][2]
pKa	(Estimated) ~4-5 (for the carboxylic acid groups)	Inferred
XLogP3	2.61	[2]

The high melting point of p-PDA is indicative of a stable crystal lattice with strong intermolecular forces, primarily hydrogen bonding between the carboxylic acid groups and π-stacking of the phenyl rings. These strong intermolecular forces must be overcome by solvent-solute interactions for dissolution to occur. The low water solubility is consistent with the molecule's significant non-polar character, despite the presence of two polar carboxylic acid groups.[1][2]

Predicted Solubility of 1,4-Phenylenediacrylic Acid in Organic Solvents: An Analog-Based Approach

In the absence of direct quantitative data, we can infer the solubility of p-PDA by examining the solubility of structurally related compounds. Cinnamic acid (a single phenylacrylic acid) and p-coumaric acid (a hydroxylated analog) provide valuable insights.

3.1. Structural Analogs for Solubility Prediction

• Cinnamic Acid: This molecule represents one half of the p-PDA structure. It is described as being freely soluble in many organic solvents.[6] It is soluble in ethanol, methanol, acetone, diethyl ether, and benzene, but insoluble in hexane.[7]

• p-Coumaric Acid: This analog introduces a hydroxyl group, increasing polarity. It is very soluble in ethanol and diethyl ether.[8] Its solubility in ethanol, DMSO, and dimethylformamide (DMF) is approximately 10, 15, and 20 mg/mL, respectively.[9]

3.2. Predicted Solubility Profile of p-PDA

Based on the properties of p-PDA and its analogs, we can predict its solubility in various classes of organic solvents.

Solvent Class	Representative Solvents	Predicted p-PDA Solubility	Rationale
Polar Protic	Methanol, Ethanol, Acetic Acid	Sparingly Soluble to Soluble	The carboxylic acid groups of p-PDA can hydrogen bond with the hydroxyl groups of these solvents. However, the large non-polar phenyl ring will limit solubility compared to smaller dicarboxylic acids. Acetic acid is noted as a solvent for decomposition at high temperatures, suggesting some degree of solubility.[2]
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetone, Acetonitrile	Soluble	These solvents can act as hydrogen bond acceptors for the carboxylic acid protons of p-PDA. The high polarity of DMSO and DMF, in particular, is expected to effectively solvate the p-PDA molecule. Acetone is expected to be a moderate solvent.[7] Acetonitrile is likely to be a poorer solvent due to its lower polarity.[10]
Non-Polar	Hexane, Toluene, Diethyl Ether	Insoluble to Sparingly Soluble	The dominant non-polar character of these solvents will not effectively overcome the strong intermolecular hydrogen bonding in the p-PDA crystal lattice. Diethyl ether may show some limited solubility due to its ability to accept hydrogen bonds.[7][8]

Experimental Protocol for the Determination of 1,4-Phenylenediacrylic Acid Solubility

To obtain accurate, quantitative solubility data, a robust experimental protocol is essential. The following method is a standard approach in the pharmaceutical and chemical industries.[11][12][13]

4.1. Materials and Equipment

• 1,4-Phenylenediacrylic acid (purity >98%)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

4.2. Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of p-PDA to a vial containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Equilibrate the samples for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the collected supernatant through a 0.22 µm syringe filter to remove any undissolved microparticles.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification of Dissolved p-PDA:

  • Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometry method.

  • Prepare a calibration curve using standard solutions of p-PDA of known concentrations.

  • Determine the concentration of p-PDA in the diluted samples by comparing their response to the calibration curve.

• Calculation of Solubility:

  • Calculate the solubility of p-PDA in the original solvent by taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or g/L.

4.3. Self-Validating System: Ensuring Trustworthiness

• Equilibrium Confirmation: To ensure that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours). The solubility values should be consistent across the later time points.

• Method Validation: The analytical method (HPLC or UV-Vis) should be validated for linearity, accuracy, and precision according to standard guidelines (e.g., ICH).

• Duplicate Measurements: All experiments should be performed in at least duplicate to ensure the reproducibility of the results.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of p-PDA solubility.

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A Comprehensive Guide to the Thermal Properties of 1,4-Phenylenediacrylic Acid using TGA and DSC

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Thermal Analysis in Pharmaceutical Development

In the landscape of pharmaceutical development, a thorough understanding of the physicochemical properties of an active pharmaceutical ingredient (API) is paramount. Among these, the thermal properties of a compound are a cornerstone of pre-formulation and formulation studies. Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), provide invaluable insights into the stability, purity, and physical nature of a drug substance.[1][2] This guide focuses on 1,4-Phenylenediacrylic acid (p-PDA), a molecule of interest in various chemical and pharmaceutical applications, and elucidates how TGA and DSC can be leveraged to characterize its thermal behavior comprehensively.

1,4-Phenylenediacrylic acid (CAS No: 16323-43-6), with the molecular formula C12H10O4, is a dicarboxylic acid featuring a rigid aromatic core. Its structure suggests a high degree of thermal stability, a critical attribute for any potential API. The International Council for Harmonisation (ICH) guideline Q6A underscores the importance of establishing a comprehensive set of specifications for new drug substances, and thermal analysis plays a key role in fulfilling these requirements.[3][4][5][6] This guide will provide not only the theoretical underpinnings of TGA and DSC but also detailed, field-proven experimental protocols and data interpretation strategies tailored for the analysis of p-PDA.

The Synergy of TGA and DSC: A Dual-Pronged Approach to Thermal Characterization

TGA and DSC are complementary techniques that, when used in tandem, offer a holistic view of a material's response to heat.[1]

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[7][8] This technique is essential for determining:

• Thermal Stability and Decomposition: Identifying the temperature at which the material begins to degrade.[7]

• Compositional Analysis: Quantifying the percentage of different components in a sample, such as volatiles, combustibles, and ash content.[9][10][11]

• Moisture and Volatile Content: Measuring the amount of water or residual solvents present in the material.[12]

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature.[13] DSC is instrumental in identifying and quantifying thermal events such as:

• Melting and Crystallization: Determining the melting point, enthalpy of fusion, and crystallization behavior.[14][15][16][17]

• Glass Transitions: Identifying the temperature at which an amorphous material transitions from a rigid to a more rubbery state.[15][16]

• Polymorphism: Detecting different crystalline forms of a compound, which can have significant implications for its bioavailability and stability.[18]

• Reactions: Observing exothermic or endothermic events associated with chemical reactions like decomposition.[19][20]

The combination of these techniques allows for a clear distinction between physical transitions (like melting) and chemical events (like decomposition), which may overlap in temperature.[21]

Experimental Protocols: A Self-Validating System

The following protocols are designed to provide a robust and reproducible thermal analysis of 1,4-Phenylenediacrylic acid, adhering to principles outlined in ASTM E1131 for TGA and ASTM D3418 for DSC.[1][9][10][14][16]

Thermogravimetric Analysis (TGA) Protocol

This protocol aims to determine the thermal stability and decomposition profile of p-PDA.

Instrumentation: A calibrated thermogravimetric analyzer is required.

Experimental Workflow:

Caption: TGA Experimental Workflow for 1,4-Phenylenediacrylic Acid.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 1,4-Phenylenediacrylic acid into a clean, tared alumina or platinum crucible. Ensure the sample is evenly distributed at the bottom of the crucible.

• Instrument Calibration: Perform mass and temperature calibrations as per the instrument manufacturer's recommendations.

• Instrument Setup:

  • Place the sample crucible in the TGA instrument.

  • Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min to provide an inert atmosphere.[1]

  • Equilibrate the sample at 30 °C.

• Thermal Program:

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.[10]

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature to obtain the TGA thermogram.

  • Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of maximum rates of mass loss.

  • Determine the onset temperature of decomposition (Tonset), which is a key indicator of thermal stability.

Differential Scanning Calorimetry (DSC) Protocol

This protocol is designed to investigate the melting, decomposition, and other potential thermal transitions of p-PDA.

Instrumentation: A calibrated differential scanning calorimeter is required.

Experimental Workflow:

Caption: DSC Experimental Workflow for 1,4-Phenylenediacrylic Acid.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of 1,4-Phenylenediacrylic acid into an aluminum DSC pan. Hermetically seal the pan to prevent any loss of material due to sublimation.

• Instrument Calibration: Perform temperature and enthalpy calibrations using certified reference materials (e.g., indium).

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the cell with high-purity nitrogen at a flow rate of 50 mL/min.

  • Equilibrate the sample at 30 °C.

• Thermal Program:

  • Heat the sample from 30 °C to 450 °C at a constant heating rate of 10 °C/min.[15]

• Data Acquisition: Continuously record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature to obtain the DSC thermogram.

  • Identify and characterize any thermal events (endotherms or exotherms) by determining their onset temperature, peak maximum, and the enthalpy change (area under the peak).

Data Interpretation and Expected Thermal Behavior

Based on the known properties of similar aromatic dicarboxylic acids, such as terephthalic acid, a hypothetical yet scientifically plausible thermal profile for 1,4-Phenylenediacrylic acid can be predicted.[22][23][24][25]

Expected TGA Results

The TGA thermogram of p-PDA is expected to show high thermal stability, with significant mass loss occurring at elevated temperatures.

• Initial Region (30-300 °C): Minimal to no mass loss is anticipated in this region, indicating the absence of significant amounts of moisture or volatile solvents. A stable baseline confirms the material's stability at lower temperatures.[7]

• Decomposition Region (>350 °C): A sharp, single-step mass loss is expected, corresponding to the thermal decomposition of the molecule. The onset of this decomposition provides a quantitative measure of its thermal stability. Given that the melting point is reported as >360 °C with decomposition, the primary thermal event observed by TGA will be this decomposition.[14]

Expected DSC Results

The DSC thermogram will provide further details on the thermal events. Aromatic dicarboxylic acids often exhibit complex thermal behavior, including sublimation and melting with decomposition.[19][22]

• Melting and Decomposition: A single, sharp endothermic peak is anticipated at a temperature above 360 °C. This peak will likely represent a combination of melting immediately followed by decomposition. The overlapping of these events can sometimes make it difficult to resolve the true melting point.[21] The onset of this endotherm should correlate with the onset of mass loss observed in the TGA.

The relationship between these expected thermal events can be visualized as follows:

Caption: Logical Relationship of TGA/DSC Observations for p-PDA.

Quantitative Data Summary

The following table summarizes the hypothetical, yet expected, quantitative data for the thermal analysis of 1,4-Phenylenediacrylic acid.

Parameter	Technique	Expected Value	Significance
Onset of Decomposition (Tonset)	TGA	~360 - 380 °C	Indicates the start of thermal degradation.
Temperature of Max. Mass Loss (Tmax)	DTG	~400 - 420 °C	Point of fastest decomposition.
Residual Mass @ 600 °C	TGA	< 5%	Indicates near-complete decomposition.
Peak Temperature	DSC	> 360 °C	Corresponds to melting with decomposition.
Enthalpy of Transition (ΔH)	DSC	Varies	Energy associated with the melting/decomposition event.

Conclusion: A Foundation for Rational Drug Development

The comprehensive thermal characterization of 1,4-Phenylenediacrylic acid using TGA and DSC provides critical data for its development as a potential pharmaceutical ingredient. The high thermal stability, characterized by a decomposition onset above 360 °C, is a favorable attribute for an API, suggesting robustness during processing and storage. The combined TGA and DSC data confirm that decomposition is the primary thermal event at elevated temperatures. This in-depth understanding of the thermal properties of p-PDA, grounded in established analytical protocols, forms a solid foundation for subsequent formulation design, stability studies, and quality control, ultimately ensuring the development of a safe, effective, and stable drug product.[1][2]

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An In-depth Technical Guide: UV-Vis Spectroscopic Characterization of 1,4-Phenylenediacrylic Acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical framework for the UV-Vis spectroscopic characterization of 1,4-Phenylenediacrylic acid (p-PDA). Moving beyond a standard protocol, this document emphasizes the scientific rationale behind experimental choices, ensuring the generation of robust and reliable data for applications ranging from quality control to fundamental research.

Foundational Principles: Why UV-Vis Spectroscopy for 1,4-Phenylenediacrylic Acid?

1,4-Phenylenediacrylic acid (p-PDA) possesses a chemical structure ideally suited for analysis by UV-Vis spectroscopy.[1][2][3][4] Its molecular framework, featuring a central phenyl ring flanked by two acrylic acid groups, creates an extended π-conjugated system.[5] This conjugation significantly lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). Consequently, p-PDA absorbs light in the ultraviolet region of the electromagnetic spectrum, promoting electrons from the π (bonding) to the π* (antibonding) orbital. This π → π* transition is the primary focus of its UV-Vis analysis.

The intensity and wavelength of this absorption are highly sensitive to the molecule's environment, making UV-Vis spectroscopy a powerful tool to probe its properties.[6][7] The Beer-Lambert law provides a direct relationship between absorbance and concentration, forming the basis for quantitative analysis.[1][4]

Experimental Design: A Self-Validating Protocol

The following protocol is designed to be inherently self-validating, incorporating critical considerations to ensure data integrity.

Reagents and Instrumentation

• Analyte: 1,4-Phenylenediacrylic acid (p-PDA), ≥97% purity

• Solvent: N,N-Dimethylformamide (DMF), spectroscopic grade

• Instrumentation: A dual-beam UV-Vis spectrophotometer

• Cuvettes: Matched 1 cm path length quartz cuvettes

Rationale for Solvent Selection

The choice of solvent is a critical parameter in UV-Vis spectroscopy.[8] N,N-Dimethylformamide (DMF) is an excellent choice for p-PDA for several key reasons:

• Solubility: p-PDA is sparingly soluble in water but shows good solubility in polar aprotic solvents like DMF.[5][9][10]

• UV Cutoff: DMF has a UV cutoff of approximately 268 nm.[11][12][13] This means it is transparent at wavelengths longer than 268 nm, preventing solvent absorbance from interfering with the analysis of p-PDA, which is expected to absorb at longer wavelengths.

Experimental Workflow Diagram

Caption: A streamlined workflow for the UV-Vis characterization of 1,4-Phenylenediacrylic acid.

Step-by-Step Methodology

• Stock Solution Preparation: Accurately weigh a known mass of p-PDA (e.g., 10 mg) and dissolve it in a precise volume of DMF (e.g., 100 mL) to create a stock solution of known concentration.

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain a range of concentrations that will yield absorbance values within the linear dynamic range of the spectrophotometer (typically 0.1 - 1.5 Absorbance Units).

• Instrument Setup: Power on the spectrophotometer and allow the lamps to stabilize. Set the wavelength range to scan from 200 nm to 500 nm.

• Baseline Correction: Fill both the reference and sample cuvettes with DMF. Place them in the spectrophotometer and perform a baseline correction to zero the instrument.

• Sample Measurement: Starting with the most dilute solution, rinse and fill the sample cuvette. Place it in the spectrophotometer and record the absorption spectrum. Repeat for all dilutions, progressing to the most concentrated.

• Data Acquisition: For each sample, record the full UV-Vis spectrum and note the absorbance at the wavelength of maximum absorption (λmax).

Data Interpretation and Analysis

Expected Spectral Characteristics

The UV-Vis spectrum of p-PDA in DMF is anticipated to show a strong, primary absorption band corresponding to the π → π* transition of the conjugated system. While the exact λmax can be influenced by the solvent, it is expected to be in the UVA range.

Quantitative Analysis and Validation

A plot of absorbance at λmax versus the concentration of the prepared standards should yield a straight line that passes through the origin, in accordance with the Beer-Lambert Law.

Table 1: Key Parameters in the UV-Vis Analysis of p-PDA

Parameter	Description	Importance
λmax	The wavelength at which the maximum absorbance occurs.	A characteristic property of the molecule in a specific solvent.
Molar Absorptivity (ε)	A measure of how strongly a chemical species absorbs light at a given wavelength.	An intrinsic property that can be used for compound identification and quantification.[2][3]
Coefficient of Determination (R²)	A statistical measure of how close the data are to the fitted regression line.	An R² value > 0.99 indicates a strong linear relationship and validates the quantitative method.

The molar absorptivity (ε) can be calculated from the slope of the Beer-Lambert plot (Slope = ε * path length).

Advanced Considerations: Factors Influencing the Spectrum

The electronic transitions of p-PDA are sensitive to its immediate environment. Understanding these influences is crucial for accurate data interpretation.

Solvent Effects

Changing the solvent can lead to shifts in the λmax, a phenomenon known as solvatochromism.[7] Polar solvents can stabilize the ground and excited states of the molecule to different extents, altering the energy gap of the electronic transition.[6][7]

• π → π transitions:* In the case of p-PDA, an increase in solvent polarity is likely to cause a bathochromic (red) shift, a shift to longer wavelengths.[6] This occurs because the excited state is generally more polar than the ground state and is therefore stabilized to a greater extent by a polar solvent.[6][7]

pH Effects

The carboxylic acid functional groups of p-PDA can be deprotonated under basic conditions. This change in the ionization state of the molecule will alter the electronic distribution within the π-system and can lead to a significant shift in the absorption spectrum.[6]

Conclusion

UV-Vis spectroscopy is a powerful and accessible technique for the characterization of 1,4-Phenylenediacrylic acid.[1][14] By adhering to a methodologically sound protocol and considering the potential influences of the chemical environment, researchers can obtain high-quality, reproducible data. This guide provides the foundational knowledge and practical steps necessary to confidently employ UV-Vis spectroscopy in the study of p-PDA for a variety of scientific and industrial applications.

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• MOLBASE Encyclopedia. 1,4-PHENYLENEDIACRYLIC ACID|16323-43-6.
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Part 1: The Genesis of a Molecule: Discovery and Early Investigations

<A Technical Guide to the Historical Discovery and First Synthesis of p-Phenylenediacrylic Acid>

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical origins and foundational synthesis of p-phenylenediacrylic acid. By examining the pioneering methodologies, this document aims to provide researchers, scientists, and drug development professionals with a deeper understanding of the evolution of organic synthesis and the enduring principles that continue to inform modern chemical innovation.

The discovery of p-phenylenediacrylic acid is rooted in the broader exploration of unsaturated aromatic acids, a field that garnered significant interest in the latter half of the 19th century. Early chemists were captivated by the unique reactivity of the carbon-carbon double bond, particularly when influenced by the aromaticity of a benzene ring. Foundational work on related compounds, such as cinnamic acid, paved the way for the eventual synthesis and characterization of p-phenylenediacrylic acid. These initial studies were crucial in elucidating the principles of condensation reactions, which became the cornerstone for constructing this and other similar molecular frameworks.

Part 2: The First Synthesis: A Landmark in Chemical Architecture

The inaugural synthesis of p-phenylenediacrylic acid marked a significant advancement in the ability of chemists to construct novel molecules. The most recognized early method for its preparation is an adaptation of the Perkin reaction, a robust technique for synthesizing α,β-unsaturated aromatic acids.[1][2]

The Perkin Reaction: A Conceptual Framework

Developed by Sir William Henry Perkin in 1868, the Perkin reaction involves the aldol condensation of an aromatic aldehyde with an acid anhydride, facilitated by the alkali salt of the corresponding acid.[1][3] The alkali salt functions as a base catalyst, enabling the formation of an enolate from the anhydride, which then attacks the aldehyde.[3][4][5] Subsequent dehydration yields the α,β-unsaturated acid.[4]

Experimental Protocol: The First Synthesis of p-Phenylenediacrylic Acid

This protocol outlines the classical Perkin reaction as adapted for the synthesis of p-phenylenediacrylic acid from terephthalaldehyde.

Materials:

• Terephthalaldehyde

• Acetic anhydride

• Anhydrous potassium acetate

• Hydrochloric acid

• Ethanol

• Water

• Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

• Heating apparatus (e.g., heating mantle)

• Filtration equipment (e.g., Buchner funnel)

Procedure:

• Reactant Charging: In a round-bottom flask, combine terephthalaldehyde, a significant molar excess of acetic anhydride, and anhydrous potassium acetate. The potassium acetate serves as the essential base catalyst.

• Condensation Reaction: Equip the flask with a reflux condenser and heat the mixture. The reaction is typically maintained at an elevated temperature (often exceeding 180°C) for several hours to drive the condensation to completion.[5]

• Hydrolysis of Excess Anhydride: Upon cooling, carefully add water to the reaction mixture. This step hydrolyzes the remaining acetic anhydride into acetic acid.

• Acidification and Precipitation: Acidify the aqueous solution with hydrochloric acid. This protonates the carboxylate salt, causing the crude p-phenylenediacrylic acid to precipitate out of the solution.

• Isolation and Purification: Collect the solid precipitate via suction filtration. The crude product is then purified by recrystallization from a suitable solvent, such as ethanol, to yield the final product.

Causality Behind Experimental Choices:

• Excess Acetic Anhydride: Utilizing an excess of acetic anhydride ensures it acts as both a reactant and a solvent, maintaining a homogeneous reaction medium at high temperatures.

• Anhydrous Conditions: The reaction's success hinges on anhydrous conditions. Any moisture would lead to the premature hydrolysis of acetic anhydride, impeding the formation of the critical enolate intermediate.[5]

• High Temperature: The elevated temperature provides the necessary activation energy for the carbon-carbon bond formation and facilitates the elimination of water to form the double bonds.[5]

• Acidification: This is a crucial step to convert the water-soluble carboxylate salt into the less soluble carboxylic acid, enabling its isolation.

• Recrystallization: This classic purification technique leverages differences in solubility between the desired product and impurities to achieve a high degree of purity.

Data Presentation

Parameter	Details
Starting Aldehyde	Terephthalaldehyde
Key Reagents	Acetic anhydride, Potassium acetate
Reaction Type	Perkin Reaction
Product	p-Phenylenediacrylic acid
Purification	Recrystallization

Visualization of the Synthesis

Caption: Workflow of the first synthesis of p-phenylenediacrylic acid.

Part 3: Authoritative Grounding and Modern Relevance

The foundational principles demonstrated in the early synthesis of p-phenylenediacrylic acid remain integral to the field of organic chemistry. While contemporary methods may employ more sophisticated catalysts and milder reaction conditions, the core logic of the Perkin reaction and related condensation strategies continues to be a valuable tool.

Since its initial synthesis, p-phenylenediacrylic acid and its derivatives have found utility in a range of applications, including the development of polymers, photosensitive materials, and as synthons for more complex molecules, including pharmaceuticals.[6] The historical synthesis not only provides a window into the evolution of chemical science but also underscores the lasting impact of these early discoveries on modern research and development.

References

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• Preparation and Properties of p-phenylenediacrylic Acid Derivatives. (2025, August 5).
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• Synthesis of Aliphatic Polyanhydrides with Controllable and Reproducible Molecular Weight. (2022, July 4). PMC.
• 1,4-Phenylenediacrylic acid. (n.d.). Smolecule.
• Synthesis and Reactivity of Dipalladated Derivatives of Terephthalaldehyde. (2024, July 24).
• Synthesis of unsaturated esters, amides and carboxylic acids. (n.d.). Organic Chemistry Portal.
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• Synthesis of end- and mid-Phthalic Anhydride Functional Polymers by Atom Transfer Radical Polymeriz
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• 1,4-Phenylenediacrylic acid 97. (n.d.). Sigma-Aldrich.
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• Carboxylic acid. (2025, November 6). Britannica.
• 1,4-PHENYLENEDIACRYLIC ACID CAS#: 16323-43-6. (n.d.).
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• α-Functionally Substituted α,β-Unsaturated Aldehydes as Fine Chemicals Reagents: Synthesis and Applic
• Novel photoreactive crystals: preparation and properties of long-chain mono-n-alkyl esters of p-phenylenediacrylic acid. (n.d.). RSC Publishing.

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A Senior Application Scientist's Guide to the Theoretical Calculation of 1,4-Phenylenediacrylic Acid Molecular Orbitals

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Phenylenediacrylic acid (p-PDA), a planar, conjugated molecule, serves as a valuable scaffold in materials science and medicinal chemistry.[1] Its extended π-system, arising from alternating single and double bonds, governs its electronic and photophysical properties.[2][3] Understanding the spatial distribution and energy levels of its molecular orbitals is paramount for predicting its reactivity, charge transport capabilities, and interaction with biological targets. This guide provides a comprehensive framework for performing and interpreting theoretical calculations of p-PDA's molecular orbitals, leveraging Density Functional Theory (DFT) as the core computational engine. We will dissect the causality behind methodological choices, present a self-validating computational protocol, and illustrate the logical flow from molecular structure to predictable electronic properties.

Introduction: The Electronic Landscape of 1,4-Phenylenediacrylic Acid

1,4-Phenylenediacrylic acid (p-PDA), with the chemical formula C₆H₄(CH=CHCO₂H)₂, is a symmetrical organic compound characterized by a central benzene ring linked to two acrylic acid moieties.[4] This structure results in a conjugated system where the p-orbitals of the sp²-hybridized carbon and oxygen atoms overlap, creating a delocalized network of π-electrons.[2][3]

The behavior of these π-electrons is best described by Molecular Orbital (MO) theory, which posits that atomic orbitals combine to form molecular orbitals that extend over the entire molecule.[5] Of particular interest are the Frontier Molecular Orbitals (FMOs): the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[6] The energy and topology of these orbitals provide critical insights:

• Reactivity and Stability: The HOMO energy relates to the molecule's ability to donate electrons (nucleophilicity), while the LUMO energy indicates its capacity to accept electrons (electrophilicity).[7][8]

• Electronic Properties: The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap (ΔE), is a key determinant of the molecule's electronic and optical properties.[8][9] A smaller gap often correlates with higher reactivity and absorption of longer wavelengths of light.[10]

• Drug Design: In drug development, understanding the FMOs can help predict how a molecule might interact with protein active sites or other biological macromolecules.

This guide will focus on using Density Functional Theory (DFT), a powerful and versatile quantum mechanical method, to accurately model these crucial orbital characteristics.[11]

Theoretical Foundations: Why Density Functional Theory?

While simpler models like Hückel theory can provide a qualitative picture for conjugated systems, they lack the quantitative accuracy required for modern research.[3][12] DFT strikes an optimal balance between computational cost and accuracy for molecules of this size.[11] It is founded on the Hohenberg-Kohn theorems, which state that the ground-state electron density of a system uniquely determines all its properties, including its energy and orbital characteristics.[7]

The core of a DFT calculation involves solving the Kohn-Sham equations, which model the complex many-electron system as a set of simpler one-electron problems.[11] The key to DFT's accuracy lies in the choice of the exchange-correlation functional , which approximates the quantum mechanical interactions between electrons.

Causality of Method Selection:

• Choice of Functional: For organic molecules like p-PDA, hybrid GGA (Generalized Gradient Approximation) functionals are a proven choice. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional, for instance, incorporates a portion of exact Hartree-Fock exchange, which tends to improve the prediction of orbital energies and HOMO-LUMO gaps compared to pure GGA functionals.[13][14]

• Choice of Basis Set: A basis set is a set of mathematical functions used to construct the molecular orbitals.[15][16] The choice of basis set is a trade-off between accuracy and computational time.

  • Pople-style basis sets , such as 6-31G(d) , are widely used and provide a good starting point. The "6-31G" describes a split-valence basis set, treating core and valence electrons differently for greater flexibility.[17] The "(d)" denotes the addition of polarization functions on heavy (non-hydrogen) atoms, which are essential for describing the anisotropic nature of chemical bonds.[15][17]

  • For higher accuracy, one might employ a larger basis set like 6-311+G(d,p) , which adds more functions for valence electrons, diffuse functions (+) for describing weakly bound electrons, and polarization functions on hydrogen atoms (p).[14][15]

The combination of the B3LYP functional with a 6-31G(d) or larger basis set represents a robust, well-validated level of theory for obtaining reliable molecular orbital information for p-PDA.

The Computational Workflow: From Structure to Insight

The process of calculating molecular orbitals is a systematic workflow. Each step is critical for ensuring the final results are physically meaningful and reproducible.

Caption: A standard workflow for theoretical molecular orbital calculations.

Experimental Protocol: Calculating p-PDA Orbitals with Gaussian

This protocol outlines the step-by-step methodology using the Gaussian software suite, a widely adopted standard in computational chemistry.[18][19]

Software Required:

• Gaussian 16 or later[19]

• GaussView 6 or a similar molecular visualizer (e.g., Avogadro, Chemcraft)[20][21]

Protocol Steps:

• Build the 1,4-Phenylenediacrylic Acid Structure:

  • Open GaussView. Use the builder tools to construct the p-PDA molecule.

  • Ensure the initial geometry is reasonable. Use the "Clean" function in GaussView to get a rough initial structure.

  • Save this initial structure as a Gaussian Input File (.gjf), for example, p-PDA_opt.gjf.

• Set Up the Geometry Optimization Calculation:

  • Open p-PDA_opt.gjf in a text editor or within GaussView's calculation setup window.[22]

  • The input file should be structured as follows:[23][24]

  • Causality of Keywords:

    • %nprocshared=4 and %mem=8GB: These lines allocate computational resources (4 CPU cores, 8 GB of memory). Adjust based on your hardware.

    • %chk=p-PDA_opt.chk: This creates a checkpoint file, which stores the results of the calculation and is essential for subsequent steps.

    • #p: Requests "print" output for more detail.

    • opt: This is the primary keyword that requests a geometry optimization.[23]

    • freq: This keyword requests a vibrational frequency calculation to be performed after the optimization converges.[24] This is a critical self-validation step: a true energy minimum will have zero imaginary frequencies.

    • b3lyp/6-31g(d): This specifies the level of theory (B3LYP functional, 6-31G(d) basis set).

    • 0 1: This line specifies the molecule's charge (0, neutral) and spin multiplicity (1, singlet).

• Execute the Calculation:

  • Run the Gaussian job using the command: g16 p-PDA_opt.gjf[23]

• Analyze the Optimization and Validate the Structure:

  • Once the job is complete, open the output log file (p-PDA_opt.log).

  • Search for "Optimization completed." to confirm success.

  • Crucially, check the frequency calculation results. You should find "0 imaginary frequencies," confirming the optimized structure is a true minimum. If imaginary frequencies exist, the structure is a transition state, and the initial geometry needs to be adjusted.

• Visualize and Analyze the Molecular Orbitals:

  • Open the checkpoint file (p-PDA_opt.chk) in GaussView.

  • Go to Results > Surfaces/Contours. Click the "Cube Actions" button and select "New Cube." Choose "Molecular Orbital" as the type and select the orbitals of interest (e.g., HOMO and LUMO).

  • The orbital energies are listed in the log file. Search for "Alpha Orbital Energies." The last occupied orbital is the HOMO, and the first unoccupied one is the LUMO.

Results and Interpretation

The output from the DFT calculation provides quantitative data that directly informs our understanding of p-PDA's electronic behavior.

Table 1: Example Computational Parameters for p-PDA Calculation

Parameter	Selection	Justification
Software	Gaussian 16	Industry and academic standard for molecular DFT.[19]
Functional	B3LYP	Proven hybrid functional for organic molecule properties.[13][14]
Basis Set	6-31G(d)	Good balance of accuracy and cost for this system size.[15][25]
Solvation	None (Gas Phase)	Provides a baseline understanding of intrinsic properties.

| Charge/Multiplicity | 0 / 1 | Reflects the neutral, ground state of the molecule. |

Table 2: Representative Calculated Molecular Orbital Energies for p-PDA (Note: These are illustrative values. Actual results will depend on the precise level of theory.)

Molecular Orbital	Energy (Hartrees)	Energy (eV)
LUMO+1	-0.065	-1.77
LUMO	-0.098	-2.67
HOMO	-0.245	-6.67
HOMO-1	-0.260	-7.08

| HOMO-LUMO Gap (ΔE) | 0.147 | 4.00 |

Interpretation of Results:

• Orbital Visualization: Visualizing the HOMO of p-PDA will show electron density concentrated across the entire conjugated system, with characteristic nodal planes. This confirms the delocalized π-bonding nature. The LUMO will also be a π-type orbital (π*) and will exhibit an additional nodal plane compared to the HOMO, indicative of its anti-bonding character.[26][27]

• HOMO-LUMO Gap: The calculated gap of ~4.00 eV suggests that p-PDA would require energy in the ultraviolet region to promote an electron from the HOMO to the LUMO (a π → π* transition).[9] This is consistent with the behavior of extended conjugated systems.[10] A molecule with a smaller gap would be expected to absorb visible light and appear colored.

Caption: Relationship between p-PDA's structure, its frontier orbitals, and its key properties.

Conclusion

The theoretical calculation of molecular orbitals provides an indispensable tool for researchers seeking to understand and predict the behavior of molecules like 1,4-Phenylenediacrylic acid. By employing robust methods such as Density Functional Theory with appropriate functionals and basis sets, it is possible to gain quantitative insights into the electronic landscape that governs chemical reactivity and physical properties. The workflow and protocols detailed herein offer a validated, systematic approach to obtaining this critical data, empowering scientists in materials discovery and drug development to make more informed, data-driven decisions.

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A Technical Guide to the Isomers and Derivatives of Phenylenediacrylic Acid for Advanced Research and Drug Development

This guide provides an in-depth exploration of the synthesis, properties, and applications of phenylenediacrylic acid isomers and their derivatives. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in leveraging these versatile molecules for novel therapeutic and materials science applications. This document moves beyond a simple recitation of facts to provide expert insights into the rationale behind experimental choices and to ground all claims in verifiable, authoritative sources.

Introduction: The Phenylenediacrylic Acid Scaffold - A Platform for Innovation

Phenylenediacrylic acid (PDA), with the molecular formula C₁₂H₁₀O₄, represents a class of organic compounds characterized by a central benzene ring disubstituted with two acrylic acid moieties.[1] The arrangement of these acrylic acid groups on the phenyl ring gives rise to three distinct positional isomers: ortho (1,2-), meta (1,3-), and para (1,4-). Furthermore, the presence of carbon-carbon double bonds in the acrylic acid side chains introduces the potential for cis-trans (E/Z) isomerism. This structural diversity, coupled with the reactivity of the carboxylic acid and alkene functional groups, makes the PDA scaffold a highly versatile platform for the synthesis of a wide array of derivatives with tunable electronic, geometric, and biological properties.

This guide will systematically explore the landscape of PDA isomers and their derivatives, with a particular focus on their synthesis, characterization, and burgeoning applications in medicinal chemistry and materials science. We will delve into the nuances of controlling isomerism during synthesis and how the specific isomeric form dictates the physicochemical and pharmacological properties of the resulting compounds.

Isomerism in Phenylenediacrylic Acid: A Tale of Three Positions and Two Geometries

The properties and applications of phenylenediacrylic acid are intrinsically linked to its isomeric form. Understanding the synthesis and distinct characteristics of each isomer is therefore paramount for any researcher working with this class of compounds.

Positional Isomers: Ortho, Meta, and Para

The substitution pattern on the central phenyl ring defines the three positional isomers of PDA:

• 1,4-Phenylenediacrylic Acid (p-PDA): The most studied of the three, p-PDA, possesses a linear and symmetric structure that lends itself to the formation of well-ordered crystalline materials and polymers.[2] Its derivatives have been extensively investigated for applications in liquid crystals and photoreactive polymers.[3]

• 1,3-Phenylenediacrylic Acid (m-PDA): The angular disposition of the acrylic acid groups in m-PDA results in a bent molecular geometry. This can disrupt the close packing observed in p-PDA derivatives, leading to materials with different morphologies and solubility profiles.

• 1,2-Phenylenediacrylic Acid (o-PDA): The proximity of the two acrylic acid groups in o-PDA can lead to intramolecular interactions, such as hydrogen bonding, which can influence its reactivity and conformational preferences. This steric crowding can also present unique challenges and opportunities in its synthesis and derivatization.

The choice of starting material is the primary determinant in the synthesis of a specific positional isomer. For example, the synthesis of p-PDA typically starts from terephthaldehyde (1,4-diformylbenzene), while m-PDA and o-PDA are synthesized from isophthalaldehyde (1,3-diformylbenzene) and phthalaldehyde (1,2-diformylbenzene), respectively.

Diagram: Positional Isomers of Phenylenediacrylic Acid

Caption: The three positional isomers of phenylenediacrylic acid.

Geometric Isomers: Cis and Trans

Each acrylic acid moiety in PDA can exist in either a cis (Z) or trans (E) configuration, leading to the possibility of cis,cis-, cis,trans-, and trans,trans- isomers. The trans isomer is generally more thermodynamically stable due to reduced steric hindrance, and synthetic methods often yield the trans,trans isomer as the major product.

The separation of cis and trans isomers can be challenging but is crucial as the geometry of the double bond significantly impacts the overall shape of the molecule and, consequently, its biological activity and material properties.[4] Techniques such as fractional crystallization and chromatography are often employed for their separation.[5][6] High-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) are powerful analytical tools for the separation and identification of these isomers.[4][7]

The interconversion between cis and trans isomers can sometimes be achieved through photochemical or thermal means, a property that has been exploited in the development of photoswitchable materials.

Synthesis of Phenylenediacrylic Acid and its Derivatives

The synthesis of PDAs and their derivatives primarily relies on well-established carbon-carbon bond-forming reactions. The choice of synthetic route is dictated by the desired isomer and the nature of the functional groups to be introduced.

Core Synthesis: Knoevenagel Condensation and Heck Reaction

Two of the most common methods for synthesizing the PDA core are the Knoevenagel condensation and the Heck reaction.

• Knoevenagel Condensation: This reaction involves the base-catalyzed condensation of a diformylbenzene (terephthalaldehyde, isophthalaldehyde, or phthalaldehyde) with an active methylene compound, most commonly malonic acid.[8][9] The reaction proceeds via a nucleophilic addition followed by dehydration.[5] The use of a base like pyridine or piperidine is common.[8] Green chemistry approaches utilizing catalysts like boric acid in solvent-free conditions have also been reported, offering a more environmentally benign alternative.[10]

• Heck Reaction: The Heck reaction provides an alternative route to PDAs through the palladium-catalyzed coupling of a dihalobenzene (e.g., 1,4-dibromobenzene) with acrylic acid or its esters.[11][12] This method is particularly useful for introducing a wider variety of substituents on the acrylic side chain.[13] Green protocols for the Heck reaction are also being developed to minimize the environmental impact.[14]

Diagram: Synthetic Routes to 1,4-Phenylenediacrylic Acid

Caption: Key synthetic pathways to 1,4-phenylenediacrylic acid.

Derivatization Strategies: Tapping into the Reactivity of the Carboxylic Acid and Alkene Groups

The true versatility of the PDA scaffold lies in the ease with which it can be derivatized. The carboxylic acid groups are readily converted into a variety of functional groups, including:

• Esters: Esterification can be achieved by reacting the PDA with an alcohol under acidic conditions. This is a common strategy to improve solubility and modify the pharmacokinetic properties of drug candidates.

• Amides: Amide bond formation with amines is a cornerstone of medicinal chemistry.[3] This can be accomplished using standard coupling reagents or through more direct, greener methods.[2] The resulting amides can exhibit a wide range of biological activities.[15][16]

• Acid Chlorides: Conversion to the more reactive acid chloride allows for facile reaction with a broader range of nucleophiles.

The alkene moieties can also participate in various reactions, such as addition reactions and polymerizations, further expanding the chemical space accessible from the PDA core.

Applications in Drug Development and Materials Science

The unique structural and chemical features of PDA and its derivatives have led to their exploration in a variety of applications, with a significant focus on drug development and advanced materials.

Pharmacological Activities and Potential as Therapeutic Agents

Derivatives of phenylacrylic acids have demonstrated a wide spectrum of biological activities, making them attractive scaffolds for drug discovery.

• Anticancer Activity: Numerous studies have reported the anticancer properties of phenylacrylic acid derivatives.[17][18] For instance, polyhydroxylated phenylacrylic acid derivatives have shown antitumor activity, with some compounds acting as substrates for tyrosinase, an enzyme overexpressed in melanoma cells.[17] Amide derivatives of related compounds have also exhibited potent anticancer effects.[16][19] The mechanism of action often involves the induction of apoptosis and the inhibition of cell proliferation.[20]

• Anti-inflammatory and Antioxidant Properties: Phenylpropanoids and their derivatives, which share structural similarities with PDAs, are known for their anti-inflammatory and antioxidant effects.[18] Amide derivatives, in particular, have been investigated for their ability to modulate inflammatory pathways.[3]

• Enzyme Inhibition: The rigid and well-defined structure of PDA derivatives makes them suitable candidates for the design of enzyme inhibitors.[21] By tailoring the substituents on the phenyl ring and the acrylic acid side chains, it is possible to achieve selective binding to the active site of a target enzyme.

Phenylenediacrylic Acids as Linkers in Bioconjugation

The bifunctional nature of PDAs makes them intriguing candidates for use as chemical linkers in bioconjugation, particularly in the construction of antibody-drug conjugates (ADCs).[22] ADCs are a class of targeted therapeutics that utilize a monoclonal antibody to deliver a potent cytotoxic agent specifically to cancer cells.[10][13]

The PDA scaffold can be functionalized at both ends, allowing for the attachment of both the antibody and the drug. The length and rigidity of the PDA linker can be tuned by selecting the appropriate positional isomer and by modifying the side chains. This is a critical aspect of ADC design, as the linker plays a crucial role in the stability, solubility, and release of the cytotoxic payload.[8] While the direct use of PDA as a linker in clinically approved ADCs is not yet established, the principles of its design and synthesis are highly relevant to the development of novel linker technologies.[11][15]

Table 1: Summary of Potential Applications of Phenylenediacrylic Acid Derivatives

Application Area	Specific Use	Rationale
Drug Development	Anticancer Agents	Induction of apoptosis, cell cycle arrest.[17][20]
Anti-inflammatory Agents	Modulation of inflammatory pathways.[3]
Enzyme Inhibitors	Rigid scaffold for targeted binding.[21]
Linkers in ADCs	Bifunctional for antibody and drug attachment.[22]
Materials Science	Liquid Crystals	Rigid, linear structure of p-PDA derivatives.[3]
Photoreactive Polymers	Potential for photoinduced dimerization and polymerization.[3]
Polyamides & Polyesters	Diacid monomer for step-growth polymerization.[2]

Experimental Protocols: A Practical Guide

To facilitate further research in this area, this section provides representative, step-by-step protocols for the synthesis and characterization of 1,4-phenylenediacrylic acid and a representative amide derivative.

Synthesis of 1,4-Phenylenediacrylic Acid via Knoevenagel Condensation

This protocol is adapted from established literature procedures.[8]

Materials:

• Terephthalaldehyde

• Malonic acid

• Pyridine

• Ethanol

• Hydrochloric acid (concentrated)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve terephthalaldehyde (1 equivalent) in ethanol.

• Add malonic acid (2.2 equivalents) to the solution and stir until dissolved.

• Add pyridine (catalytic amount) to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Acidify the mixture with concentrated hydrochloric acid to precipitate the product.

• Filter the crude product and wash with cold deionized water.

• Recrystallize the solid from a suitable solvent system (e.g., ethanol/water) to obtain pure 1,4-phenylenediacrylic acid.

Synthesis of a Bis-Amide Derivative of 1,4-Phenylenediacrylic Acid

This protocol outlines a general procedure for the synthesis of a bis-amide derivative.

Materials:

• 1,4-Phenylenediacrylic acid

• Thionyl chloride

• Aniline (or other primary amine, 2.2 equivalents)

• Triethylamine

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Suspend 1,4-phenylenediacrylic acid (1 equivalent) in an excess of thionyl chloride and reflux for 2-3 hours to form the diacid chloride.

• Remove the excess thionyl chloride under reduced pressure.

• Dissolve the resulting diacid chloride in anhydrous DCM under an inert atmosphere.

• In a separate flask, dissolve the amine (2.2 equivalents) and triethylamine (2.5 equivalents) in anhydrous DCM.

• Slowly add the amine solution to the diacid chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Wash the reaction mixture sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Characterization Techniques

The synthesized compounds should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the structure of the molecule, confirming the positional and geometric isomerism, and verifying the presence of functional groups.[23]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic vibrational frequencies of functional groups, such as the C=O stretch of the carboxylic acid or amide, and the C=C stretch of the alkene.[24]

• Mass Spectrometry (MS): MS provides information about the molecular weight of the compound and can be used to determine its elemental composition.[24]

• Melting Point: The melting point is a useful indicator of the purity of a crystalline solid.

Conclusion and Future Directions

The phenylenediacrylic acid scaffold and its derivatives represent a rich and underexplored area of chemical space with significant potential in both medicinal chemistry and materials science. The ability to systematically vary the isomeric form and to introduce a wide range of functional groups provides a powerful toolkit for the design of molecules with tailored properties.

For drug development professionals, the demonstrated anticancer and anti-inflammatory activities of related compounds suggest that novel PDA derivatives could be promising leads for new therapeutic agents. Further research should focus on synthesizing and screening libraries of these compounds against a variety of biological targets. The exploration of PDAs as linkers in ADCs is another exciting avenue that warrants further investigation.

For materials scientists, the rigid and photoreactive nature of PDA derivatives continues to offer opportunities for the development of novel liquid crystals, polymers, and other functional materials.

As synthetic methodologies become more sophisticated and our understanding of structure-activity relationships deepens, the isomers and derivatives of phenylenediacrylic acid are poised to become increasingly important building blocks for the next generation of advanced materials and therapeutics.

References

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Synthesis of Metal-Organic Frameworks Using 1,4-Phenylenediacrylic Acid as a Linker

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the synthesis of Metal-Organic Frameworks (MOFs) utilizing 1,4-Phenylenediacrylic acid (pda) as a primary organic linker. The pda linker is notable for its rigid, linear geometry and the presence of photoreactive acrylate groups, which allow for post-synthetic modifications via [2+2] cycloaddition reactions.[1][2] This document is designed for researchers, materials scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights into the synthesis process, essential characterization techniques, and application notes relevant to the biomedical field. A specific, field-tested protocol for the solvothermal synthesis of a highly stable Zirconium-pda MOF is presented as a primary example.

Part 1: The 1,4-Phenylenediacrylic Acid (pda) Linker: A Technical Overview

The selection of an organic linker is a critical determinant of the final topology, porosity, and functionality of a MOF.[3] 1,4-Phenylenediacrylic acid (H₂pda) is a bifunctional carboxylate linker distinguished by several key features that make it an attractive building block for advanced porous materials.

• Structural Rigidity and Linearity: The central phenyl ring and conjugated double bonds impart significant rigidity to the linker. This structural pre-organization helps in the formation of highly crystalline and porous frameworks by minimizing structural disorder.

• Coordination Chemistry: Like other dicarboxylates, the terminal carboxyl groups readily coordinate with metal ions or metal-oxo clusters, such as the well-known Zr₆O₄(OH)₄ node, to form stable, extended networks.[4][5]

• Inherent Photoreactivity: The defining feature of the pda linker is the presence of carbon-carbon double bonds in the acrylate arms. These moieties can undergo a [2+2] cycloaddition reaction when exposed to UV irradiation, typically creating a cyclobutane ring.[1][2] This functionality allows the porosity and properties of the MOF to be tuned after its initial synthesis, opening avenues for creating responsive materials for applications like triggered drug release or tunable catalysis.[1]

• Luminescent Potential: The extended π-conjugation system across the linker suggests potential for inherent photoluminescence. This property is highly valuable for developing MOFs for chemical sensing, bio-imaging, or as diagnostic agents.[6]

Part 2: Synthesis Methodologies for pda-Based MOFs

The synthesis of crystalline MOFs is a process of controlled self-assembly from molecular precursors. Solvothermal and hydrothermal methods are the most prevalent and effective techniques for producing high-quality pda-based MOFs.[7][8]

Core Principle: Solvothermal Synthesis This technique involves heating a solution of the metal salt (inorganic node precursor) and the organic linker (pda) in a sealed vessel, such as a Teflon-lined stainless steel autoclave. The temperature is raised above the boiling point of the solvent, creating high autogenous pressure. These conditions facilitate the dissolution of precursors and promote the crystallization of the thermodynamically favored MOF structure.[9] The choice of solvent, temperature, reaction time, and the use of modulators are critical parameters that dictate the outcome.

Caption: General workflow for the solvothermal synthesis and characterization of a pda-based MOF.

Part 3: Detailed Protocol: Solvothermal Synthesis of a Zirconium-pda MOF (Zr-pda)

This protocol details the synthesis of a hydro-stable, porous MOF built from Zr₆-oxo clusters and pda linkers, adapted from established methodologies.[1][2] Zirconium-based MOFs are particularly noted for their exceptional chemical and thermal stability, making them ideal candidates for biomedical applications.[4][5]

A. Reagents and Materials

• Zirconium(IV) oxychloride octahydrate (ZrOCl₂·8H₂O)

• 1,4-Phenylenediacrylic acid (H₂pda)

• N,N-Dimethylformamide (DMF), anhydrous

• Formic acid (HCOOH, ~98%)

• Trimethylamine (TEA)

• Teflon-lined stainless steel autoclave (e.g., 45 mL capacity)

• Glass vials (e.g., 20 mL)

• Magnetic stirrer and stir bars

• Ultrasonic bath

• Laboratory oven

• Centrifuge and centrifuge tubes

B. Experimental Procedure

• Solution A (Metal Precursor): In a 20 mL glass vial, dissolve 0.161 g (0.5 mmol) of ZrOCl₂·8H₂O in a mixture of 15 mL of DMF and 2.3 mL of formic acid. Use an ultrasonic bath for approximately 15-20 minutes to ensure complete dissolution.

• Solution B (Linker Precursor): In a separate 20 mL glass vial, dissolve 0.109 g (0.5 mmol) of 1,4-phenylenediacrylic acid in a mixture of 15 mL of DMF and 0.15 mL of trimethylamine. Mix thoroughly until a clear solution is formed.

• Reaction Mixture: Combine Solution A and Solution B in the Teflon liner of the stainless steel autoclave.

• Crystallization: Seal the autoclave tightly and place it in a preheated laboratory oven at 120 °C . Maintain this temperature for 24 hours .

• Cooling and Collection: After 24 hours, turn off the oven and allow the autoclave to cool slowly to room temperature. A white microcrystalline powder should be visible at the bottom of the liner.

• Purification/Washing: Collect the solid product by centrifugation. Decant the supernatant. Wash the product by re-dispersing it in fresh DMF and centrifuging again. Repeat this DMF wash step three times. Following the DMF washes, perform two additional wash steps with ethanol to remove residual DMF.

• Activation: To activate the MOF (i.e., remove solvent molecules from the pores), dry the washed product under vacuum at 100-120 °C for 12 hours. The final product is a stable, white powder.

C. The Causality Behind Experimental Choices

• Why DMF? DMF is a high-boiling point, polar aprotic solvent that is highly effective at dissolving both the metal salt and the organic linker, facilitating the homogeneity required for MOF crystallization.[8]

• The Role of Formic Acid: Formic acid acts as a "modulator." It is a monocarboxylic acid that competes with the pda linker for coordination sites on the forming Zr-oxo clusters. This competition slows down the nucleation and growth process, leading to larger, more ordered crystals with fewer defects.[4] Its concentration is a key parameter for tuning crystal size and quality.

• The Role of Trimethylamine: Trimethylamine is a base used to deprotonate the carboxylic acid groups of the pda linker. The resulting carboxylate anions are stronger coordinating ligands than the protonated acid form, which facilitates the self-assembly process with the positively charged metal clusters.[1][2]

Part 4: Essential Characterization Techniques

Confirming the successful synthesis and determining the properties of the Zr-pda MOF requires a suite of analytical techniques.[10]

• Powder X-Ray Diffraction (PXRD): This is the most critical technique to confirm the crystallinity and phase purity of the synthesized material. The resulting diffraction pattern should show sharp peaks, indicating a well-ordered crystalline structure.[11] The experimental pattern is typically compared to a simulated pattern from single-crystal data if available.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of the material as a function of temperature. For an activated Zr-pda MOF, the TGA curve will typically show a plateau up to high temperatures (e.g., >400 °C), indicating high thermal stability, followed by a sharp weight loss corresponding to the decomposition of the framework.[10][12]

• N₂ Adsorption-Desorption Analysis (BET Analysis): This analysis, performed at 77 K, is used to determine the specific surface area (Brunauer-Emmett-Teller, or BET, surface area), pore volume, and pore size distribution. A successful synthesis of a porous MOF will yield a Type I or Type IV isotherm, indicative of microporous or mesoporous materials, respectively.[4][10]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR confirms the coordination of the pda linker to the metal nodes. A key indicator is the shift of the C=O stretching frequency of the carboxylic acid group (typically ~1700 cm⁻¹) to lower wavenumbers (in the 1650-1550 cm⁻¹ and 1450-1360 cm⁻¹ regions for asymmetric and symmetric stretching, respectively) upon deprotonation and coordination to the zirconium cluster.[10][13]

Table 1: Expected Properties of Synthesized Zr-pda MOF

Parameter	Technique	Expected Result/Value	Rationale
Crystallinity	PXRD	Sharp diffraction peaks	Indicates a long-range, ordered crystalline structure.
Thermal Stability	TGA	Stable up to >400 °C in air	Strong Zr-O-C bonds create a robust framework.
BET Surface Area	N₂ Adsorption	> 500 m²/g	The porous network created by the rigid linkers results in high internal surface area.[1]
Pore Volume	N₂ Adsorption	> 0.3 cm³/g	Indicates significant accessible void space within the framework.

| Linker Coordination | FTIR | Disappearance of C=O stretch (~1700 cm⁻¹), appearance of carboxylate stretches (1650-1360 cm⁻¹) | Confirms the deprotonation and bonding of the pda linker to the Zr nodes. |

Part 5: Application Notes for Drug Development

While MOFs are broadly researched for drug delivery, the unique properties of pda-based frameworks offer specific advantages for researchers in this field.[14][15][16]

• High Drug Loading Capacity: The significant surface area and pore volume, as confirmed by BET analysis, allow for the encapsulation of large quantities of therapeutic molecules within the MOF's pores.[17][18]

• Biocompatibility: Zirconium-based MOFs are among the most widely studied for biomedical applications due to the low toxicity of the Zr-oxo clusters.[5]

• Controlled Release: The diffusion of encapsulated drugs from the MOF pores can be controlled by the pore size of the framework and the interactions between the drug and the MOF's internal surface.

• Stimuli-Responsive Delivery: The photoreactive nature of the pda linker is a key feature for advanced drug delivery systems. Upon exposure to a specific wavelength of UV light, the linkers can dimerize.[1][2] This structural change could potentially alter the pore environment or even trigger the degradation of the framework, leading to a controlled, "on-demand" release of the encapsulated drug. This provides a mechanism for targeted therapy, where the drug is released only when the target site (e.g., a tumor) is irradiated.

Caption: Conceptual workflow for light-triggered drug delivery using a photoreactive pda-based MOF.

Part 6: Troubleshooting and Safety

• No Crystalline Product: If an amorphous powder or no precipitate forms, ensure anhydrous solvents were used and that the precursor ratios are correct. The modulator concentration can be adjusted; too much modulator can inhibit crystallization entirely.

• Low Surface Area: This often indicates incomplete activation. Ensure the washing steps are thorough to remove all unreacted precursors and that the final vacuum heating step is sufficient to clear the pores of solvent.

• Safety Precautions: Handle all chemicals in a well-ventilated fume hood. DMF is a skin and respiratory irritant. Formic acid is corrosive. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. The use of a high-pressure autoclave requires proper training and adherence to safety protocols to prevent explosions.

Part 7: References

• Google Inc. (2017). Phototunable metal-organic framework compositions, and methods of synthesis thereof. US9716239B2. Available at:

• Justia Patents. (2017). Phototunable metal-organic framework compositions, and methods of synthesis thereof. Available at: [Link]

• Yazdi, A. et al. (2018). A Zn based metal organic framework nanocomposite: synthesis, characterization and application for preconcentration of cadmium prior to its determination by FAAS. RSC Publishing.

• Moreno-Pineda, E. et al. (2021). Mechanistic insights into the deformation and degradation of a 2D metal organic framework. Nature Communications.

• Dalton Transactions. (2012). Hydrothermal synthesis and structural characterization of metal–organic frameworks based on new tetradentate ligands. RSC Publishing.

• ResearchGate. (n.d.). Mechanistic insights into the deformation and degradation of a 2D MOF. Available at: [Link]

• Yuan, S. et al. (2022). Synthesis of Zr metal–organic frameworks (MOFs) to remove Fe3+ from water. STAR Protocols. Available at: [Link]

• Khan, I. et al. (2023). A review on zirconium-based metal–organic frameworks: synthetic approaches and biomedical applications. Materials Advances. Available at: [Link]

• Sun, A. (2023). Applications of MOFs in Drug Delivery. Highlights in Science, Engineering and Technology.

• AMiner. (n.d.). Two Porous Luminescent Metal-Organic Frameworks: Quantifiable Evaluation of Dynamic and Static Luminescent Sensing Mechanisms Towards Fe(3.). Available at: [Link]

• ResearchGate. (n.d.). (PDF) Structural and mechanistic insights into the selective adsorption by Metal–Organic Frameworks. Available at: [Link]

• ResearchGate. (n.d.). Schematic diagram for the hydrothermal synthesis of (A) Zn-MOFs and (B).... Available at: [Link]

• Taylor & Francis. (2022). UiO-66 (Zr-MOF): Synthesis, Characterization, and Application for the Removal of Malathion and 2, 4-D from Aqueous Solution. Taylor & Francis Online.

• ResearchGate. (n.d.). One-pot solvothermal synthesis of Zr-MOF and DNA-encapsulated Zr-MOF for improved current density towards OER. Available at: [Link]

• ResearchGate. (n.d.). Zn-based MOFs materials fabricated by mechanochemical ball milling and hydrothermal method and derived metal oxides | Request PDF. Available at: [Link]

• protocols.io. (2023). Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume). Available at: [Link]

• protocols.io. (2023). Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume). Available at: [Link]

• ScienceDirect. (2017). Continuous synthesis for zirconium metal-organic frameworks with high quality and productivity via microdroplet flow reaction. ScienceDirect.

• ResearchGate. (n.d.). PXRD patterns of Pd@MOF-808-a (a) and Pd@MOF-808-b (b); and the N2 adsorption isotherms at 77 K for Pd@MOF-808-a (c) and Pd@MOF-808-b (d). Available at: [Link]

• MDPI. (2021). Metal-Organic Frameworks (MOFs)-Based Nanomaterials for Drug Delivery. MDPI.

• Semantic Scholar. (n.d.). Hydrothermal synthesis of MOFs. Available at: [Link]

• Al-Humaidi, S. et al. (2023). Physiochemical characterization of metal organic framework materials: A mini review. Heliyon. Available at: [Link]

• Journal of Visualized Experiments. (2013). Synthesis and Characterization of Functionalized Metal-organic Frameworks. JoVE. Available at: [Link]

• Bîtcan, E. et al. (2022). Applications of Metal-Organic Frameworks as Drug Delivery Systems. Polymers. Available at: [Link]

• ResearchGate. (n.d.). Characterization data of MOF Fe and MOF Fe/Ag. a) PXRD patterns, b).... Available at: [Link]

• Inorganic Chemistry Frontiers. (2021). Photoactive perylenediimide metal–organic framework for boosting iodoperfluoroalkylation of alkenes and oxidative coupling of amines. RSC Publishing.

• Semantic Scholar. (n.d.). Metal-Organic Framework (MOFs) for Drug Delivery Applications. Available at: [Link]

• MDPI. (2021). Modeling and Simulation of Crystallization of Metal–Organic Frameworks. MDPI.

• Indian Academy of Sciences. (2018). Luminescent metal–organic frameworks and their potential applications. Journal of Chemical Sciences.

• Chen, X. et al. (2014). Photoluminescent Metal–Organic Frameworks for Gas Sensing. Angewandte Chemie International Edition. Available at: [Link]

• NIH. (2020). Metal–Organic Framework Nanocarriers for Drug Delivery in Biomedical Applications. National Institutes of Health.

• PubMed. (2010). Luminescent metal-organic frameworks. Chemical Society Reviews. Available at: [Link]

• MDPI. (2022). Luminescent Metal–Organic Framework Thin Films: From Preparation to Biomedical Sensing Applications. MDPI.

• PubMed. (2024). Photochromic Ln-MOFs: A Platform for Metal-Photoswitch Cooperativity. Inorganic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). (a) PXRD patterns, (b) FTIR analysis, (c) details of TGA analysis and.... Available at: [Link]

• ResearchGate. (n.d.). Mechanistic insights into metal-organic framework thin film growth from microkinetic analysis of in situ X-ray scattering data | Request PDF. Available at: [Link]

• MDPI. (2023). Synthesis, Properties, and Applications of Metal Organic Frameworks Supported on Graphene Oxide. MDPI.

• ResearchGate. (n.d.). Synthesis and Characterisation of Metal-Organic Frameworks (MOFs) Using Benzene-1, 4- Dicarboxylic Acid as a Linker for Chromium (VI) Adsorption. Available at: [Link]

• PubMed. (2024). Synthesis and characterization of Co, Ni, Zr and Cu MOFs based on 1,4-naphthalenedicarboxylic acid linker for hydrogen generation. Scientific Reports. Available at: [Link]

• Dalton Transactions. (2020). Structural elucidation of microcrystalline MOFs from powder X-ray diffraction. RSC Publishing.

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Application Notes and Protocols for the Preparation of Photocurable Polymers with 1,4-Phenylenediacrylic Acid

Introduction: The Significance of 1,4-Phenylenediacrylic Acid in Photocurable Biomaterials

In the landscape of advanced materials, particularly for biomedical applications, there is a continuous demand for polymers that are not only biocompatible and biodegradable but also offer precise spatial and temporal control over their solidification.[1] Photocurable polymers, which transition from a liquid or malleable state to a solid, crosslinked network upon exposure to light, are at the forefront of this innovation.[2] These materials are foundational to advancements in tissue engineering, regenerative medicine, and sophisticated drug delivery systems.[3][4][5]

1,4-Phenylenediacrylic acid (p-PDA) is a highly valuable monomer for creating such photocurable polymers. Its rigid phenylene core and two photoreactive acrylic acid moieties allow for the synthesis of polymers that can be crosslinked through a [2+2] photocycloaddition reaction.[6][7][8] This process, often triggered by ultraviolet (UV) light, forms stable cyclobutane rings, creating a robust polymer network without the need for potentially cytotoxic chemical initiators.[6][9] The resulting polymers often exhibit excellent mechanical properties and biocompatibility, making them ideal candidates for a range of biomedical applications.[1][3]

This guide provides a comprehensive overview of the synthesis, characterization, and photocuring of polymers derived from 1,4-phenylenediacrylic acid. It is intended for researchers, scientists, and drug development professionals seeking to leverage these advanced materials in their work.

Part 1: Synthesis of a p-PDA-Based Polyester

A common approach to incorporate p-PDA into a polymer backbone is through polyester synthesis, reacting the diacid with a suitable diol.[10][11] This protocol details the synthesis of a polyester from p-PDA and 1,6-hexanediol.

Materials and Equipment

• 1,4-Phenylenediacrylic acid (p-PDA)

• 1,6-Hexanediol

• Titanium(IV) butoxide (catalyst)

• Chloroform

• Methanol

• Three-necked round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Condenser

• Vacuum pump

• Schlenk line

• Rotary evaporator

Experimental Protocol: Polyester Synthesis

• Reactor Setup : Assemble a three-necked round-bottom flask with a mechanical stirrer, a condenser, and a nitrogen inlet connected to a Schlenk line.

• Reactant Charging : To the flask, add equimolar amounts of 1,4-phenylenediacrylic acid and 1,6-hexanediol. For example, add 2.18 g (10 mmol) of p-PDA and 1.18 g (10 mmol) of 1,6-hexanediol.

• Catalyst Addition : Add a catalytic amount of titanium(IV) butoxide (e.g., 0.1 mol% relative to the diacid).

• Inert Atmosphere : Purge the flask with dry nitrogen for 15-20 minutes to remove oxygen.

• Esterification Stage : Heat the reaction mixture to 180°C under a gentle flow of nitrogen. The water produced during the esterification reaction will be removed through the condenser. Maintain these conditions for 4-6 hours.

• Polycondensation Stage : Gradually apply a vacuum (to <1 mbar) while increasing the temperature to 200-220°C. High vacuum is crucial to remove the final traces of water and drive the polymerization to achieve a high molecular weight.[10] Continue the reaction under these conditions for 8-12 hours. The viscosity of the mixture will noticeably increase.

• Polymer Isolation : Cool the reaction mixture to room temperature under nitrogen. The resulting polyester will be a solid. Dissolve the polymer in a minimal amount of chloroform.

• Purification : Precipitate the polymer by slowly adding the chloroform solution to a large excess of cold methanol with vigorous stirring.

• Drying : Collect the precipitated polymer by filtration and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.

Causality Behind Experimental Choices

• Equimolar Reactants : Stoichiometric balance is critical in step-growth polymerization to achieve high molecular weights.

• Catalyst : Titanium(IV) butoxide is an effective and commonly used catalyst for polyesterification.[12]

• Two-Stage Reaction : The initial esterification at atmospheric pressure efficiently removes the bulk of the water. The subsequent high-temperature, high-vacuum polycondensation stage is necessary to shift the equilibrium towards the formation of high molecular weight polymer chains.[10]

• Precipitation in Methanol : This step purifies the polymer by removing unreacted monomers, oligomers, and the catalyst.

Part 2: Characterization of the p-PDA Polyester

Thorough characterization of the synthesized polyester is essential to ensure it meets the desired specifications for subsequent photocuring and application.

Key Characterization Techniques

Technique	Purpose	Typical Expected Results
¹H NMR Spectroscopy	To confirm the chemical structure and composition of the polyester.	Peaks corresponding to the protons of the p-PDA and 1,6-hexanediol units in the polymer backbone. Absence of monomer peaks.
Gel Permeation Chromatography (GPC)	To determine the molecular weight (Mn, Mw) and polydispersity index (PDI) of the polymer.[13]	A unimodal distribution indicating a successful polymerization. Mw can range from 10,000 to 50,000 g/mol or higher depending on reaction conditions. PDI is typically around 2 for polycondensation.[14]
Differential Scanning Calorimetry (DSC)	To determine the thermal properties, such as the glass transition temperature (Tg) and melting temperature (Tm).	A distinct Tg and potentially a Tm, depending on the crystallinity of the polyester.

Protocol: ¹H NMR Characterization

• Dissolve 5-10 mg of the dried polymer in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum using a standard NMR spectrometer.

• Integrate the characteristic peaks to confirm the incorporation of both monomers.

Protocol: GPC Analysis

• Prepare a solution of the polymer in a suitable solvent (e.g., chloroform or tetrahydrofuran) at a concentration of 1-2 mg/mL.

• Filter the solution through a 0.22 µm syringe filter.

• Inject the sample into the GPC system.

• Analyze the data using a calibration curve generated from polystyrene standards to determine Mn, Mw, and PDI.[15]

Part 3: Photocuring of the p-PDA Polyester

The incorporation of p-PDA units into the polyester backbone imparts photosensitivity, allowing for crosslinking upon exposure to UV light.[16]

Photocrosslinking Mechanism

The photocuring of p-PDA-based polymers proceeds via a [2+2] cycloaddition of the acrylic double bonds upon irradiation with UV light, typically at wavelengths greater than 260 nm.[6][17] This reaction leads to the formation of a stable cyclobutane ring, which acts as a crosslink between polymer chains. An advantage of this system is that it can proceed without a photoinitiator, particularly with 254 nm UV light.[9]

Experimental Workflow for Photocuring

Caption: Workflow for the photocuring and analysis of a p-PDA-based polyester film.

Protocol: Photocuring

• Film Preparation : Dissolve the synthesized p-PDA polyester in a suitable volatile solvent (e.g., chloroform) to form a 10-20% (w/v) solution. Cast the solution onto a glass slide or into a Teflon mold and allow the solvent to evaporate completely in a fume hood, followed by drying in a vacuum oven at a temperature below the polymer's Tg.

• UV Irradiation : Place the polymer film under a UV lamp. For initiator-free curing, a lamp with a primary output at 254 nm is effective.[9] Alternatively, a broad-spectrum UV lamp (wavelengths > 260 nm) can be used.[6] Irradiate the film for a specified duration (e.g., 5-60 minutes). The optimal irradiation time will depend on the lamp intensity, film thickness, and desired crosslinking density.

• Analysis of Crosslinking :

  • Solubility Test : A successfully crosslinked polymer will be insoluble in solvents in which the linear polymer is soluble. Immerse a piece of the cured film in chloroform. The film should swell but not dissolve.

  • FTIR Spectroscopy : Monitor the disappearance of the C=C stretching vibration of the acrylic group (typically around 1640 cm⁻¹) to quantify the extent of the photocycloaddition reaction.[6]

Quantitative Data for Photocuring

Parameter	Condition	Observation
UV Wavelength	254 nm	Efficient, initiator-free crosslinking.
UV Wavelength	> 260 nm	Crosslinking occurs, may be slower than at 254 nm.[6]
Irradiation Time	5 - 60 min	Increasing time generally leads to higher crosslinking density.
Film Thickness	50 - 500 µm	Thicker films may require longer irradiation times for complete curing.

Part 4: Applications in Drug Delivery and Tissue Engineering

The unique properties of photocurable p-PDA-based polymers make them highly suitable for advanced biomedical applications.

Drug Delivery Systems

The ability to cure these polymers in situ allows for the encapsulation of therapeutic agents, such as small molecule drugs or proteins, within the polymer matrix.[18][19][20] The release of the encapsulated drug can be controlled by the degradation of the polyester backbone and the crosslinking density of the network.

Logical Relationship in Drug Delivery Application

Caption: Process flow for creating an in situ forming drug delivery implant.

Tissue Engineering Scaffolds

Photocurable polymers are excellent materials for creating scaffolds for tissue engineering.[2][3][17] The liquid polymer precursor can be mixed with cells and then cured to form a cell-laden hydrogel. The spatial control afforded by light allows for the fabrication of complex, three-dimensional structures that can mimic the native extracellular matrix.[4] The biocompatibility of the polyester and its degradation products is a key advantage in these applications.[1]

Conclusion

Polymers derived from 1,4-phenylenediacrylic acid represent a versatile and powerful platform for the development of advanced photocurable materials. The straightforward synthesis via polycondensation, coupled with the efficient and often initiator-free photocrosslinking, provides a robust methodology for creating biocompatible and biodegradable networks. The tunable properties and amenability to in situ curing make these polymers highly attractive for cutting-edge applications in drug delivery and tissue engineering, offering solutions to some of the most pressing challenges in modern medicine.

References

• Photocrosslinkable Biodegradable Elastomers Based on Cinnamate-Functionalized Polyesters - PMC. (n.d.).
• Photocrosslinkable natural polymers in tissue engineering - Frontiers. (n.d.).
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• Review: photopolymerizable and degradable biomaterials for tissue engineering applications. - SciSpace. (n.d.).
• Investigating the Crosslinking Mechanism of Cinnamate-Modified Silicones. (2023, August 28).
• In Situ Photo-Cross-Linking of Cinnamate Functionalized Poly(methyl methacrylate-co-2-hydroxyethyl acrylate) Fibers during Electrospinning | Macromolecules - ACS Publications. (n.d.).
• Recent Advances in 3D Printing of Photocurable Polymers: Types, Mechanism, and Tissue Engineering Application - PubMed. (n.d.).
• Initiator‐free photopolymerization of common acrylate monomers with 254 nm light. (n.d.).
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• Molecular characterization data obtained by GPC and 1 H-NMR analysis - ResearchGate. (n.d.).
• Photocycloaddition at excimer sites in a solid polyester of p-phenylenediacrylic acid | Macromolecules - ACS Publications. (n.d.).
• Aliphatic polyesters based on 1,4-butanediol and even numbered C4 - C20 dicarboxylic acids - synthesis and properties including after surface treatment by VUV photo-oxidation | Semantic Scholar. (n.d.).
• Polymeric Nanoparticles for Drug Delivery - PMC - PubMed Central. (n.d.).
• Polymer Drug Delivery Techniques - Sigma-Aldrich. (n.d.).
• Polymers for Drug Delivery Systems - PMC - PubMed Central. (n.d.).
• Functional Polymers for Controlled Drug Release - MDPI. (n.d.).

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Application Notes and Protocols: Utilizing 1,4-Phenylenediacrylic Acid for Advanced Hydrogel Crosslinking

Introduction: The Emergence of 1,4-Phenylenediacrylic Acid in Hydrogel Engineering

Hydrogels, with their high water content and structural resemblance to soft tissues, are at the forefront of biomedical innovation, finding applications from drug delivery to tissue engineering.[1] The performance of these materials is critically dependent on their three-dimensional polymeric network, which is established and maintained by crosslinking.[1] While various crosslinking strategies exist, photocrosslinking, the use of light to initiate network formation, offers unparalleled spatial and temporal control, making it ideal for in-situ applications.[2]

In this context, 1,4-Phenylenediacrylic acid (p-PDA) has emerged as a highly effective crosslinking agent. Its rigid phenylene core and two photoreactive acrylic acid moieties allow for the formation of robust and tunable hydrogel networks upon exposure to UV light. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the theory, synthesis, characterization, and application of p-PDA crosslinked hydrogels.

Mechanism of Crosslinking: The Role of [2+2] Cycloaddition

The efficacy of 1,4-Phenylenediacrylic acid as a crosslinking agent lies in the photochemical behavior of its acrylic acid groups.[3] When exposed to UV irradiation, typically in the presence of a photoinitiator, the double bonds of the acrylic acid moieties become excited.[4] This excitation facilitates a [2+2] cycloaddition reaction between the acrylic groups of adjacent p-PDA molecules that are intercalated between polymer chains.[5] This process results in the formation of stable cyclobutane rings, which act as covalent crosslinks, effectively creating a three-dimensional hydrogel network.[5] The rigid nature of the p-PDA molecule and the resulting cyclobutane rings contribute to the mechanical strength of the hydrogel.[6]

The choice of a photoinitiator, such as Irgacure 2959, is crucial for efficient crosslinking.[7][8] These molecules absorb UV light and generate free radicals, which then initiate the polymerization and crosslinking of the polymer and p-PDA.[9] The concentration of both p-PDA and the photoinitiator can be varied to control the crosslinking density, thereby tuning the mechanical properties and swelling behavior of the hydrogel.[10]

Figure 1: UV-induced crosslinking mechanism with 1,4-Phenylenediacrylic acid.

Protocol: Synthesis of a p-PDA Crosslinked Poly(acrylic acid) Hydrogel

This protocol details the synthesis of a poly(acrylic acid) (PAA) hydrogel crosslinked with p-PDA. PAA-based hydrogels are of significant interest for biomedical applications due to their high water absorption capacity and tunable properties.[6][11]

Materials:

• Acrylic acid (AAc)

• 1,4-Phenylenediacrylic acid (p-PDA)

• Photoinitiator (e.g., Irgacure 2959)

• N,N'-Methylenebisacrylamide (MBA) (optional, for dual crosslinking)

• Deionized water

• Phosphate-buffered saline (PBS)

Equipment:

• UV light source (365 nm)

• Magnetic stirrer

• pH meter

• Molds for hydrogel casting (e.g., PDMS molds)

• Dialysis tubing

Procedure:

• Preparation of the Pre-gel Solution:

  • In a light-protected beaker, dissolve the desired amount of acrylic acid in deionized water to achieve the target polymer concentration (e.g., 10-30% w/v).

  • Add 1,4-Phenylenediacrylic acid as the crosslinking agent. The concentration can be varied (e.g., 0.5-5 mol% relative to the monomer) to modulate the hydrogel properties.

  • Add the photoinitiator (e.g., 0.1-1% w/v).

  • If creating a dually crosslinked network for enhanced mechanical properties, add a covalent crosslinker like MBA.[6]

  • Stir the solution at room temperature until all components are fully dissolved.

• Casting and Photocrosslinking:

  • Pipette the pre-gel solution into the desired molds.

  • Expose the molds to a UV light source (e.g., 365 nm) for a specified duration (e.g., 5-30 minutes). The exposure time will depend on the intensity of the UV source and the concentration of the photoinitiator and crosslinker.

  • The solution will transition from a liquid to a solid gel during this process.

• Purification:

  • Carefully remove the hydrogels from the molds.

  • To remove unreacted monomers, crosslinkers, and photoinitiator, immerse the hydrogels in a large volume of deionized water or PBS.[11]

  • Perform dialysis for 2-3 days, changing the water or PBS frequently to ensure complete removal of any potentially toxic residual components.[12]

Figure 2: Experimental workflow for p-PDA crosslinked hydrogel synthesis.

Characterization of p-PDA Crosslinked Hydrogels

Thorough characterization is essential to validate the successful synthesis and to understand the properties of the hydrogel for its intended application.

1. Swelling Behavior:

The swelling ratio is a fundamental property of hydrogels and is indicative of the crosslinking density.[13]

• Protocol:

  • Lyophilize a purified hydrogel sample to determine its dry weight (Wd).

  • Immerse the dried hydrogel in deionized water or PBS at a specific temperature (e.g., 37°C).

  • At regular time intervals, remove the hydrogel, gently blot the surface to remove excess water, and record its swollen weight (Ws).

  • Continue until the weight remains constant, indicating equilibrium swelling.

  • Calculate the equilibrium swelling ratio (ESR) using the formula: ESR = (Ws - Wd) / Wd.

2. Mechanical Properties:

The mechanical integrity of the hydrogel is crucial for many applications, especially in tissue engineering.[14]

• Protocol:

  • Prepare hydrogel samples in a defined geometry (e.g., cylindrical or dog-bone shape).

  • Perform compression or tensile testing using a mechanical tester.

  • Generate stress-strain curves to determine the compressive or tensile modulus, and the ultimate strength of the hydrogel.

3. Spectroscopic Analysis:

Fourier-transform infrared (FTIR) spectroscopy can be used to confirm the chemical structure of the hydrogel.

• Protocol:

  • Obtain FTIR spectra of the individual components (e.g., PAA, p-PDA) and the final crosslinked hydrogel.

  • Look for characteristic peaks. For example, the disappearance or reduction in the intensity of the C=C stretching vibration from the acrylic groups of p-PDA after UV exposure can indicate successful crosslinking.[15]

Table 1: Expected Properties of p-PDA Crosslinked Hydrogels

Parameter	Typical Range	Influencing Factors
Equilibrium Swelling Ratio (ESR)	10 - 100	Crosslinker concentration, polymer concentration
Compressive Modulus	10 - 500 kPa	Crosslinker concentration, polymer concentration
Gelation Time	5 - 30 minutes	UV intensity, photoinitiator concentration

Applications in Drug Delivery

The tunable properties and biocompatibility of p-PDA crosslinked hydrogels make them excellent candidates for controlled drug delivery systems.[7][9] The porous network of the hydrogel can encapsulate therapeutic molecules, which are then released over time.[16]

The release mechanism is primarily diffusion-controlled, where the drug molecules move through the pores of the hydrogel network into the surrounding medium. The rate of release can be tailored by adjusting the crosslinking density of the hydrogel; a higher crosslinking density results in a smaller mesh size, which hinders the diffusion of the drug and leads to a slower release rate.[10]

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Step-by-step protocol for the photopolymerization of 1,4-Phenylenediacrylic acid

Application Note & Protocol

Topic: Step-by-Step Protocol for the Photopolymerization of 1,4-Phenylenediacrylic Acid

Audience: Researchers, scientists, and drug development professionals.

An In-Depth Guide to the Topochemical Photopolymerization of 1,4-Phenylenediacrylic Acid (p-PDA)

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide to the photopolymerization of 1,4-phenylenediacrylic acid (p-PDA), a classic example of a topochemical reaction governed by crystal engineering principles. The polymerization proceeds via a [2+2] photocycloaddition mechanism, transforming a crystalline monomer into a crystalline polymer. We will explore the fundamental mechanism, provide a detailed step-by-step protocol for solid-state polymerization, discuss critical experimental parameters, and outline essential characterization techniques to validate the synthesis of poly(1,4-phenylenediacrylic acid). This guide is intended for researchers in materials science, polymer chemistry, and organic electronics seeking to leverage the unique properties of highly ordered, crystalline polymers.

Introduction: The Principle of Topochemical Polymerization

1,4-Phenylenediacrylic acid (p-PDA) is a bifunctional monomer that undergoes polymerization upon exposure to ultraviolet (UV) light. Unlike conventional solution-based polymerizations, the reaction of p-PDA is most efficiently conducted in the solid state. This process is a prime example of a topochemical reaction, where the crystal lattice of the monomer pre-ordains the stereochemistry and structure of the resulting polymer.[1] The reaction's feasibility is dictated by the geometric arrangement of the monomer molecules in the crystal, a concept elegantly described by Schmidt's criteria for [2+2] photocycloadditions.[2] For a successful reaction, the reactive double bonds of adjacent molecules must be parallel and separated by a distance of less than approximately 4.2 Å. This supramolecular pre-organization allows for a single-crystal-to-single-crystal transformation, yielding a highly ordered, crystalline polymer with a repeating cyclobutane structure in the backbone.[2][3]

The resulting polymer, poly(1,4-phenylenediacrylic acid), possesses a rigid-rod structure with intriguing thermal and mechanical properties, making it a subject of interest for advanced materials applications.

Reaction Mechanism: The [2+2] Photocycloaddition

The photopolymerization of p-PDA proceeds through a stepwise [2+2] photocycloaddition mechanism. The core transformation involves the reaction between the carbon-carbon double bonds (alkenes) of two adjacent p-PDA molecules.

• Photoexcitation: Upon absorbing a photon of appropriate energy (UV light), a p-PDA molecule is promoted to an electronically excited state.

• Cycloaddition: The excited-state molecule reacts with a ground-state neighboring molecule that is crystallographically aligned. The π-orbitals of the two parallel double bonds overlap, leading to the formation of two new sigma (σ) bonds.

• Cyclobutane Formation: This concerted reaction results in the formation of a four-membered cyclobutane ring, linking the two monomer units.

• Polymerization: As p-PDA has two acrylic acid moieties, this process can propagate at both ends of the molecule, extending the polymer chain through the crystal lattice.

The stereochemistry of the resulting cyclobutane ring (e.g., α-truxillic type) is strictly determined by the initial packing of the monomers in the crystal.

Caption: Mechanism of [2+2] photocycloaddition for p-PDA.

Detailed Experimental Protocol

This protocol details the solid-state photopolymerization of p-PDA. The key to success is the preparation of a suitable crystalline solid, as the monomer's crystal packing is paramount.

Materials and Equipment

Reagents & Consumables	Equipment
1,4-Phenylenediacrylic acid (p-PDA), 97% or higher[4]	High-pressure mercury UV lamp (or LED equivalent, λ > 300 nm)
High-purity solvent (e.g., Dimethylformamide, DMF)	Quartz reaction vessel or petri dish
Methanol (for washing)	Vacuum oven or desiccator
Deionized water	Magnetic stirrer and hotplate
Inert gas (Nitrogen or Argon)	FT-IR Spectrometer
UV-Vis Spectrometer
Scanning Electron Microscope (SEM)

Safety Note: p-PDA is a carboxylic acid and should be handled with appropriate personal protective equipment (PPE), including safety glasses and gloves.[5] UV radiation is harmful to eyes and skin; always use appropriate shielding during irradiation.

Step-by-Step Procedure

The primary challenge with p-PDA is its very low solubility in most common solvents.[5] Therefore, creating a photoreactive crystalline film often involves preparing a saturated solution in a high-boiling-point solvent and allowing for slow evaporation.

• Preparation of Crystalline Film:

  • In a clean glass vial, add 10-20 mg of p-PDA powder.

  • Add a minimal amount of DMF (e.g., 1-2 mL) to create a slurry or a slightly heated, saturated solution.

  • Deposit the solution/slurry onto a quartz slide or the bottom of a quartz petri dish.

  • Place the slide/dish in a vacuum oven at a moderate temperature (e.g., 60-80 °C) to slowly evaporate the solvent. This slow removal is crucial for the formation of small, ordered crystallites suitable for polymerization. Rationale: Rapid evaporation leads to an amorphous solid, which is generally not photoreactive.

• Photopolymerization (Irradiation):

  • Place the quartz vessel containing the dry, crystalline p-PDA film into the UV irradiation chamber.

  • Purge the chamber with an inert gas like nitrogen for 10-15 minutes to remove oxygen. Rationale: Oxygen can quench the excited state of the monomer and inhibit polymerization.

  • Turn on the UV lamp. A medium-pressure mercury lamp is suitable. Use of a filter (e.g., Pyrex) to cut off wavelengths below 300 nm is recommended to prevent potential photodegradation.

  • Irradiate the sample for a period ranging from 2 to 24 hours. The reaction progress can be monitored intermittently using spectroscopy (see Section 4). Insight: The polymerization is often self-limiting as the newly formed polymer can absorb UV light and shield the underlying monomer.

• Post-Reaction Workup:

  • After irradiation, turn off the lamp and remove the sample. The appearance may change from a yellowish powder to a paler solid.[5]

  • Scrape the solid product from the quartz surface.

  • Wash the polymer with a solvent in which the monomer has some solubility but the polymer does not, such as warm methanol or acetone, to remove any unreacted monomer.

  • Perform the washing step 2-3 times using centrifugation or filtration to separate the solid.

  • Dry the final polymer product in a vacuum oven at 60 °C to a constant weight.

Caption: Experimental workflow for p-PDA photopolymerization.

Characterization and Validation

To confirm the successful polymerization of p-PDA, a combination of spectroscopic and analytical techniques should be employed. The data below provides a self-validating system for the protocol.

Technique	Parameter Measured	Observation in Monomer (p-PDA)	Observation in Polymer (Poly(p-PDA))	Rationale / Causality
FT-IR Spectroscopy	Vibrational Modes	Strong C=C stretch (~1635 cm⁻¹)	Peak at ~1635 cm⁻¹ disappears or is greatly diminished.[6]	The vinylic double bond is consumed during the formation of the cyclobutane ring.
UV-Vis Spectroscopy	Electronic Transitions	Strong absorbance peak corresponding to the extended π-conjugation (~320-340 nm).	The main absorbance peak undergoes a significant hypsochromic (blue) shift.	The loss of the C=C double bond breaks the conjugation between the phenyl ring and the carboxylic acid group.
¹H NMR Spectroscopy	Proton Environments	Characteristic signals for vinylic protons (~6.5-7.8 ppm).	Vinylic proton signals disappear. New, broad signals appear in the aliphatic region (~3.5-4.5 ppm).	Vinylic protons are converted into protons on the newly formed saturated cyclobutane ring.
Solubility Test	Physical Property	Slightly soluble in polar aprotic solvents like DMF.	Becomes highly insoluble in nearly all common solvents.[7]	The rigid, extended polymer chains pack efficiently, leading to high crystallinity and low solubility.
SEM	Morphology	Crystalline particles or film.	Morphology may change; fractures or changes in crystal habit can be observed.[8]	The polymerization process can induce stress and strain within the crystal lattice.

Critical Factors and Field Insights

• Crystal Polymorphism: 1,4-Phenylenediacrylic acid and its derivatives can exist in different crystalline forms (polymorphs). Not all polymorphs are photoreactive. The method of crystallization (solvent, temperature, evaporation rate) is therefore the most critical experimental variable.[1]

• Wavelength Selection: While a broad-spectrum mercury lamp works, using a specific wavelength can be advantageous. The chosen wavelength should be strongly absorbed by the monomer but should not be of such high energy that it causes side reactions or polymer degradation. Often, light with λ > 340 nm is sufficient for derivatives and can provide cleaner reactions.[7]

• Solution vs. Solid-State: While this guide focuses on the classic solid-state method, some cinnamic acid derivatives can be polymerized in solution, though this often requires a photosensitizer or photocatalyst to facilitate the energy transfer needed for cycloaddition.[9] This approach may yield more processable, albeit less ordered, polymers.

• Oxygen Inhibition: The triplet excited state, which is often a precursor to cycloaddition, is readily quenched by molecular oxygen. Ensuring an inert atmosphere is crucial for achieving a reasonable reaction rate and polymer molecular weight.[10]

Conclusion

The topochemical photopolymerization of 1,4-phenylenediacrylic acid is a powerful demonstration of how supramolecular chemistry can be used to control polymer synthesis with high precision. By carefully controlling the crystallization conditions of the monomer, researchers can produce a highly ordered, crystalline polymer through a solvent-free, light-initiated process. The detailed protocol and validation criteria provided in this application note offer a robust framework for scientists to successfully synthesize and characterize poly(1,4-phenylenediacrylic acid) for exploration in advanced materials contexts.

References

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• Wiley-VCH. (2021). Backgrounds in Photopolymerization Reactions: A Short Overview. Available at: [Link]

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• ACS Publications. (1997). Photocycloaddition at excimer sites in a solid polyester of p-phenylenediacrylic acid. Macromolecules. Available at: [Link]

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Application Notes &amp; Protocols: Leveraging 1,4-Phenylenediacrylic Acid for Advanced Liquid Crystal Synthesis

Foreword: The Strategic Role of 1,4-Phenylenediacrylic Acid in Mesogen Design

In the pursuit of novel liquid crystalline materials, the selection of the core molecular scaffold is paramount. 1,4-Phenylenediacrylic acid (p-PDA) presents itself as a uniquely powerful building block. Its inherent structural rigidity, linearity, and extended π-conjugated system provide the essential molecular anisotropy required for the formation of mesophases—the defining characteristic of liquid crystals.[1][2][3] The true elegance of p-PDA lies in its synthetic versatility. The terminal carboxylic acid groups serve as convenient handles for esterification, allowing for the systematic attachment of flexible alkyl chains. This modularity enables precise control over the final molecule's aspect ratio and intermolecular forces, thereby allowing chemists to fine-tune the resulting liquid crystalline properties, such as the type of mesophase (e.g., nematic, smectic) and the temperature range over which these phases are stable.[4]

This document provides a comprehensive guide to the application of p-PDA in liquid crystal synthesis. We will move beyond simple procedural lists to explore the causal relationships between molecular structure and material properties, offering detailed, field-tested protocols for synthesis and characterization.

Part 1: The Core Principle — Molecular Architecture and its Link to Liquid Crystalline Behavior

The ability of a molecule to form a liquid crystal phase is fundamentally dictated by its shape and the nature of its intermolecular interactions. Derivatives of p-PDA, typically dialkyl esters, are classic examples of calamitic (rod-like) mesogens.[3][4] Their behavior can be deconstructed into two key components:

• The Rigid Core (Mesogen): The p-PDA unit itself forms the rigid, orientation-directing core. The phenyl ring flanked by two acrylate groups creates a planar, linear structure. This geometry promotes anisotropic van der Waals interactions and π-π stacking between adjacent molecules, forcing them to align along a common axis (the director), which is the foundational requirement for forming a nematic phase.[1]

• The Flexible Tails (Terminal Chains): Long alkyl chains, attached via ester linkages, serve multiple critical functions. They provide the necessary fluidity, preventing the rigid cores from packing into a stable crystalline lattice until a lower temperature. Furthermore, the length of these chains is a key determinant of the mesophase type. Shorter chains typically favor the less-ordered nematic phase, while longer chains promote additional intermolecular interactions, leading to the formation of more highly ordered, layered smectic phases.[4][5]

The interplay between the rigid core's tendency to order and the flexible tails' tendency to disorder is what gives rise to the rich and tunable polymorphism observed in these systems.

Logical Relationship: From Molecular Structure to Mesophase

The following diagram illustrates the causal link between the molecular components of a p-PDA derivative and the resulting liquid crystal phase.

Caption: Relationship between p-PDA derivative structure and LC phase formation.

Part 2: Synthesis and Characterization Workflow

The successful development of p-PDA-based liquid crystals follows a systematic workflow from synthesis to rigorous characterization. This ensures both the chemical integrity of the material and a thorough understanding of its physical properties.

Experimental Workflow Diagram

Caption: Standard workflow for synthesis and characterization of p-PDA liquid crystals.

Part 3: Experimental Protocols

Protocol 1: Synthesis of a Representative p-PDA Liquid Crystal

This protocol details the synthesis of Dioctyl 1,4-phenylenediacrylate , a compound known to exhibit liquid crystalline properties. The method employs a standard Steglich esterification, which is highly efficient and proceeds under mild conditions.

Materials & Reagents:

• 1,4-Phenylenediacrylic acid (p-PDA)

• 1-Octanol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: In a dry 250 mL round-bottom flask under an argon atmosphere, dissolve 1,4-phenylenediacrylic acid (1.0 eq) and 1-octanol (2.2 eq) in anhydrous dichloromethane.

• Catalyst Addition: Add a catalytic amount of DMAP (0.1 eq) to the solution and stir until all solids are dissolved.

• Coupling Agent: Cool the flask to 0 °C in an ice bath. In a separate beaker, dissolve DCC (2.2 eq) in a minimal amount of anhydrous DCM. Add this DCC solution dropwise to the reaction mixture over 15-20 minutes. A white precipitate (dicyclohexylurea, DCU) will begin to form.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature overnight (12-16 hours). Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup - DCU Removal: After the reaction is complete, filter the mixture through a pad of Celite to remove the precipitated DCU. Wash the filter cake with a small amount of DCM.

• Workup - Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is a waxy solid. Purify it via column chromatography on silica gel, using a hexane/ethyl acetate gradient to elute the pure product.

• Final Product: Combine the pure fractions and remove the solvent in vacuo. Dry the resulting white solid under high vacuum to remove any residual solvent. The product's structure should be confirmed by NMR, FT-IR, and Mass Spectrometry.[6][7]

Protocol 2: Characterization of Liquid Crystalline Phases

A. Polarized Optical Microscopy (POM) POM is the primary tool for visually identifying liquid crystal phases by their unique optical textures.[8][9]

• Sample Preparation: Place a small amount (a few milligrams) of the synthesized compound on a clean glass microscope slide. Cover it with a coverslip.

• Heating Stage: Place the slide on a hot stage connected to a temperature controller.

• Observation:

  • Heat the sample above its melting point until it becomes a completely dark, isotropic liquid when viewed between crossed polarizers.[8] This is the clearing point.

  • Slowly cool the sample (e.g., at a rate of 1-5 °C/min).

  • As the sample cools below the clearing point, the liquid crystalline phase will appear as a bright, textured image.

  • Nematic Phase: Look for characteristic textures such as the "schlieren" texture (with dark brushes) or a "marbled" appearance.

  • Smectic A Phase: This phase often exhibits a "focal conic fan" texture.

• Data Recording: Record the temperatures at which phase transitions occur and capture images of the characteristic textures for identification.

B. Differential Scanning Calorimetry (DSC) DSC provides quantitative data on the temperatures and enthalpy changes associated with phase transitions.[1][5][10]

• Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum DSC pan and seal it. Prepare an empty, sealed pan to use as a reference.

• Thermal Program: Place both pans in the DSC cell. Run a heat-cool-heat cycle to erase the sample's thermal history. A typical program would be:

  • Heat from room temperature to a temperature well above the clearing point (e.g., 20 °C/min).

  • Hold for 5 minutes to ensure complete melting.

  • Cool back to room temperature (e.g., 10 °C/min).

  • Heat again at the same rate (10 °C/min). The data from the second heating scan is typically used for analysis.

• Data Analysis: The DSC thermogram will show peaks corresponding to phase transitions.

  • Melting Point (Crystal → LC/Isotropic): A sharp endothermic peak.

  • LC Phase Transitions (e.g., Smectic → Nematic): Smaller endothermic peaks.

  • Clearing Point (LC → Isotropic): A small endothermic peak. The transition from a mesophase to the isotropic liquid is indicated by this peak.[5]

  • On cooling, the corresponding exothermic peaks will be observed. If the liquid crystal phase appears on both heating and cooling, it is termed enantiotropic .[4][5][11] If it only appears on cooling from the isotropic liquid, it is monotropic .[4][5]

Part 4: Structure-Property Relationship Data

The thermal properties of p-PDA dialkyl esters are highly dependent on the length of the terminal alkyl chains. The following table summarizes typical phase transition data for a homologous series.

Compound (Dialkyl Ester)	Alkyl Chain (n)	Melting Point (°C)	Clearing Point (°C)	Mesophase(s) Observed
Dibutyl p-PDA	4	~135	~240	Nematic
Dihexyl p-PDA	6	~120	~225	Nematic
Dioctyl p-PDA	8	~110	~210	Smectic C, Nematic
Didecyl p-PDA	10	~105	~200	Smectic C, Smectic A
Didodecyl p-PDA	12	~102	~195	Smectic C, Smectic A

Analysis: As the alkyl chain length increases, both the melting point and the clearing point decrease due to the increased flexibility and disruption of crystal packing. Crucially, longer chains promote intermolecular associations that lead to the formation of more ordered smectic phases. This demonstrates the powerful ability to tune material properties through rational molecular design.[4]

Part 5: Concluding Remarks and Future Outlook

1,4-Phenylenediacrylic acid is a robust and versatile platform for the synthesis of calamitic liquid crystals. The straightforward esterification chemistry allows for the creation of vast libraries of materials with tailored properties. By understanding the fundamental relationship between the rigid core, flexible tails, and resulting mesophase behavior, researchers can rationally design molecules for specific applications, ranging from advanced display technologies to smart materials and sensors. The protocols and principles outlined in this guide provide a solid foundation for scientists entering this exciting field, enabling them to synthesize and characterize novel p-PDA-based liquid crystals with confidence and precision.

References

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Application Notes and Protocols for the Functionalization of 1,4-Phenylenediacrylic Acid for Targeted Drug Delivery

Introduction: Unlocking the Potential of 1,4-Phenylenediacrylic Acid as a Versatile Scaffold for Targeted Therapeutics

The pursuit of precision in medicine has propelled the development of sophisticated drug delivery systems capable of homing in on diseased cells while sparing healthy tissues. At the heart of these systems lies the molecular scaffold, a versatile platform upon which targeting moieties, therapeutic payloads, and stabilizing agents can be meticulously assembled. 1,4-Phenylenediacrylic acid (p-PDA), a rigid, bifunctional molecule, presents itself as a compelling candidate for such a scaffold. Its symmetric structure, featuring two reactive carboxylic acid groups and a central phenyl ring, offers a unique opportunity for controlled, multivalent functionalization. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic functionalization of p-PDA for the creation of targeted drug delivery vehicles. We will delve into the underlying chemical principles, provide detailed step-by-step protocols for conjugation of various targeting ligands, and outline the essential characterization and evaluation techniques to validate the efficacy of these novel therapeutic constructs.

Core Principle: Carbodiimide-Mediated Amide Bond Formation

The primary functional handles on the 1,4-phenylenediacrylic acid molecule are its two carboxylic acid groups. These groups can be readily activated to form stable amide bonds with amine-containing molecules, such as targeting ligands. The most robust and widely adopted method for this transformation is the use of carbodiimide chemistry, specifically employing 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, N-hydroxysulfosuccinimide (sulfo-NHS).[1][2]

The reaction proceeds in two key steps:

• Activation of the Carboxylic Acid: EDC reacts with the carboxyl group of p-PDA to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solutions and susceptible to hydrolysis, which would regenerate the carboxylic acid.[2][3]

• Formation of a Stable NHS Ester: To mitigate hydrolysis and enhance coupling efficiency, NHS is introduced. NHS reacts with the O-acylisourea intermediate to form a more stable, amine-reactive NHS ester. This ester can then efficiently react with a primary amine on the targeting ligand to form a stable amide bond.[1][3]

This two-step, one-pot reaction is highly efficient and can be performed under mild conditions, making it ideal for conjugating sensitive biological molecules.

Strategic Functionalization Workflow

The development of a p-PDA-based targeted drug delivery system follows a logical and systematic workflow, from initial functionalization to preclinical evaluation. This guide will provide detailed protocols for each critical stage.

Caption: Overall workflow for developing a p-PDA-based targeted drug delivery system.

PART 1: Synthesis & Conjugation Protocols

This section provides detailed, step-by-step methodologies for the functionalization of 1,4-phenylenediacrylic acid with various targeting ligands.

Protocol 1: EDC/NHS Coupling of Folic Acid to p-PDA

Folic acid is a widely used targeting ligand due to the overexpression of the folate receptor on the surface of many cancer cells, including those of the ovaries, lungs, and breast.[1][3][4]

Materials and Reagents:

• 1,4-Phenylenediacrylic acid (p-PDA)

• Folic acid (FA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Anhydrous Dimethylformamide (DMF)

• Phosphate-buffered saline (PBS), pH 7.4

• Dialysis tubing (MWCO 1 kDa)

• Lyophilizer

Procedure:

• Dissolution of p-PDA: Dissolve 1 equivalent of p-PDA in a minimal amount of anhydrous DMF.

• Activation of Carboxylic Acids: In a separate light-protected vial, dissolve 2.2 equivalents of EDC and 5.5 equivalents of sulfo-NHS in DMF. Add this solution dropwise to the p-PDA solution with continuous stirring. Allow the activation reaction to proceed for 30 minutes at room temperature. The molar excess of EDC/sulfo-NHS ensures efficient activation of both carboxylic acid groups on p-PDA.

• Preparation of Folic Acid Solution: Dissolve 2.5 equivalents of folic acid in DMF. A small amount of a mild base (e.g., triethylamine) may be required to facilitate dissolution.

• Conjugation Reaction: Add the folic acid solution to the activated p-PDA solution. Allow the reaction to proceed for 12-24 hours at room temperature in the dark with gentle stirring.

• Purification:

  • Transfer the reaction mixture to a dialysis tube (MWCO 1 kDa).

  • Dialyze against a 1:1 mixture of DMF and water for 24 hours, with frequent changes of the dialysis buffer.

  • Continue dialysis against deionized water for another 48 hours to remove any remaining DMF and unreacted reagents.

• Lyophilization: Freeze-dry the purified solution to obtain the folic acid-functionalized p-PDA (FA-p-PDA) as a solid powder.

• Storage: Store the FA-p-PDA conjugate at -20°C under desiccated conditions.

Protocol 2: Conjugation of a Targeting Peptide to p-PDA

Peptides that bind to specific cell surface receptors are attractive targeting ligands due to their small size, high specificity, and ease of synthesis.[5][6][7] This protocol outlines the conjugation of a model peptide containing a primary amine (e.g., at the N-terminus or on a lysine side chain).

Materials and Reagents:

• p-PDA

• Targeting peptide with a free primary amine

• EDC and sulfo-NHS

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0[6]

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.4[6]

• Quenching Solution: 1 M Tris-HCl, pH 8.0[6]

• Size-exclusion chromatography (SEC) system

Procedure:

• Activation of p-PDA: Dissolve p-PDA in the Activation Buffer. Add a 10-fold molar excess of EDC and a 25-fold molar excess of sulfo-NHS to the p-PDA solution.[6] Incubate for 15 minutes at room temperature to activate the carboxyl groups.

• Peptide Solution: Dissolve the targeting peptide in the Conjugation Buffer.

• Conjugation: Add the activated p-PDA solution to the peptide solution. The molar ratio of activated p-PDA to the peptide should be optimized to achieve the desired degree of functionalization. Adjust the pH to 7.2-7.5 if necessary and react for 2-4 hours at room temperature.

• Quenching: Add the Quenching Solution to stop the reaction.

• Purification: Purify the peptide-p-PDA conjugate using a size-exclusion chromatography system to separate the conjugate from unreacted peptide and reagents.

• Characterization and Storage: Characterize the purified conjugate and store at -20°C or -80°C.

Protocol 3: Attachment of Antibodies to p-PDA

Antibodies offer exquisite specificity for their target antigens, making them powerful tools for targeted drug delivery.[8][9][10]

Materials and Reagents:

• p-PDA

• Monoclonal antibody (mAb) specific to a tumor-associated antigen

• EDC and sulfo-NHS

• Reaction Buffer: Borate buffer, pH 8.5

• Purification: Protein A/G chromatography

Procedure:

• Antibody Preparation: Prepare a solution of the antibody in the Reaction Buffer.

• Activation of p-PDA: Activate p-PDA with EDC and sulfo-NHS as described in Protocol 2.

• Conjugation: Add the activated p-PDA to the antibody solution. The reaction is typically carried out at 4°C for 12-16 hours with gentle mixing. The stoichiometry should be carefully controlled to avoid excessive modification of the antibody, which could compromise its antigen-binding affinity.

• Purification: Purify the antibody-p-PDA conjugate using Protein A/G chromatography, which specifically binds the Fc region of the antibody.

• Characterization: Characterize the conjugate to determine the degree of substitution and confirm that the antigen-binding activity is retained.

PART 2: Physicochemical Characterization of Functionalized p-PDA

Thorough characterization is essential to confirm the successful synthesis of the targeted p-PDA conjugate and to understand its properties.

Table 1: Key Characterization Techniques

Technique	Purpose	Expected Outcome for Successful Functionalization
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the formation of the amide bond.	Appearance of a new amide I band (around 1650 cm⁻¹) and amide II band (around 1550 cm⁻¹).[11][12]
Nuclear Magnetic Resonance (NMR) Spectroscopy	To elucidate the chemical structure of the conjugate.	Appearance of characteristic peaks from both p-PDA and the targeting ligand in the ¹H and ¹³C NMR spectra.[13][14]
Dynamic Light Scattering (DLS)	To determine the hydrodynamic diameter and size distribution of nanoparticles formulated from the conjugate.	A narrow size distribution in the desired nanometer range (typically < 200 nm for intravenous delivery).
Transmission Electron Microscopy (TEM)	To visualize the morphology and size of the nanoparticles.	Confirmation of the size and shape of the nanoparticles.
Zeta Potential Analysis	To measure the surface charge of the nanoparticles.	A change in zeta potential upon conjugation of the targeting ligand.
UV-Vis Spectroscopy / Fluorometry	To quantify the amount of conjugated ligand (if the ligand has a chromophore or is fluorescently labeled).	A quantifiable absorbance or fluorescence signal corresponding to the conjugated ligand.[15][16]

PART 3: In Vitro Evaluation of Targeted p-PDA Nanoparticles

Once the targeted p-PDA conjugate is synthesized and formulated into nanoparticles (often through self-assembly with a therapeutic agent), its biological activity must be evaluated in vitro.

Caption: Workflow for the in vitro evaluation of targeted nanoparticles.

Protocol 4: Cellular Uptake and Internalization Studies

This protocol uses fluorescently labeled nanoparticles to visualize and quantify their uptake by cancer cells.

Materials and Reagents:

• Fluorescently labeled targeted p-PDA nanoparticles (e.g., by conjugating a fluorescent dye like FITC or Rhodamine).[17][18][19]

• Receptor-positive cancer cell line (e.g., HeLa or KB-3-1 for folate receptor targeting).[4][20][21]

• Receptor-negative control cell line (e.g., A549 for folate receptor targeting).[20]

• Cell culture medium and supplements.

• Confocal microscope and/or flow cytometer.

Procedure:

• Cell Seeding: Seed the receptor-positive and receptor-negative cells in appropriate culture vessels (e.g., glass-bottom dishes for microscopy, 24-well plates for flow cytometry) and allow them to adhere overnight.

• Incubation with Nanoparticles: Treat the cells with a defined concentration of the fluorescently labeled targeted nanoparticles and non-targeted control nanoparticles. Incubate for various time points (e.g., 1, 4, 12, 24 hours).

• Washing: After incubation, wash the cells thoroughly with PBS to remove non-internalized nanoparticles.

• Analysis:

  • Confocal Microscopy: Fix the cells and stain the nuclei (e.g., with DAPI). Visualize the intracellular localization of the fluorescent nanoparticles using a confocal microscope.

  • Flow Cytometry: Detach the cells and analyze the fluorescence intensity of individual cells using a flow cytometer to quantify nanoparticle uptake.

Protocol 5: In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells and is a common method to assess the cytotoxicity of drug-loaded nanoparticles.

Materials and Reagents:

• Drug-loaded targeted p-PDA nanoparticles.

• Receptor-positive and receptor-negative cancer cell lines.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• DMSO.

• 96-well plates.

• Plate reader.

Procedure:

• Cell Seeding: Seed cells in 96-well plates and allow them to attach.

• Treatment: Treat the cells with serial dilutions of the drug-loaded targeted nanoparticles, non-targeted nanoparticles, and the free drug. Include untreated cells as a control.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control and determine the IC50 (half-maximal inhibitory concentration) for each formulation.

PART 4: In Vivo Evaluation in Animal Models

Preclinical in vivo studies are crucial to assess the biodistribution, tumor accumulation, and therapeutic efficacy of the targeted p-PDA nanoparticles.[22][23][24][25]

Table 2: Common Animal Models for Targeted Drug Delivery Studies

Animal Model	Description	Advantages
Subcutaneous Xenograft Model	Human cancer cells are injected subcutaneously into immunocompromised mice (e.g., nude or SCID mice).	Easy to establish and monitor tumor growth.
Orthotopic Xenograft Model	Human cancer cells are implanted into the corresponding organ in immunocompromised mice (e.g., ovarian cancer cells into the ovary).	More clinically relevant tumor microenvironment and metastatic potential.[25]
Genetically Engineered Mouse Models (GEMMs)	Mice are genetically modified to develop spontaneous tumors.	Closely mimics human cancer development and progression.

Protocol 6: Biodistribution and Tumor Targeting Study

This protocol uses imaging techniques to track the in vivo fate of the nanoparticles.

Materials and Reagents:

• Tumor-bearing mice (e.g., subcutaneous xenograft model).

• Targeted nanoparticles labeled with a suitable imaging agent (e.g., a near-infrared fluorescent dye or a radionuclide for PET/SPECT imaging).

• In vivo imaging system (e.g., IVIS for fluorescence imaging, microPET/SPECT scanner).

Procedure:

• Administration: Administer the labeled targeted and non-targeted nanoparticles to the tumor-bearing mice via intravenous injection.

• Imaging: At various time points post-injection (e.g., 4, 24, 48 hours), anesthetize the mice and acquire whole-body images using the appropriate imaging modality.

• Ex Vivo Analysis: At the final time point, euthanize the mice and harvest the tumor and major organs (liver, spleen, kidneys, lungs, heart).

• Quantification: Measure the signal intensity (fluorescence or radioactivity) in the harvested tissues to quantify the nanoparticle accumulation in each organ.

Protocol 7: Therapeutic Efficacy Study

This study evaluates the ability of the drug-loaded targeted nanoparticles to inhibit tumor growth.

Procedure:

• Tumor Implantation and Growth: Establish tumors in mice until they reach a palpable size.

• Treatment Groups: Randomly assign the mice to different treatment groups:

  • Saline (control)

  • Free drug

  • Drug-loaded non-targeted nanoparticles

  • Drug-loaded targeted nanoparticles

• Dosing: Administer the treatments according to a predetermined schedule (e.g., once or twice a week).

• Monitoring:

  • Measure the tumor volume regularly using calipers.

  • Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histological examination).

• Data Analysis: Compare the tumor growth rates and survival times between the different treatment groups.

Conclusion: A Roadmap for Innovation

The functionalization of 1,4-phenylenediacrylic acid offers a promising avenue for the development of next-generation targeted drug delivery systems. Its rigid structure and bifunctional nature provide a robust platform for the precise attachment of targeting ligands and therapeutic agents. By following the detailed protocols and characterization methods outlined in this guide, researchers can systematically design, synthesize, and evaluate novel p-PDA-based nanocarriers with enhanced efficacy and reduced side effects. This comprehensive approach, from molecular design to preclinical validation, paves the way for the translation of these innovative technologies from the laboratory to the clinic.

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Application Notes &amp; Protocols: A Guide to the Incorporation of 1,4-Phenylenediacrylic Acid into Biodegradable Polymers for Advanced Applications

Abstract: The pursuit of advanced biodegradable polymers with tunable properties remains a cornerstone of materials science, particularly for biomedical applications like drug delivery and tissue engineering. Aliphatic polyesters, while biodegradable, often lack the requisite mechanical strength and thermal stability for many applications.[1] The incorporation of aromatic moieties is a well-established strategy to enhance these properties.[2] This guide provides a comprehensive overview and detailed protocols for the incorporation of 1,4-phenylenediacrylic acid (p-PDA), a rigid aromatic dicarboxylic acid, into biodegradable polyester backbones. We will explore synthesis via melt and solution polycondensation, detail a full suite of characterization techniques, and provide protocols for assessing biodegradability and drug release kinetics, equipping researchers with the foundational knowledge to innovate in this promising area.

Introduction: The Rationale for Aromatic-Aliphatic Copolyesters

Biodegradable polymers are critical for developing transient medical devices, controlled-release drug formulations, and sustainable plastics.[3] Aliphatic polyesters such as poly(lactic acid) (PLA) and poly(glycolic acid) (PGA) are widely used due to their biocompatibility and susceptibility to hydrolytic degradation.[4] However, their applications can be limited by relatively low glass transition temperatures (Tg) and mechanical moduli.

Introducing aromatic units, like those from 1,4-phenylenediacrylic acid, into the polymer chain addresses these limitations.[5] The rigid phenylene group enhances thermal stability and mechanical strength, while the acrylic groups offer potential sites for post-polymerization modification or cross-linking. The key challenge and opportunity lie in balancing these enhanced properties with a desirable degradation rate, as high aromatic content can significantly slow down biodegradation.[1][5][6] This guide focuses on creating copolyesters of p-PDA with a flexible aliphatic diol (e.g., 1,4-butanediol) and an aliphatic diacid (e.g., succinic acid or adipic acid) to achieve this balance.

Table 1: Properties of 1,4-Phenylenediacrylic Acid (p-PDA)

Property	Value	Source(s)
CAS Number	16323-43-6	[7][8][9][10]
Molecular Formula	C₁₂H₁₀O₄	[7][8][9][10]
Molecular Weight	218.21 g/mol	[8]
Appearance	White to yellow crystalline powder	[7][11]
Melting Point	>300 °C (decomposes)	[7][9]
Solubility	Insoluble in water	[7][11]

Synthesis of p-PDA Based Copolyesters

The synthesis of high molecular weight polyesters requires efficiently driving the esterification reaction to completion. This is typically achieved by removing the condensation byproduct (water or methanol) under high temperature and vacuum.[2] We present two robust methods: melt polycondensation and solution polycondensation.

Method 1: Melt Polycondensation

Melt polycondensation is a solvent-free method ideal for producing linear polyesters. The high melting point of p-PDA necessitates a two-stage process: an initial esterification/transesterification followed by a high-temperature, high-vacuum polycondensation step to build molecular weight.

Protocol 2.1.1: Melt Polycondensation of Poly(butylene succinate-co-p-phenylenediacrylate)

• Materials: 1,4-Butanediol (BDO), Succinic Acid (SA), 1,4-Phenylenediacrylic acid (p-PDA), Titanium(IV) butoxide (Ti(OBu)₄) or Antimony(III) oxide (Sb₂O₃) as a catalyst.

• Equipment: Glass reactor with a mechanical stirrer, nitrogen inlet, vacuum port, and a condenser/collection flask. Heating mantle with a temperature controller.

Step-by-Step Procedure:

• Reactor Charging: Charge the reactor with equimolar amounts of diols and the combined diacids. For a target 80:20 aliphatic-to-aromatic diacid ratio, use BDO (1.05 mol, slight excess to account for evaporation), SA (0.80 mol), and p-PDA (0.20 mol).

• Catalyst Addition: Add the catalyst (e.g., Ti(OBu)₄) at a concentration of 200-500 ppm relative to the total monomer weight.

• Esterification Stage (Nitrogen Purge):

  • Heat the reactor to 180-200°C under a slow stream of inert nitrogen gas.

  • Maintain this temperature with constant stirring (50-100 rpm) for 2-4 hours. Water, the byproduct of esterification, will be distilled off and collected.

  • The reaction is complete when ~95% of the theoretical amount of water has been collected.

• Polycondensation Stage (Vacuum):

  • Gradually increase the temperature to 230-250°C.

  • Simultaneously, slowly reduce the pressure to below 1 Torr (<133 Pa) over 30-60 minutes. This prevents excessive foaming as residual BDO is removed.

  • Increase the stirring speed to 150-200 rpm to facilitate the removal of byproducts. The viscosity of the melt will visibly increase.

  • Maintain these conditions for 4-8 hours. The reaction is complete when the desired melt viscosity is achieved (monitored by stirrer torque or empirically).

• Polymer Recovery: Extrude the molten polymer from the reactor into a water bath to quench and solidify it. Alternatively, allow the reactor to cool under nitrogen and mechanically remove the solid polymer.

• Purification: The recovered polymer can be purified by dissolving it in a suitable solvent (e.g., chloroform, hexafluoroisopropanol) and precipitating it in a non-solvent like cold methanol to remove unreacted monomers and catalyst residues. Dry the purified polymer under vacuum at 40-50°C until a constant weight is achieved.

Method 2: Solution Polycondensation

Solution polymerization is advantageous when monomers are heat-sensitive or have very high melting points. It allows for lower reaction temperatures but requires the use of solvents and often a coupling agent or conversion of the diacid to a more reactive species like an acid chloride.

Protocol 2.2.1: Solution Polycondensation via Acid Chlorides

• Materials: p-PDA, Thionyl chloride (SOCl₂), Pyridine, 1,4-Butanediol (BDO), Succinoyl chloride, Anhydrous Dichloromethane (DCM) or Toluene.

• Equipment: Three-neck round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet.

Step-by-Step Procedure:

• Acid Chloride Synthesis: In a fume hood, reflux p-PDA with an excess of thionyl chloride and a catalytic amount of pyridine for 4-6 hours to convert the carboxylic acid groups to acid chlorides. Remove the excess thionyl chloride by distillation. The resulting p-phenylenediacryloyl chloride is a solid that should be handled with care. Succinoyl chloride is commercially available.

• Polymerization Setup: Dissolve BDO (1.0 mol) and pyridine (2.2 mol, as an acid scavenger) in anhydrous DCM in the reaction flask under a nitrogen atmosphere. Cool the flask in an ice bath.

• Monomer Addition: Prepare a solution of succinoyl chloride (0.8 mol) and p-phenylenediacryloyl chloride (0.2 mol) in anhydrous DCM. Add this solution dropwise to the cooled BDO solution over 1-2 hours with vigorous stirring.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 12-24 hours.

• Polymer Recovery and Purification:

  • The reaction mixture will contain precipitated pyridine hydrochloride. Filter this salt off.

  • Concentrate the filtrate by rotary evaporation.

  • Precipitate the polymer by pouring the concentrated solution into a large volume of a non-solvent (e.g., cold methanol or hexane).

  • Collect the polymer by filtration, wash it thoroughly with the non-solvent, and dry it under vacuum at 40-50°C.

Polymer Characterization: A Validating Workflow

Thorough characterization is essential to confirm the successful synthesis and understand the properties of the new polymer.[12][13]

Caption: Experimental workflow from synthesis to application testing.

Structural Characterization

• ¹H and ¹³C NMR Spectroscopy: Dissolve the polymer in a deuterated solvent (e.g., CDCl₃). ¹H NMR will confirm the incorporation of all monomers by showing characteristic peaks for the aromatic protons of p-PDA, and the methylene protons of BDO and SA. Integration of these peaks allows for the calculation of the actual monomer ratio in the copolymer.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Cast a thin film of the polymer from solution or use a KBr pellet. The spectrum should show a strong carbonyl (C=O) stretching peak for the ester group around 1720-1740 cm⁻¹, peaks for C-O stretching, and characteristic peaks for the aromatic C=C bonds from the p-PDA unit.

Molecular Weight Analysis

• Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and dispersity (Đ = Mw/Mn).[14] Use a suitable solvent like tetrahydrofuran (THF) or chloroform as the mobile phase, with polystyrene standards for calibration.

Thermal Properties

• Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity.[12] The incorporation of the rigid p-PDA unit is expected to increase the Tg compared to the pure aliphatic polyester.

• Thermogravimetric Analysis (TGA): TGA measures the weight loss of the polymer as a function of temperature, indicating its thermal stability and decomposition profile.

Table 2: Expected Properties of p-PDA Copolyesters

Property	Expected Trend with Increasing p-PDA Content	Rationale
Glass Transition (Tg)	Increase	The rigid aromatic ring restricts chain mobility.[5]
Melting Point (Tm)	May increase or become less defined	Depends on the ability of the chains to crystallize.
Crystallinity	Decrease	The irregular structure of a copolymer disrupts crystal packing.[15]
Thermal Stability	Increase	Aromatic structures are generally more thermally stable.
Biodegradation Rate	Decrease	Aromatic esters are less susceptible to hydrolysis than aliphatic ones.[1][6]

In Vitro Biodegradation Assessment

Assessing the degradation profile is crucial for biomedical applications. The ASTM F1635 standard provides a framework for in vitro degradation testing of hydrolytically degradable polymers.

Protocol 4.1: In Vitro Hydrolytic Degradation Study

• Materials: Synthesized polymer, Phosphate-Buffered Saline (PBS, pH 7.4).

• Equipment: Shaking incubator set to 37°C, analytical balance, pH meter, GPC system, Scanning Electron Microscope (SEM).

Step-by-Step Procedure:

• Sample Preparation: Prepare multiple identical polymer samples (e.g., 10 mm x 10 mm x 0.5 mm films cast from solution) and record their initial dry weight (W₀).

• Incubation: Place each sample in a separate vial containing 10 mL of PBS (pH 7.4). Place the vials in a shaking incubator at 37°C.

• Time Points: At predetermined time points (e.g., 1, 2, 4, 8, 12 weeks), retrieve triplicate samples for analysis.

• Analysis:

  • Mass Loss: Remove the samples, rinse gently with deionized water to remove salts, and dry them under vacuum to a constant weight (Wt). Calculate the percentage of mass loss: Mass Loss (%) = [(W₀ - Wt) / W₀] * 100.

  • Molecular Weight Reduction: Analyze the molecular weight (Mn) of the dried, degraded samples using GPC. A decrease in Mn indicates chain scission.[14]

  • pH Change: Measure the pH of the degradation medium to monitor the release of acidic byproducts.

  • Morphological Changes: Examine the surface of the degraded films using SEM to observe changes like cracking, pitting, or erosion.

Application in Controlled Drug Delivery

The tunable degradation rate of p-PDA copolyesters makes them excellent candidates for controlled drug delivery matrices. The release of a therapeutic agent can be governed by a combination of diffusion through the polymer matrix and erosion of the matrix itself.[16][17][18]

Caption: Drug release mechanisms from a biodegradable polymer matrix.

Protocol 5.1: Drug Loading and In Vitro Release Study

• Materials: Synthesized polymer, a model drug (e.g., ibuprofen or curcumin), appropriate solvents (e.g., DCM), PBS (pH 7.4).

• Equipment: UV-Vis spectrophotometer or HPLC, shaking water bath at 37°C.

Step-by-Step Procedure:

• Drug Loading (Solvent Casting):

  • Dissolve a known amount of polymer (e.g., 500 mg) and drug (e.g., 50 mg, for 10% w/w loading) in a common volatile solvent like DCM.

  • Pour the solution into a flat glass petri dish and allow the solvent to evaporate slowly in a fume hood, followed by vacuum drying to remove residual solvent. This creates a drug-loaded polymer film.

• Release Study:

  • Cut a known weight (e.g., 20 mg) of the drug-loaded film and place it in a vial with a known volume of PBS (e.g., 20 mL).

  • Place the vial in a shaking water bath maintained at 37°C.

  • At specified time intervals (e.g., 1, 2, 4, 8, 24 hours, and then daily), withdraw a small aliquot (e.g., 1 mL) of the release medium. Important: Replace the withdrawn volume with fresh, pre-warmed PBS to maintain a constant volume (sink conditions).

• Drug Quantification:

  • Analyze the concentration of the drug in the collected aliquots using UV-Vis spectrophotometry or HPLC by comparing the absorbance/peak area to a standard calibration curve.

  • Calculate the cumulative percentage of drug released over time. The release profile will reveal the kinetics, which can be correlated with the polymer's composition and degradation rate.

Conclusion and Future Outlook

The incorporation of 1,4-phenylenediacrylic acid provides a versatile platform for creating biodegradable polymers with enhanced thermomechanical properties. By systematically varying the ratio of aromatic to aliphatic monomers, researchers can fine-tune the degradation rate and other physical characteristics to suit specific applications, from rigid orthopedic devices to long-term drug delivery systems. The protocols outlined in this guide offer a robust framework for the synthesis, characterization, and evaluation of these promising materials, paving the way for the next generation of advanced biodegradable polymers.

References

• Title: Biodegradation of Synthetic Aliphatic-Aromatic Polyesters in Soils: Linking Chemical Structure to Biodegradability Source: ETH Research Collection URL: [Link]

• Title: Biodegradation of Synthetic Aliphatic-Aromatic Polyesters in Soils: Linking Chemical Structure to Biodegradability | Environmental Science & Technology Source: ACS Publications URL: [Link]

• Title: Biodegradation of Aliphatic-Aromatic Copolyesters by Thermomonospora fusca and Other Thermophilic Compost Isolates Source: PMC - NIH URL: [Link]

• Title: Modeling of Drug Release from Bioerodible Polymer Matrices Source: Taylor & Francis URL: [Link]

• Title: Controlled Drug Release from Biodegradable Polymer Matrix Loaded in Microcontainers Using Hot Punching Source: NIH URL: [Link]

• Title: Polyester biodegradability: importance and potential for optimisation Source: RSC Publishing URL: [Link]

• Title: Modeling of drug release from a bioresorbable polymer matrix system Source: ResearchGate URL: [Link]

• Title: Biodegradation of polyester containing aromatic constituents Source: ResearchGate URL: [Link]

• Title: A Numerical Study on the Drug Release Process of Biodegradable Polymer Drug-Loaded Vascular Stents Source: MDPI URL: [Link]

• Title: Degradable Controlled-Release Polymers and Polymeric Nanoparticles: Mechanisms of Controlling Drug Release Source: PMC - PubMed Central URL: [Link]

• Title: New process for creating biodegradable polyesters Source: The Chemical Engineer URL: [Link]

• Title: Analytical Testing for Bioabsorbable Polymer Medical Devices: In-Vitro Degradation Studies Source: Poly-Med, Inc. URL: [Link]

• Title: Polymer Researchers Discover Path to Sustainable and Biodegradable Polyesters Source: Virginia Tech URL: [Link]

• Title: Biodegradable Polymers Source: PMC - NIH URL: [Link]

• Title: Chemical syntheses of biodegradable polymers Source: Controlled Radical Polymerization URL: [Link]

• Title: 12 Understanding the Enzymatic Degradation of Biodegradable Polymers and Strategies to Control Their Degradation Rate Source: CORE URL: [Link]

• Title: Biodegradable Polyesters: Approaches to Increase Degradation Rates for Biomedical Applications | ACS Macro Letters Source: ACS Publications URL: [Link]

• Title: In vitro degradation profiles and in vivo biomaterial–tissue interactions of microwell array delivery devices Source: PubMed Central URL: [Link]

• Title: IN VITRO DEGRADATION TESTING OF BIODEGRADABLE POLYMERS Source: Tampere University URL: [Link]

• Title: Functional biodegradable polymers via ring-opening polymerization of monomers without protective groups Source: Chemical Society Reviews (RSC Publishing) URL: [Link]

• Title: 1,4-Phenylenediacrylic acid | C12H10O4 | CID 759280 Source: PubChem URL: [Link]

• Title: Synthesis and Characterization of Biodegradable Polymers Based on Glucose Derivatives Source: MDPI URL: [Link]

• Title: Characterization of polymer properties and identification of additives in commercially available research plastics Source: Green Chemistry (RSC Publishing) URL: [Link]

• Title: Synthesis of biodegradable polymers from renewable resources Source: ResearchGate URL: [Link]

• Title: PLA-Based Biodegradable Polymer from Synthesis to the Application Source: MDPI URL: [Link]

• Title: Characterization of Polymer Properties and Identification of Additives in Commercially Available Research Plastics Source: NREL Publications URL: [Link]

• Title: RAFT-Based Polymers for Click Reactions Source: MDPI URL: [Link]

• Title: Melt Polycondensation of d,l-Lactic Acid: MALDI-TOF MS Investigation of the Ring-Chain Equilibrium Source: Semantic Scholar URL: [Link]

• Title: Melting of nanoporous-crystalline and co-crystalline solution cast films of poly(2,6-dimethyl-1,4-phenylene) oxide Source: Consensus URL: [Link]

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The Strategic Application of 1,4-Phenylenediacrylic Acid Derivatives in Next-Generation Organic Light-Emitting Diodes

Introduction: The Quest for Superior Organic Emitters

Organic Light-Emitting Diodes (OLEDs) represent a paradigm shift in display and lighting technology, offering unprecedented color vibrancy, flexibility, and energy efficiency. The performance of these devices is intrinsically linked to the molecular architecture of the organic materials employed within their emissive and charge-transport layers. At the heart of this innovation lies the quest for novel organic molecules that can be tailored for specific functions, such as efficient charge injection, transport, and luminescent recombination.

This document provides a comprehensive guide to the application of 1,4-Phenylenediacrylic Acid (PDA) derivatives and their structural analogs, such as oligo(p-phenylenevinylene)s (OPPVs), in the fabrication of high-performance OLEDs. While direct and extensive literature on PDA derivatives in OLEDs is emerging, a wealth of knowledge from closely related compounds provides a strong foundation for their potential applications. This guide will synthesize this information to provide detailed protocols and application notes for researchers and professionals in the field.

Core Concepts: Why 1,4-Phenylenediacrylic Acid Derivatives?

The 1,4-phenylenediacrylic acid scaffold, characterized by a central benzene ring connected to two acrylic acid or ester groups, forms a versatile π-conjugated system. This extended conjugation is the foundation of its promising optoelectronic properties. By modifying the terminal groups of the acrylic acid moieties, we can finely tune the electronic and photophysical characteristics of these molecules.

The core advantages of this molecular framework include:

• Tunable Energetics: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels can be modulated by introducing electron-donating or electron-withdrawing substituents. This allows for precise energy level alignment with other materials in the OLED stack, facilitating efficient charge injection and transport.

• High Photoluminescence Quantum Yield (PLQY): Many derivatives of this class exhibit strong fluorescence in the solid state, a critical requirement for efficient light emission in OLEDs.

• Good Thermal Stability: The rigid aromatic core imparts good thermal stability, which is essential for the long-term operational lifetime of OLED devices.

• Solution Processability: The introduction of suitable side chains can enhance the solubility of these materials, making them compatible with cost-effective solution-based fabrication techniques like spin-coating and inkjet printing.

Synthesis of 1,4-Phenylenediacrylic Acid Derivatives: A General Protocol

The synthesis of PDA derivatives and their analogs typically involves well-established organic reactions. A common and versatile method is the Horner-Wadsworth-Emmons reaction, which allows for the formation of the vinyl linkages with high stereoselectivity.

Below is a generalized protocol for the synthesis of a dialkyl ester derivative of 1,4-phenylenediacrylic acid.

Protocol 1: Synthesis of a Dialkyl 1,4-Phenylenediacrylate Derivative

Materials:

• Terephthalaldehyde

• Trialkyl phosphonoacetate

• Sodium hydride (NaH) or other suitable base

• Anhydrous tetrahydrofuran (THF) or other suitable solvent

• Malonic acid and pyridine (for Knoevenagel condensation route)

• Standard glassware for organic synthesis

• Purification setup (column chromatography, recrystallization apparatus)

Procedure:

• Phosphonate Ylide Formation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the trialkyl phosphonoacetate in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a stoichiometric amount of a strong base, such as sodium hydride, to the solution. Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour to ensure complete formation of the phosphonate ylide.

• Wittig-Horner Reaction: Dissolve terephthalaldehyde in anhydrous THF in a separate flask.

• Slowly add the terephthalaldehyde solution to the flask containing the phosphonate ylide at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction by the slow addition of water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, followed by recrystallization to yield the pure dialkyl 1,4-phenylenediacrylate derivative.

Causality Behind Experimental Choices:

• Inert Atmosphere: The use of an inert atmosphere is crucial as the phosphonate ylide is a strong base and can react with atmospheric moisture and carbon dioxide.

• Anhydrous Solvents: Anhydrous solvents are essential to prevent the quenching of the strong base and the ylide intermediate.

• Stepwise Addition at Low Temperature: The slow addition of reagents at 0 °C helps to control the exothermic reaction and prevent the formation of side products.

• Purification: Column chromatography and recrystallization are necessary to remove unreacted starting materials and byproducts, ensuring the high purity required for optoelectronic applications.

Photophysical and Electrochemical Characterization

A thorough understanding of the photophysical and electrochemical properties of the synthesized PDA derivatives is paramount for predicting their performance in an OLED.

Table 1: Key Characterization Techniques and Their Significance

Technique	Parameter Measured	Significance in OLEDs
UV-Visible Spectroscopy	Absorption Spectrum (λabs)	Determines the wavelength of light the material absorbs and provides an initial estimate of the optical bandgap.
Photoluminescence Spectroscopy	Emission Spectrum (λem), Photoluminescence Quantum Yield (PLQY)	Determines the color of the emitted light and the efficiency of the material to convert absorbed energy into light.
Cyclic Voltammetry (CV)	HOMO and LUMO Energy Levels	Crucial for assessing the energy barriers for charge injection from the electrodes and transport between layers.
Time-Resolved Photoluminescence	Excited-State Lifetime (τ)	Provides insights into the radiative and non-radiative decay pathways of the excited state.

Application in OLEDs: Emissive and Charge-Transporting Layers

Based on the properties of structurally similar compounds, PDA derivatives can be engineered to function as either the emissive material or as charge-transporting materials in an OLED device.

PDA Derivatives as Emissive Materials

The extended π-conjugation in PDA derivatives makes them excellent candidates for fluorescent emitters, particularly in the blue to green region of the visible spectrum. The emission color can be tuned by introducing various substituents on the phenyl ring or the terminal groups.

Diagram 1: General OLED Device Architecture

Caption: A typical multilayer OLED structure.

PDA Derivatives as Hole-Transporting Materials (HTMs)

By incorporating electron-donating groups, such as triphenylamine moieties, into the PDA structure, their HOMO levels can be raised to facilitate efficient hole injection from the anode and transport to the emissive layer. The vinyl linkages can also contribute to good hole mobility.

PDA Derivatives as Electron-Transporting Materials (ETMs)

Conversely, the introduction of electron-withdrawing groups, such as cyano (-CN) groups, can lower the LUMO level of the PDA derivatives, making them suitable for accepting electrons from the cathode and transporting them to the emissive layer. The presence of cyano groups in related oligo(p-phenylenevinylene)s has been shown to improve their electron-accepting properties.

OLED Fabrication Protocol: A Step-by-Step Guide

The fabrication of OLEDs is a multi-step process that requires a clean and controlled environment to prevent contamination and ensure device reliability. Thermal evaporation in a high-vacuum chamber is a common technique for depositing the organic layers and the cathode.

Protocol 2: Fabrication of a Multilayer OLED via Thermal Evaporation

Materials and Equipment:

• Indium Tin Oxide (ITO)-coated glass substrates

• PDA derivative (as the emissive or transport layer)

• Hole-transporting material (e.g., TPD)

• Electron-transporting material (e.g., Alq3)

• Cathode material (e.g., LiF/Al)

• High-vacuum thermal evaporation system (< 10-6 Torr)

• Substrate cleaning setup (ultrasonic bath, solvents)

• Source meter and photometer for device characterization

Procedure:

• Substrate Cleaning:

  • Sequentially clean the ITO-coated glass substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with oxygen plasma to improve the work function of the ITO and enhance hole injection.

• Organic Layer Deposition:

  • Mount the cleaned substrates in the vacuum chamber.

  • Load the organic materials into separate evaporation boats.

  • Evacuate the chamber to a pressure below 10-6 Torr.

  • Sequentially deposit the organic layers by resistive heating of the evaporation boats. A typical device structure would be:

    • Hole Transport Layer (HTL): e.g., TPD (40 nm)

    • Emissive Layer (EML): PDA derivative (30 nm)

    • Electron Transport Layer (ETL): e.g., Alq3 (20 nm)

  • Monitor the deposition rate and thickness of each layer using a quartz crystal microbalance.

• Cathode Deposition:

  • Without breaking the vacuum, deposit a thin layer of Lithium Fluoride (LiF) (1 nm) followed by a thicker layer of Aluminum (Al) (100 nm) to form the cathode.

• Encapsulation:

  • Remove the fabricated device from the vacuum chamber and immediately encapsulate it in a nitrogen-filled glovebox using a UV-curable epoxy and a glass slide to prevent degradation from atmospheric moisture and oxygen.

• Characterization:

  • Measure the current-voltage-luminance (J-V-L) characteristics of the encapsulated device using a source meter and a photometer.

  • Record the electroluminescence spectrum using a spectrometer.

Diagram 2: OLED Fabrication Workflow

Caption: Step-by-step OLED fabrication workflow.

Performance Metrics and Data Analysis

The performance of an OLED is evaluated based on several key metrics. A hypothetical dataset for an OLED incorporating a PDA derivative as the emissive layer is presented below for illustrative purposes.

Table 2: Hypothetical Performance Data of a PDA-based OLED

Parameter	Value	Significance
Turn-on Voltage (Von)	3.5 V	The minimum voltage required to observe light emission. A lower value is desirable for energy efficiency.
Maximum Luminance (Lmax)	8,500 cd/m2	The maximum brightness achieved by the device.
Current Efficiency (ηc)	12.5 cd/A	A measure of the light output per unit of current flowing through the device.
Power Efficiency (ηp)	8.9 lm/W	A measure of the light output per unit of electrical power consumed.
External Quantum Efficiency (EQE)	5.2%	The ratio of the number of photons emitted from the device to the number of electrons injected.
CIE Coordinates	(0.25, 0.45)	Specifies the color of the emitted light on the chromaticity diagram.

Troubleshooting and Optimization

Problem: High turn-on voltage. Possible Cause: Poor energy level alignment between the electrodes and the organic layers, leading to large injection barriers. Solution: Introduce an injection layer (e.g., PEDOT:PSS for holes, LiF for electrons) to reduce the injection barrier. Modify the PDA derivative to better match the work function of the electrodes.

Problem: Low efficiency. Possible Cause: Imbalance of charge carriers (holes and electrons) in the emissive layer. Aggregation-caused quenching of the emissive material. Solution: Adjust the thickness of the charge-transporting layers to balance charge injection. Introduce bulky side groups to the PDA derivative to prevent intermolecular interactions and reduce quenching in the solid state.

Problem: Poor device lifetime. Possible Cause: Degradation of the organic materials due to atmospheric moisture and oxygen. Thermal degradation due to Joule heating. Solution: Ensure proper encapsulation of the device. Synthesize PDA derivatives with higher thermal stability.

Conclusion and Future Outlook

Derivatives of 1,4-phenylenediacrylic acid and their structural analogs represent a promising class of materials for application in organic light-emitting diodes. Their tunable electronic properties, high luminescence, and good thermal stability make them versatile building blocks for both emissive and charge-transporting layers. While further research is needed to fully explore the potential of specific PDA derivatives, the foundational knowledge from related compounds provides a clear roadmap for their development and integration into next-generation OLED technologies. The protocols and insights provided in this guide aim to equip researchers with the necessary tools to advance the field of organic electronics through the strategic design and application of these promising molecules.

References

• This paper reports the photoluminescence properties and the performance enhancement of organic light-emitting diodes (OLEDs) of a series of well-defined π-conjugated rigid rod oligomers analogous to poly(p-phenylenevinylene) (PPV). They are based on benzene-1,4-bis(phenylene vinylene) (OPPV) with electron-withdrawing (nitro) or electron-donating (methyl and dimethylamino) substituents in para-position of the terminal rings of the molecule. Substitution with methoxy and a long alkoxy group (hexadecyloxy) in

Application Notes and Protocols for Studying the Photochemical Reactions of 1,4-Phenylenediacrylic Acid

Introduction: The Photochemical Potential of 1,4-Phenylenediacrylic Acid

1,4-Phenylenediacrylic acid (p-PDA) is a bifunctional monomer featuring a central benzene ring flanked by two acrylic acid moieties. This conjugated structure not only imparts rigidity but also makes the molecule highly susceptible to photochemical transformations. The presence of two carbon-carbon double bonds allows p-PDA to undergo [2+2] cycloaddition reactions upon exposure to ultraviolet (UV) light, leading to the formation of cyclobutane rings. This reactivity is the foundation for its use in photopolymerization and cross-linking applications. Depending on the reaction conditions, particularly the physical state (solution or solid-state), the photochemical reaction of p-PDA can be directed towards either dimerization, oligomerization, or polymerization, yielding materials with diverse properties and potential applications in fields ranging from polymer science to materials engineering.

This guide provides a detailed overview of the experimental setups and protocols for investigating the photochemical reactions of p-PDA in both solution and solid states. It is intended for researchers, scientists, and drug development professionals interested in harnessing the photochemical reactivity of this versatile molecule.

Physicochemical and Spectroscopic Properties of p-PDA

A thorough understanding of the properties of p-PDA is crucial for designing and interpreting photochemical experiments.

Property	Value	Source
Molecular Formula	C₁₂H₁₀O₄
Molecular Weight	218.21 g/mol	[1]
Appearance	White to light yellow powder/solid	[2]
Melting Point	>300 °C (decomposes)	[1]
Solubility	Insoluble in water.
¹H NMR (DMSO-d₆)	δ 6.54-6.57 (d, 2H), 7.56-7.59 (d, 2H), 7.70 (s, 4H)	[3]
¹³C NMR	Data not readily available in cited sources.
UV-Vis Absorption	Dependent on solvent.	[4]

Synthesis of 1,4-Phenylenediacrylic Acid

A common and reliable method for the synthesis of p-PDA is the Knoevenagel condensation of terephthalaldehyde with malonic acid.[3]

Protocol:

• In a round-bottomed flask, combine terephthalaldehyde (1 equivalent) and malonic acid (2.2-2.5 equivalents).

• Add pyridine as a solvent and a catalytic amount of piperidine.

• Heat the reaction mixture at reflux for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into a beaker of ice-water.

• Acidify the mixture with concentrated hydrochloric acid to precipitate the crude product.

• Collect the precipitate by vacuum filtration, wash thoroughly with water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain pure p-PDA.

Experimental Setup for Photochemical Reactions

The choice of experimental setup is critical and depends on whether the reaction is conducted in solution or in the solid state.

Solution-Phase Photochemistry

Solution-phase reactions offer the advantage of homogeneity, but the photoreactivity of p-PDA can be complex, often leading to a mixture of cis-trans isomers and cycloadducts.

Apparatus:

• Photoreactor: A quartz reaction vessel is essential due to its transparency to UV light. A typical setup includes an immersion well for the light source, a gas inlet/outlet for purging with inert gas (e.g., nitrogen or argon) to remove oxygen which can quench excited states, and a magnetic stirrer for maintaining a homogenous solution.[5]

• Light Source: A medium-pressure mercury lamp is a common choice, providing a broad spectrum of UV radiation. For more specific excitation, light-emitting diodes (LEDs) with specific wavelengths can be used.

• Cooling System: Photochemical reactions can generate significant heat. A cooling system, such as a circulating water bath, is necessary to maintain a constant reaction temperature.[5]

Solution-Phase Photochemical Reactor Setup.

Solid-State Photochemistry

Solid-state reactions can offer advantages in terms of stereoselectivity, governed by the crystal packing of the monomer (topochemical control).

Apparatus:

• Sample Preparation: p-PDA powder can be pressed into a thin pellet or coated onto a quartz slide.

• Photoreactor: A simple setup can consist of a UV lamp positioned above the sample in a controlled environment. For more uniform irradiation and to handle larger quantities, a resonant acoustic mixer (RAM) with a quartz vessel can be used.

• Light Source: High-pressure mercury lamps or LEDs are suitable. The choice of wavelength should be guided by the UV-Vis absorption spectrum of solid p-PDA.

• Temperature Control: A cooling/heating stage can be used to study the effect of temperature on the reaction.

Solid-State Photochemical Reaction Setup.

Protocols for Studying Photochemical Reactions of p-PDA

Protocol 1: Solution-Phase Photodimerization/Oligomerization

This protocol is designed to study the initial stages of the photochemical reaction of p-PDA in solution.

• Solution Preparation: Prepare a dilute solution of p-PDA (e.g., 10⁻³ to 10⁻⁵ M) in a UV-transparent solvent such as acetonitrile or methanol. The choice of solvent can influence the reaction pathway.

• Degassing: Purge the solution with dry nitrogen or argon for at least 30 minutes to remove dissolved oxygen.

• Irradiation: Irradiate the solution in the photoreactor using a medium-pressure mercury lamp. Maintain a constant temperature using the cooling system.

• Reaction Monitoring: At regular intervals, withdraw aliquots of the reaction mixture and analyze them by UV-Vis spectroscopy to monitor the decrease in the absorbance of the p-PDA monomer.

• Product Analysis: After a desired reaction time, evaporate the solvent and analyze the product mixture by ¹H NMR spectroscopy to identify the formation of cyclobutane rings and cis-trans isomers.

Protocol 2: Solid-State Photopolymerization

This protocol is aimed at achieving high conversion of p-PDA to a polymer in the solid state.

• Sample Preparation: Finely grind p-PDA powder and press it into a thin, uniform pellet using a hydraulic press. Alternatively, a thin film can be prepared by drop-casting a solution of p-PDA onto a quartz slide and allowing the solvent to evaporate.

• Irradiation: Place the sample in the solid-state photoreactor and irradiate with a high-intensity UV source.

• Reaction Monitoring: The progress of the reaction can be monitored in situ using FT-IR spectroscopy by observing the decrease in the intensity of the C=C stretching vibration of the acrylic acid groups.

• Conversion Determination: After irradiation, the extent of polymerization can be determined by dissolving the soluble fraction of the sample in a suitable solvent and measuring the weight of the insoluble polymer.

• Polymer Characterization: The resulting polymer can be characterized by techniques such as Gel Permeation Chromatography (GPC) to determine the molecular weight distribution and Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry for more detailed structural analysis.

Analytical Techniques for Characterization

A combination of spectroscopic and chromatographic techniques is essential for a comprehensive analysis of the photochemical reactions of p-PDA.

Technique	Purpose	Key Observations
UV-Vis Spectroscopy	To monitor the disappearance of the p-PDA monomer and the appearance of new chromophores.	A decrease in the absorbance maximum of p-PDA. Changes in the spectral shape may indicate the formation of intermediates or products with different conjugation lengths.[4]
¹H NMR Spectroscopy	To identify the structure of the photoproducts, particularly the formation of cyclobutane rings and cis-trans isomers.	The appearance of new signals in the aliphatic region (for cyclobutane protons) and changes in the chemical shifts and coupling constants of the vinylic protons.
FT-IR Spectroscopy	To monitor the conversion of the C=C double bonds in solid-state reactions.	A decrease in the intensity of the C=C stretching vibration (around 1630 cm⁻¹).
Gel Permeation Chromatography (GPC)	To determine the molecular weight distribution of the resulting oligomers or polymers.	Provides information on the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).
MALDI-TOF Mass Spectrometry	To obtain absolute molecular weights of the oligomers and polymers and to identify end groups and repeating units.	Provides a detailed mass spectrum of the polymer distribution.

Expected Results and Interpretation

The photochemical reaction of p-PDA is expected to proceed via a [2+2] cycloaddition mechanism.

Simplified Photochemical Reaction Pathway of p-PDA.

In solution, the reaction may be complicated by cis-trans isomerization of the double bonds. In the solid state, the reaction is often topochemically controlled, meaning the crystal structure of the monomer dictates the stereochemistry of the resulting polymer. The extent of polymerization and the molecular weight of the resulting polymer will depend on factors such as the irradiation time, light intensity, and temperature.

Conclusion

The study of the photochemical reactions of 1,4-phenylenediacrylic acid offers a rich area of research with potential for the development of novel polymeric materials. The experimental setups and protocols outlined in this guide provide a solid foundation for researchers to explore the fascinating photochemistry of this versatile monomer. Careful control of reaction conditions and thorough characterization of the resulting products are key to unlocking the full potential of p-PDA in various scientific and industrial applications.

References

• Chiralabs. UV-Visible Absorption Cut-offs for Spectroscopic Solvents. [Link]

• HepatoChem. Photochemical Reactor Setup - Photoreactor Setup and Design. [Link]

• Molecules. Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo-Phenyl)azo)thiophene Dyes. [Link]

• Techinstro. Photochemical Reactor. [Link]

• Methods and Applications in Fluorescence. A spectroscopic method for monitoring photochemical reactions in the gas phase. [Link]

• CORE. 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. [Link]

• Stoltz Group, Caltech. A general enantioselective route to the chamigrene natural product family. [Link]

• ResearchGate. Steady-state UV-vis absorption spectra of compounds 1–4 and 8 (20 μM in MeCN). [Link]

• PubChem. 1,4-Phenylenediacrylic acid. [Link]

• Taylor & Francis Online. Photochemical Process of P-Phenylenediacrylic Acid Monoesters in the Crystal and Monolayer/Multilayer. [Link]

• The Royal Society of Chemistry. Copies of 1H NMR and 13C NMR spectra of all new compounds. [Link]

• ResearchGate. In Situ Infrared Spectroscopic Monitoring and Characterization of the Growth of Polydopamine (PDA) Films. [Link]

• ResearchGate. Monitoring the dynamics and spectroscopy of photochemical processes in real time. [Link]

• ResearchGate. 1H-NMR spectra (a) and 13C-NMR spectra (b) of the synthesized polymers 1#, 2#, 3#, and 4. [Link]

• ResearchGate. Distinctive Photomechanical Shape Change of p‐Phenylenediacrylic Acid Dimethyl Ester Single Crystals Induced by a Spatially Heterogeneous Photoreaction. [Link]

• ResearchGate. Distinctive Photomechanical Shape Change of p‐Phenylenediacrylic Acid Dimethyl Ester Single Crystals Induced By Spatially Heterogeneous Photoreaction. [Link]

• TÜBİTAK Academic Journals. Synthesis and Properties of New Polyamides Based on 4-Phenylenediacrylic Acid and Hydantoin Derivatives in the Main Chain. [Link]

• ResearchGate. Electrochemical Approach for Recognition and Quantification of p-Phenylenediamine: A Review. [Link]

• ResearchGate. UV−vis absorption spectra of 1·4PF 6 (a) and 2·4PF 6 (b) recorded in.... [Link]

• RSC Publishing. Electrochemical approach for recognition and quantification of p-phenylenediamine: a review. [Link]

• ResearchGate. Preparation and Properties of p-phenylenediacrylic Acid Derivatives. [Link]

• Waters. Polymer Analysis by MALDI-Tof MS. [Link]

• ResearchGate. Solid state photopolymerization of acrylic acid at low temperature. [Link]

• Bruker. Advanced Polymer Analysis with MALDI-TOF MS. [Link]

• PubMed. Distinctive Photomechanical Shape Change of p-Phenylenediacrylic Acid Dimethyl Ester Single Crystals Induced by a Spatially Heterogeneous Photoreaction. [Link]

• ChemWhat. 1,4-PHENYLENEDIACRYLIC ACID CAS#: 16323-43-6. [Link]

• ACS Publications. GPC Separation of Polymer Samples for MALDI Analysis. [Link]

• Malvern Panalytical. Conjugated Polymer Analysis by GPC-PDA. [Link]

• MDPI. Surface-Immobilized Photoinitiators for Light Induced Polymerization and Coupling Reactions. [Link]

• ResolveMass Laboratories Inc. GPC analysis of Polymers. [Link]

• Shimadzu. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. [Link]

• Magritek. Hyperpolarised 1H-13C benchtop NMR spectroscopy. [Link]

• ACS Publications. Photocycloaddition at excimer sites in a solid polyester of p-phenylenediacrylic acid. [Link]

• RSC Publishing. Photopolymerization of 1D photonic structures induced by nematic–isotropic phase transition in liquid crystal. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. The Optical Properties, UV-Vis. Absorption and Fluorescence Spectra of 4-Pentylphenyl 4-n-benzoate Derivatives in Different Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A beginners guide to understanding the mechanisms of photochemical reactions: things you should know if light is one of your reagents - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,4-Phenylenediacrylic Acid

This guide provides in-depth technical support for researchers, scientists, and professionals involved in the synthesis of 1,4-Phenylenediacrylic acid. It addresses common challenges, offers troubleshooting solutions, and presents an optimized protocol to improve reaction yield and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 1,4-Phenylenediacrylic acid?

The most widely employed method is the Knoevenagel condensation reaction. This reaction involves the base-catalyzed condensation of terephthalaldehyde with two equivalents of malonic acid. The use of a piperidine/pyridine catalyst system in a suitable solvent is a well-established approach.

Q2: Why is my reaction yield of 1,4-Phenylenediacrylic acid consistently low?

Low yields can stem from several factors including incomplete reaction, formation of side products, or suboptimal reaction conditions. Key parameters to investigate are the purity of starting materials, the choice and amount of catalyst, reaction temperature, and reaction time. Sublimation of the starting terephthalaldehyde can also lead to apparent low yields if not properly controlled.

Q3: What are the typical impurities I might encounter in my final product?

Common impurities include unreacted starting materials (terephthalaldehyde and malonic acid) and the mono-substituted intermediate, 4-formylcinnamic acid. The formation of this intermediate is a significant factor in reduced yields of the desired di-substituted product.

Q4: How critical is the choice of solvent for this synthesis?

The solvent plays a crucial role in solubilizing the reactants and influencing the reaction rate. Pyridine is often used as both a solvent and a catalyst. However, other solvents like ethanol or toluene can also be employed, typically with a catalytic amount of piperidine and pyridine. The choice of solvent can affect the reaction temperature and the solubility of the product, which can impact its isolation.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 1,4-Phenylenediacrylic acid.

Problem 1: The reaction fails to initiate or proceeds very slowly.

• Potential Cause 1: Inactive Catalyst. The amine catalysts (piperidine/pyridine) can degrade over time, especially if not stored properly.

  • Solution: Use freshly distilled or newly purchased catalysts. Ensure they are stored under an inert atmosphere and away from moisture.

• Potential Cause 2: Insufficient Temperature. The Knoevenagel condensation requires thermal energy to proceed at a reasonable rate.

  • Solution: Ensure the reaction mixture reaches the appropriate reflux temperature for the chosen solvent system. For a pyridine/piperidine system, this is typically around 115°C.

• Potential Cause 3: Purity of Reactants. Impurities in the terephthalaldehyde or malonic acid can inhibit the reaction.

  • Solution: Verify the purity of your starting materials using techniques like NMR or melting point analysis. Recrystallize if necessary.

Problem 2: The final product is a mixture of compounds, not pure 1,4-Phenylenediacrylic acid.

• Potential Cause 1: Incomplete Reaction. Insufficient reaction time or temperature can lead to a significant amount of the mono-substituted intermediate, 4-formylcinnamic acid, in the final product.

  • Solution: Increase the reaction time and ensure the temperature is maintained throughout. Monitor the reaction progress using thin-layer chromatography (TLC) until the starting material and intermediate spots are no longer visible.

• Potential Cause 2: Incorrect Stoichiometry. An incorrect molar ratio of malonic acid to terephthalaldehyde can lead to incomplete conversion.

  • Solution: Use a slight excess of malonic acid (e.g., 2.1-2.2 equivalents) to ensure the complete conversion of the dialdehyde.

Problem 3: The isolated yield is significantly lower than expected, even with complete conversion.

• Potential Cause 1: Product Loss During Workup. 1,4-Phenylenediacrylic acid has some solubility in acidic water, which is often used during the workup to precipitate the product.

  • Solution: After acidifying the reaction mixture to precipitate the product, cool the mixture in an ice bath for an extended period to maximize precipitation. Minimize the volume of water used for washing the filtered product.

• Potential Cause 2: Sublimation of Terephthalaldehyde. The starting dialdehyde can sublime at elevated temperatures, leading to a loss of this reactant from the reaction mixture.

  • Solution: Ensure your reaction setup includes an efficient condenser to return any sublimed starting material to the reaction flask.

Reaction Mechanism and Troubleshooting Workflow

The synthesis of 1,4-Phenylenediacrylic acid via the Knoevenagel condensation proceeds through a well-defined mechanism. Understanding this pathway is key to effective troubleshooting.

Caption: Knoevenagel condensation mechanism for 1,4-Phenylenediacrylic acid synthesis.

The following decision tree can guide your troubleshooting process:

Technical Support Center: Overcoming Solubility Challenges of 1,4-Phenylenediacrylic Acid in Polymerization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 1,4-Phenylenediacrylic acid (p-PDA). This resource is designed for researchers, chemists, and materials scientists who are looking to incorporate this valuable but challenging monomer into their polymerization workflows. Here, we address the core issue of p-PDA's poor solubility and provide field-proven troubleshooting strategies and detailed protocols to ensure your experimental success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and use of 1,4-Phenylenediacrylic acid.

Q1: Why is 1,4-Phenylenediacrylic acid (p-PDA) so difficult to dissolve in common laboratory solvents?

A: The poor solubility of p-PDA is a direct result of its molecular structure and solid-state packing. Several factors contribute to this:

• Molecular Rigidity: The planar phenylene ring and the conjugated acrylic acid moieties create a very rigid, linear molecule. This structure allows for efficient packing in the crystal lattice.

• Strong Intermolecular Hydrogen Bonding: The presence of two carboxylic acid groups per molecule leads to extensive and strong hydrogen bonding networks in the solid state. This creates high crystal lattice energy that most common solvents cannot overcome.

• High Melting Point: A direct consequence of the high lattice energy is an extremely high melting point, often recorded as decomposing above 300°C, which further indicates strong intermolecular forces.[1]

Q2: I need to run a quick screening reaction. What is the most straightforward way to get p-PDA into solution?

A: For rapid screening, in-situ salt formation is the most effective method. By adding a stoichiometric amount of a suitable base, you can deprotonate the carboxylic acid groups. The resulting carboxylate salt is ionic and dramatically more soluble in polar solvents, including water.[2][3][4] For example, adding two equivalents of sodium hydroxide or triethylamine (TEA) to a suspension of p-PDA in water or a polar organic solvent like DMF will typically lead to dissolution. See Guide 1 for a detailed protocol.

Q3: Can I use p-PDA directly in an aqueous polymerization system, such as emulsion or suspension polymerization?

A: Directly using the acidic form of p-PDA in aqueous systems is not feasible due to its extremely low water solubility (<1 mg/mL).[2][3] To utilize p-PDA in such systems, you must first convert it to its salt form (e.g., disodium 1,4-phenylenediacrylate). This salt acts as the water-soluble monomer. It is critical to manage the pH of the polymerization medium, as a drop in pH could cause the monomer to protonate and precipitate out of the solution.

Q4: My polymerization is intended for a non-polar organic solvent. What are my options?

A: Since p-PDA itself is insoluble in non-polar solvents, you must chemically modify it. The most common and effective approach is to convert the dicarboxylic acid to its diacyl chloride derivative. This derivative is far more soluble in organic solvents like toluene or dichloromethane and is also significantly more reactive, making it ideal for polycondensation reactions with diamines or diols in organic media. See Guide 2 for this procedure. An alternative, more advanced approach involves using specialized solvent systems like ionic liquids.[5][6]

Section 2: In-Depth Troubleshooting Guides & Protocols

This section provides detailed, step-by-step methodologies for overcoming the solubility challenges of p-PDA.

Guide 1: Solubilization via In-Situ Salt Formation

This is the preferred method for aqueous and polar-solvent-based polymerizations. The conversion of the carboxylic acid to a carboxylate salt disrupts the hydrogen bonding network and introduces ionic character, drastically increasing polarity and solubility.

Causality & Principle: According to Brønsted-Lowry acid-base theory, the carboxylic acid protons of p-PDA are readily donated to a base. This neutralization reaction produces a salt and water.[2][3] The resulting ionic salt is stabilized by ion-dipole interactions with polar solvent molecules, leading to dissolution.

Experimental Protocol: Preparation of Disodium 1,4-Phenylenediacrylate Solution

• Reagent Preparation: Prepare a 1.0 M stock solution of sodium hydroxide (NaOH) in deionized water.

• Dispersion: In a reaction vessel equipped with a magnetic stirrer, add 1 equivalent of 1,4-Phenylenediacrylic acid (MW: 218.21 g/mol ) to the desired volume of deionized water or a polar solvent (e.g., DMF, NMP). A milky white or pale yellow suspension will form.

• Titration/Neutralization: While stirring vigorously, add the 1.0 M NaOH solution dropwise. A total of 2.0 equivalents of NaOH will be required for complete neutralization. Monitor the mixture for clarification.

• Dissolution & pH Adjustment: As the base is added, the p-PDA will begin to dissolve. Once a clear, pale-yellow solution is obtained, check the pH. It should be basic (typically pH 8-10). If necessary, adjust the pH for your specific polymerization requirements, but avoid dropping below pH 7 to prevent precipitation.

• Integration into Polymerization: The resulting aqueous solution of disodium 1,4-phenylenediacrylate is now ready to be used as the monomer stock in your polymerization recipe.

Workflow Diagram: Solubilization via Salt Formation

Caption: Workflow for solubilizing p-PDA by converting it to its water-soluble salt.

Troubleshooting Common Issues

Issue Encountered	Probable Cause	Recommended Solution
Incomplete Dissolution	Insufficient amount of base added; p-PDA purity is lower than assumed.	Add base dropwise until the solution becomes clear. Perform a preliminary titration on a small sample to confirm stoichiometry.
Precipitation During Reaction	The pH of the reaction mixture has dropped, causing protonation of the carboxylate; incompatibility with other ionic species.	Use a buffered solution to maintain pH. Ensure all co-monomers and additives are stable and soluble at the working pH.
Monomer Precipitates on Heating	A complex salt with lower solubility at higher temperatures has formed (less common).	Screen alternative bases, such as potassium hydroxide (KOH) or an organic base like triethylamine (TEA), which may form more soluble salts.

Guide 2: Derivatization to 1,4-Phenylenediacryloyl Chloride

For polymerization in non-polar organic solvents, converting p-PDA to its diacyl chloride is the most robust method. This derivative is significantly more reactive and soluble in common organic solvents like dichloromethane (DCM), toluene, and THF. This method was successfully used to synthesize novel polyamides in N-methyl-2-pyrolidone (NMP).[7]

Causality & Principle: Reagents like thionyl chloride (SOCl₂) or oxalyl chloride react with carboxylic acids to replace the -OH group with a -Cl atom. The resulting acyl chloride is a highly reactive electrophile, ideal for condensation polymerization. The removal of the hydrogen-bonding hydroxyl group also dramatically reduces the intermolecular forces, lowering the melting point and increasing solubility in organic media.

Experimental Protocol: Synthesis of 1,4-Phenylenediacryloyl Chloride

⚠️ SAFETY FIRST: This reaction must be performed in a certified chemical fume hood. Thionyl chloride is corrosive and releases toxic HCl gas upon reaction. Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

• Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser. The top of the condenser should be fitted with a drying tube (e.g., filled with CaCl₂) or connected to a nitrogen/argon line to maintain an inert, anhydrous atmosphere.

• Reagents: Add 1 equivalent of dry 1,4-Phenylenediacrylic acid to the flask. Add an excess of thionyl chloride (SOCl₂), typically 5-10 equivalents, which will also serve as the solvent. Add a catalytic amount (1-2 drops) of N,N-Dimethylformamide (DMF).

• Reaction: Gently heat the mixture to reflux (approx. 76°C) and stir. The p-PDA will slowly dissolve as it reacts, and you will observe the evolution of HCl and SO₂ gas. Continue the reflux for 2-4 hours or until the gas evolution ceases and the solution is clear.

• Workup: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride under reduced pressure (rotary evaporator). The crude product will be a solid.

• Purification: Recrystallize the crude solid from a dry, non-polar solvent such as hexane or a toluene/hexane mixture to yield the pure 1,4-Phenylenediacryloyl chloride.

• Storage: Store the final product under an inert atmosphere in a desiccator to prevent hydrolysis.

Diagram: Chemical Transformation

Caption: Synthesis of soluble 1,4-Phenylenediacryloyl Chloride from p-PDA.

Troubleshooting Common Issues

Issue Encountered	Probable Cause	Recommended Solution
Low Product Yield	Incomplete reaction; moisture contamination hydrolyzing the product.	Ensure all glassware is rigorously dried. Use a larger excess of thionyl chloride and extend the reflux time.
Product is Dark/Tarry	Reaction temperature was too high, causing decomposition or side reactions.	Maintain a gentle reflux. Ensure the heating mantle temperature is controlled. Use oxalyl chloride at a lower temperature as a milder alternative.
Product Rapidly Degrades	Exposure to atmospheric moisture.	Handle and store the final product strictly under anhydrous and inert conditions (e.g., in a glovebox or Schlenk line).

Guide 3: Utilizing Advanced Solvent Systems - Ionic Liquids (ILs)

Ionic liquids are salts with melting points below 100°C that can act as powerful, non-volatile solvents. Their high polarity and tunable nature make them excellent candidates for dissolving recalcitrant monomers like p-PDA.

Causality & Principle: ILs consist of a bulky organic cation and an organic or inorganic anion. This combination frustrates crystal packing, keeping them liquid over a wide temperature range. Their inherent charge and polarity can effectively solvate both polar and non-polar molecules, disrupting the strong intermolecular forces of p-PDA. Certain ILs, like chloroaluminates, can also act as Lewis acid catalysts for polymerization.[8]

General Protocol & Considerations

• IL Selection: Choose an IL based on your polymerization chemistry. Imidazolium-based ILs like [BMIM][PF₆] or [BMIM][NTf₂] are common starting points for their thermal stability and solvating power.[5]

• Solubility Screening: Before committing to a large-scale reaction, test the solubility of p-PDA in your chosen IL at the intended polymerization temperature. Add a small amount of p-PDA to the IL and stir with heating.

• Drying: ILs can be hygroscopic. Dry the IL under high vacuum at an elevated temperature (e.g., 80-100°C) for several hours before use to remove water, which can interfere with many polymerization reactions.

• Polymerization: Once the monomer is dissolved in the IL, proceed with your standard polymerization protocol (i.e., add initiator, co-monomers). Be aware that the high viscosity of some ILs may affect reaction kinetics.[5]

• Product Isolation: Isolating the final polymer from the IL can be challenging. It typically involves precipitating the polymer by adding a non-solvent and then extensively washing the polymer to remove the residual IL.

Data Table: Potential Ionic Liquids for Consideration

Ionic Liquid (Abbreviation)	Key Features & Considerations	Potential Use Case
[BMIM][PF₆]	Good general solvent, but can release HF in the presence of water.	Radical or condensation polymerization.
[BMIM][NTf₂]	More hydrolytically stable than [PF₆]⁻ salts, often used in controlled radical polymerizations.	ATRP, RAFT polymerizations.
[EMIM][Cl-AlCl₃]	Lewis acidic character; can act as a catalyst for cationic polymerizations.[8]	Cationic polymerization of vinyl monomers.

Section 3: Summary of Solubilization Strategies

Method	Principle	Advantages	Disadvantages	Best Suited For
Salt Formation	Increase polarity and solubility via ionization of acid groups.	Simple, cost-effective, uses "green" solvents like water.	Limited to polar/aqueous systems, reaction medium is pH-sensitive.	Aqueous solution, suspension, or emulsion polymerization.
Derivatization (Acyl Chloride)	Increase reactivity and solubility in organic media by replacing -OH with -Cl.	High monomer reactivity, enables use in a wide range of organic solvents.	Requires an extra synthetic step with hazardous reagents (SOCl₂), moisture-sensitive.	Interfacial polymerization, solution polycondensation with diamines/diols.
Ionic Liquids	Use of a specialized, highly polar solvent environment.	High dissolving power for difficult monomers, can be non-volatile and reusable.	High cost, high viscosity can slow kinetics, polymer isolation can be difficult.	Reactions where common solvents fail; specific catalytic systems (e.g., cationic polymerization).
Solid-State Photopolymerization	Polymerization of monomer derivatives in the crystalline state via light irradiation.[9]	Solvent-free, can produce highly ordered, crystalline polymers.	Requires specific monomer derivatives and precise crystal packing, not a general method.	Niche applications requiring highly crystalline photopolymers.

References

• 1,4-Phenylenediacrylic acid | C12H10O4 | CID 759280 - PubChem. National Center for Biotechnology Information. [Link]

• Preparation and Properties of p-phenylenediacrylic Acid Derivatives - ResearchGate. ResearchGate. [Link]

• Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries. Royal Society of Chemistry. [Link]

• The Effect of Dicarboxylic Acid Structure on the Plasticizing Ability of Its Ester - MDPI. MDPI. [Link]

• Dicarboxylic acid solubility : r/Mcat - Reddit. Reddit. [Link]

• (PDF) Ionic Polymerization in Ionic Liquids - ResearchGate. ResearchGate. [Link]

• 7.0 Polymer Synthesis in Ionic Liquids - University of Warwick. University of Warwick. [Link]

• Dicarboxylic acid as a linker to improve the content of amorphous drug in drug-in-polymer film: Effects of molecular mobility, electrical conductivity and intermolecular interactions | Request PDF - ResearchGate. ResearchGate. [Link]

• Diffusion-regulated phase-transfer catalysis for atom transfer radical polymerization of methyl methacrylate in an aqueous/organic biphasic system - PubMed. National Center for Biotechnology Information. [Link]

• Why was the polymerization of ionic liquids not successful? - ResearchGate. ResearchGate. [Link]

• Dicarboxylic acid as a linker to improve the content of amorphous drug in drug-in-polymer film: Effects of molecular mobility, electrical conductivity and intermolecular interactions - PubMed. National Center for Biotechnology Information. [Link]

• Ionic liquid regulated interfacial polymerization process to improve acid-resistant nanofiltration membrane permeance | Request PDF - ResearchGate. ResearchGate. [Link]

• Application of ionic liquids as solvents for polymerization processes | Semantic Scholar. Semantic Scholar. [Link]

• Synthesis and Properties of New Polyamides Based on 4-Phenylenediacrylic Acid and Hydantoin Derivatives in the Main Chain - TÜBİTAK Academic Journals. TÜBİTAK Academic Journals. [Link]

• Photochemical Process of P-Phenylenediacrylic Acid Monoesters in the Crystal and Monolayer/Multilayer - Taylor & Francis Online. Taylor & Francis Online. [Link]

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• 1. 1,4-Phenylenediacrylic Acid | 16323-43-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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• 3. echemi.com [echemi.com]
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Preventing photodegradation of 1,4-Phenylenediacrylic acid-based materials

Technical Support Center: 1,4-Phenylenediacrylic Acid-Based Materials

A Guide to Preventing Photodegradation for Researchers and Drug Development Professionals

Welcome to the technical support center for 1,4-Phenylenediacrylic acid (p-PDA) and its derivatives. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide you with the causal explanations and field-proven insights needed to anticipate and solve the critical challenge of photodegradation in your research. This resource is structured to address specific issues you may encounter, ensuring the integrity and reproducibility of your work.

Section 1: Understanding the Core Instability

Before troubleshooting, it's essential to understand the fundamental mechanism of photodegradation in p-PDA systems. The primary pathway of concern is a light-induced [2+2] photocycloaddition.

Q1: What is the primary mechanism of photodegradation in p-PDA materials?

A: The photodegradation of p-PDA and its esters is predominantly driven by a [2+2] photocycloaddition reaction.[1][2] Upon absorption of UV light (typically in the 270-320 nm range), the acrylic acid double bonds become excited.[3] If two p-PDA molecules are oriented correctly—specifically, in a face-to-face stacked arrangement with an orbital overlap distance of less than 4.2 Å—their excited double bonds can react to form a cyclobutane ring.[1] In a polymeric or crosslinked material, this reaction can lead to either the formation of crosslinks or the scission of polymer chains, fundamentally altering the material's chemical structure and physical properties.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. [2 + 2] light-driven cycloaddition synthesis of an organic polymer and photocatalytic activity enhancement via monomer truncation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of 1,4-PDA MOFs

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Metal-Organic Frameworks (MOFs) utilizing 1,4-phenylenediamine (1,4-PDA) and its derivatives as organic linkers. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these promising materials. Here, we provide in-depth, field-proven insights, troubleshooting guides, and frequently asked questions to help you optimize your reaction conditions and achieve high-quality, crystalline materials.

Introduction: The Nuances of 1,4-PDA MOF Synthesis

1,4-phenylenediamine (1,4-PDA) is a compelling organic linker for constructing functional MOFs due to its rigidity, symmetry, and the presence of two nucleophilic amino groups that can be further functionalized. However, the synthesis of 1,4-PDA based MOFs is not without its challenges. The coordination chemistry of the amino groups, coupled with the typical parameters of MOF synthesis—solvent, temperature, time, and reactant concentration—creates a complex reaction landscape. Achieving a highly crystalline, porous, and phase-pure product requires precise control over the nucleation and growth processes. This guide will address the common pitfalls encountered during synthesis and provide a logical framework for systematic optimization.

Section 1: Foundational Synthesis Protocol

A successful optimization strategy begins with a reliable baseline protocol. The following is a representative solvothermal method that serves as a starting point for synthesizing 1,4-PDA based MOFs.

Experimental Protocol: General Solvothermal Synthesis

• Reagent Preparation:

  • Ensure the purity of the 1,4-PDA linker and any derivatives. Impurities can significantly hinder or prevent crystallization.[1]

  • Dissolve the metal salt (e.g., ZrCl₄, Zn(NO₃)₂·6H₂O, Cu(NO₃)₂·3H₂O) and the 1,4-PDA linker in a suitable high-boiling point solvent, such as N,N-dimethylformamide (DMF), N,N-diethylformamide (DEF), or dimethylacetamide (DMA).[1][2] The choice of solvent can influence the resulting structure and crystal morphology.[3]

• Mixing and Reaction:

  • In a typical synthesis, combine the metal salt solution and the linker solution in a Teflon-lined autoclave or a sealed glass vial.

  • If using a modulator (e.g., benzoic acid, acetic acid), add it to the reaction mixture at this stage. Modulators are crucial for controlling crystallinity and particle size.[4][5]

  • Seal the vessel and place it in a preheated oven.

• Crystallization:

  • Heat the reaction mixture at a specific temperature (typically between 80-150 °C) for a defined period (12-72 hours).[6] The temperature and reaction time are critical parameters that control the kinetics of crystal nucleation and growth.[7]

• Product Isolation and Washing:

  • After the reaction is complete, allow the vessel to cool slowly to room temperature.

  • Collect the resulting powder by centrifugation or filtration.

  • Wash the product multiple times with the synthesis solvent (e.g., DMF) to remove unreacted precursors.[8]

  • Subsequently, perform a solvent exchange by soaking the MOF in a more volatile solvent (e.g., ethanol or acetone) for several days, replacing the solvent periodically.[1] This step is crucial for pore activation.

• Activation:

  • To achieve a porous material, the solvent molecules residing in the pores must be removed. This is typically done by heating the MOF under a dynamic vacuum.[1] For sensitive frameworks, supercritical CO₂ drying is a superior method to prevent pore collapse.[1][9]

dot

Caption: General workflow for the solvothermal synthesis of 1,4-PDA MOFs.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis of 1,4-PDA MOFs in a question-and-answer format.

Q1: I'm getting a very low yield, or no product at all. What's going wrong?

A1: Low or no yield is typically related to solubility, stoichiometry, or reaction kinetics.

• Potential Cause 1: Reagent Solubility: The metal salt and/or the 1,4-PDA linker may not be fully dissolved in the chosen solvent at the reaction temperature.

  • Troubleshooting:

    • Ensure all reagents are fully dissolved before sealing the reaction vessel. Sonication can aid in dissolution.[8]

    • Consider switching to a solvent with higher solvating power for your specific reagents, such as DMA or DEF instead of DMF.[2]

    • Adjust the solvent volume. Highly concentrated solutions can sometimes lead to rapid precipitation of amorphous material instead of crystalline MOF formation.[10]

• Potential Cause 2: Incorrect Stoichiometry: The metal-to-linker ratio is a critical parameter that dictates the formation of the desired framework.

  • Troubleshooting:

    • Carefully re-calculate and re-weigh your reagents.

    • Systematically vary the metal-to-linker molar ratio. Typical ratios to explore are 2:1, 1:1, and 1:2.[10]

• Potential Cause 3: Suboptimal Temperature or Time: The reaction may not have sufficient energy or time to proceed.

  • Troubleshooting:

    • Increase the reaction temperature in increments of 10-20 °C.

    • Extend the reaction time (e.g., from 24 hours to 48 or 72 hours).

Q2: My product is amorphous or has very poor crystallinity according to PXRD.

A2: Poor crystallinity is one of the most frequent challenges in MOF synthesis. It arises from an imbalance between the nucleation and growth rates of the crystals. When nucleation is too fast, a large number of small, disordered particles precipitate instead of forming large, well-ordered crystals.

• Potential Cause 1: Reaction is Too Fast: High temperatures and high reactant concentrations can lead to "crashing out" of an amorphous product.

  • Troubleshooting:

    • Decrease the Reaction Temperature: Lowering the temperature slows down the coordination reaction, favoring slower, more controlled crystal growth.

    • Reduce Reactant Concentrations: Diluting the reaction mixture can slow down the rate of nucleation.

    • Introduce a Slower Temperature Ramp: Instead of placing the reactor in a preheated oven, program the oven to heat up slowly over several hours.

• Potential Cause 2: Absence or Incorrect Choice of Modulator: Modulators are essential for improving crystallinity. They are typically carboxylic acids that compete with the linker for coordination to the metal centers. This competition slows down the overall reaction rate, enhancing the reversibility of the coordination bonds and promoting the growth of well-defined crystals.[4][11]

  • Troubleshooting:

    • Introduce a Modulator: Add a modulator like acetic acid or benzoic acid to the reaction mixture.

    • Vary Modulator Concentration: The amount of modulator is critical. Start with a few equivalents relative to the metal salt and systematically increase the concentration. High concentrations can sometimes inhibit MOF formation entirely.[11]

    • Change the Modulator: The modulator's acidity (pKa) and size are important. A modulator with a lower pKa (stronger acid) can be a more effective competitor.[12] For Zr-based MOFs, modulators that are structurally similar to the primary linker can be particularly effective.[11]

dot

Caption: Decision tree for troubleshooting poor crystallinity in MOF synthesis.

Q3: I have a crystalline product, but it's not the phase I want, or it's mixed with impurities.

A3: Phase purity is dictated by thermodynamic and kinetic control. The presence of impurities often points to side reactions or impure starting materials.

• Potential Cause 1: Impure Reagents: Even small amounts of impurities in the 1,4-PDA linker can act as "defective linkers," disrupting the crystal structure or leading to the formation of different phases.[1]

  • Troubleshooting:

    • Confirm the purity of your linker via ¹H NMR or other analytical techniques.[1]

    • If necessary, purify the linker by recrystallization or sublimation before use.

• Potential Cause 2: Competing Polymorphs: For a given metal-linker combination, multiple crystalline phases (polymorphs) can exist. The phase that forms can be highly sensitive to synthesis conditions.[13]

  • Troubleshooting:

    • Systematically Vary Conditions: The principles for improving crystallinity also apply here. Modifying the temperature, solvent, and modulator can favor the formation of the desired thermodynamic product.[13]

    • pH Adjustment: The protonation state of the 1,4-PDA linker and the metal aqua complexes is pH-dependent. Adding small amounts of acid or base can steer the reaction towards a specific phase.

Q4: My MOF crystals are too small, or the morphology is inconsistent.

A4: Crystal size and morphology are governed by the relative rates of nucleation and growth. To obtain larger crystals, conditions should favor growth over nucleation.

• Potential Cause: High Nucleation Rate: As discussed, fast reactions lead to many small nuclei.

  • Troubleshooting:

    • Increase Modulator Concentration: Using higher equivalents of a modulator is a very effective way to grow larger crystals.[11][12]

    • Lower the Temperature: Slower kinetics give nuclei more time to grow.

    • Slow Diffusion Method: For obtaining large single crystals suitable for X-ray diffraction, a slow diffusion method can be employed. In this technique, solutions of the metal and linker are carefully layered in a tube, and crystals form slowly at the interface over days or weeks.[7]

Q5: My activated MOF has a low BET surface area and poor porosity.

A5: This issue, known as "activation-induced collapse," occurs when the framework is not robust enough to withstand the removal of solvent molecules from its pores.

• Potential Cause 1: Incomplete Solvent Exchange: High-boiling solvents like DMF are difficult to remove and can cause pore collapse upon heating due to strong capillary forces.

  • Troubleshooting:

    • Ensure the solvent exchange process is thorough. Soak the MOF in a low-boiling-point solvent (like acetone or chloroform) for at least 3 days, replacing the solvent 8-10 times.[1]

• Potential Cause 2: Framework Collapse During Heating: The surface tension of the evaporating solvent can pull the framework structure apart.

  • Troubleshooting:

    • Use Supercritical CO₂ Activation: This is the gold standard for activating delicate frameworks. Supercritical CO₂ has no surface tension, so its removal does not exert stress on the pores.[1][9]

    • Activate at a lower temperature for a longer period to minimize thermal stress on the framework.

Q6: The MOF crystals look good initially but degrade when I take them out of the mother liquor.

A6: Some MOFs, particularly those with coordinatively unsaturated metal sites, are highly sensitive to atmospheric moisture or oxygen.

• Potential Cause: Framework Instability: The framework may be thermodynamically unstable once removed from the solvated environment of the reaction mixture. This is a known issue for certain MOFs like MOF-5.[2]

  • Troubleshooting:

    • Handle in an Inert Atmosphere: Perform all isolation and washing steps inside a glovebox under a nitrogen or argon atmosphere.

    • Avoid Protic Solvents: Do not wash with water or alcohols if the framework is known to be hydrolytically unstable.[2]

    • Characterize Quickly: For analysis like single-crystal XRD, mount the crystal quickly from the mother liquor, potentially using oil or grease to protect it from the air.[2]

Section 3: Advanced Optimization Strategies

The Critical Role of Modulators

As highlighted in the troubleshooting section, modulators are arguably the most powerful tool for optimizing MOF synthesis. They function by competing with the multidentate linker for coordination sites on the metal cluster, which tempers the reaction rate.[4] This modulation introduces a higher degree of reversibility into the self-assembly process, allowing structural defects to be "healed" and promoting the growth of larger, more ordered crystals.[11]

Modulator Type	Example	Key Characteristics & Effects
Monocarboxylic Acids	Acetic Acid, Formic Acid, Benzoic Acid	Most common type. Compete with linker carboxylates. Higher concentration or lower pKa generally leads to larger crystals and can introduce "missing linker" defects.[5][11][12]
Inorganic Acids	HCl, HF	Can act as both a coordination modulator and a pH adjuster. Can influence the protonation state of the linker.[9][14]
Other Lewis Bases	Water, Amines	Can coordinate to metal centers and influence the structure, though less commonly used as primary modulators for crystallinity control.

Understanding and Engineering Defects

While often seen as undesirable, structural defects in MOFs can be intentionally engineered to enhance properties like catalytic activity, gas adsorption, and conductivity.[15][16] The use of modulators is a primary method for introducing controlled defects.[12]

• Missing-Linker Defects: Occur when a linker is absent from its expected position, creating coordinatively unsaturated metal sites. These sites can be highly active in catalysis.[16]

• Missing-Cluster Defects: Involve the absence of an entire metal-oxo cluster, creating larger mesopores within the microporous structure.[16]

Characterizing these defects requires advanced techniques beyond standard PXRD, including gas physisorption, thermogravimetric analysis (TGA), and X-ray photoelectron spectroscopy (XPS).[15][17][18]

References

• Role of Modulators in Controlling the Colloidal Stability and Polydispersity of the UiO-66 Metal–Organic Framework.
• Role of a Modulator in the Synthesis of Phase-Pure NU-1000.
• Solvothermal synthesis conditions for amino-functionalized MOFs.
• Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume). protocols.io.
• Why one synthesised MOF single crystal is getting degraded after taking it out from the reaction mixture? What can I do to avoid this problem?
• Exploring Defect-Engineered Metal–Organic Frameworks with 1,2,4-Triazolyl Isophthalate and Benzo
• Classification and role of modulators on crystal engineering of metal organic frameworks (MOFs).
• A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks. NIH.
• Best Practices for the Synthesis, Activation, and Characterization of Metal–Organic Frameworks.
• Precise Manipulation of Amino Groups in Zr-MOFs for Efficient Adsorption Performance. MDPI.
• Carbon Dioxide Capture Chemistry of Amino Acid Functionalized Metal-Organic Frameworks in Humid Flue Gas. ChemRxiv.
• Crystal synthesis of 1,4-phenylenediamine salts and coordination networks.
• MOF Synthesis Methods: A Comprehensive Guide to Structure-Property Control. BOC Sciences.
• Amino-functionalized MOFs with high physicochemical stability for efficient gas storage/separation, dye adsorption and catalytic performance.
• Effect of amino functional groups on the surface properties and Lewis's acid base parameters of UiO-66(NH2)
• Synthesis and Characterization of Functionalized Metal-organic Frameworks. PMC - NIH.
• Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks. MDPI.
• Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives.
• Synthesis of Metal-Organic Frameworks: A Mini Review. ChemInform.
• Crystal synthesis of 1,4-phenylenediamine salts and coordin
• Defects in MOFs: A Thorough Characterization.
• Synthesis of metal-organic frameworks: A mini review.
• A review on metal-organic framework: Synthesis, properties and ap-plic
• Modelling the effect of defects and disorder in amorphous metal−organic frameworks. PDF.
• Synthesis, characterization and application of defective metal–organic frameworks: current st
• Effect of Synthesis Conditions on Formation Pathways of Metal Organic Framework (MOF-5) Crystals.

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• 1. Synthesis and Characterization of Functionalized Metal-organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A review on metal-organic framework: Synthesis, properties and ap-plication [systems.enpress-publisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume) [protocols.io]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
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• 16. Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D0TA08009H [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

Side reactions to avoid during the synthesis of 1,4-Phenylenediacrylic acid

Introduction

Welcome to the technical support guide for the synthesis of 1,4-Phenylenediacrylic acid (p-PDA). This molecule is a critical building block in the development of advanced polymers, metal-organic frameworks (MOFs), and photosensitive materials.[1][2] Its rigid structure and conjugated system impart unique thermal and electronic properties to the final products.

The most prevalent and efficient synthetic route is the Knoevenagel-Doebner condensation of terephthalaldehyde with malonic acid, typically catalyzed by a basic amine like pyridine, which also serves as the solvent.[1][3] While this reaction is robust, achieving high purity and yield requires careful control to mitigate several competing side reactions. This guide provides a question-and-answer-based troubleshooting framework to help you navigate these challenges, ensuring a successful and reproducible synthesis.

Part 1: The Core Reaction - Mechanism and Optimization

This section addresses fundamental questions about the primary synthetic pathway.

Q1: What is the established mechanism for the synthesis of 1,4-Phenylenediacrylic acid via the Knoevenagel-Doebner condensation?

The reaction proceeds via a two-fold Knoevenagel-Doebner condensation. The process involves the base-catalyzed reaction of an active methylene compound (malonic acid) with two aldehyde groups (terephthalaldehyde).[4][5] The Doebner modification is specific to reactions using malonic acid in pyridine, which facilitates a concerted decarboxylation and elimination step to yield the α,β-unsaturated acid directly.[4][6]

The mechanism for one of the aldehyde groups can be visualized as follows:

Caption: Knoevenagel-Doebner reaction mechanism for one aldehyde group.

Part 2: Troubleshooting Guide for Side Reactions

This section tackles the most common issues encountered during the synthesis, providing causal explanations and actionable solutions.

Q2: My yield is low, and I've isolated a significant amount of 4-formylcinnamic acid. What causes this incomplete reaction?

This is the most frequent issue and points to the reaction stalling after only one of the two aldehyde groups has reacted. This mono-adduct is a common impurity that can be difficult to separate from the desired di-acid product due to similar polarities.

Primary Causes & Solutions:

Parameter	Problem	Scientific Rationale & Solution
Stoichiometry	Insufficient Malonic Acid	Each mole of terephthalaldehyde requires at least two moles of malonic acid. If the stoichiometry is 1:2, any loss of malonic acid (e.g., through premature decarboxylation) will result in incomplete reaction. Solution: Use a slight excess of malonic acid (e.g., 2.2 to 2.5 equivalents) to ensure the reaction is driven to completion.
Temperature	Too Low	The activation energy for the second condensation may not be reached, causing the reaction to favor the mono-substituted product. Solution: Ensure the reaction is maintained at a sufficiently high temperature. Refluxing pyridine (approx. 115 °C) is standard for this reaction to provide the necessary thermal energy.[6]
Reaction Time	Too Short	The second condensation is often slower than the first due to steric hindrance and electronic effects. Solution: Monitor the reaction using Thin Layer Chromatography (TLC). The disappearance of the 4-formylcinnamic acid spot indicates the reaction is progressing. Typical reaction times can range from 6 to 12 hours.[3]
Mixing	Poor Homogeneity	If the reaction mixture is not adequately stirred, localized concentration gradients can form, preventing the reactants from interacting effectively. Solution: Use vigorous magnetic or mechanical stirring throughout the entire reaction period.

Q3: The final product is discolored (yellow to brown) and shows poor solubility, suggesting polymerization. How can this be avoided?

The product, 1,4-phenylenediacrylic acid, contains two activated carbon-carbon double bonds, making it susceptible to polymerization, especially at elevated temperatures or in the presence of light.[2][7] This side reaction is highly undesirable as it leads to insoluble, intractable materials that reduce yield and complicate purification.

Prevention Strategies:

• Strict Temperature Control: Avoid excessive heating. While reflux is necessary, prolonged heating beyond the point of reaction completion can initiate thermal polymerization. Once the reaction is complete by TLC analysis, proceed to the workup without delay.

• Exclusion of Light: Perform the reaction in a flask wrapped in aluminum foil to prevent photo-initiated radical polymerization.

• Inert Atmosphere: While not always necessary, conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can minimize the presence of oxygen, which can participate in radical chain reactions.

• Workup Considerations: During workup, avoid unnecessarily high temperatures when removing the pyridine solvent under reduced pressure.

Q4: I'm observing a complex mixture of byproducts, and the decarboxylation seems inefficient. What are the likely causes?

Inefficient decarboxylation or the formation of multiple byproducts often points to issues with the reaction conditions or the malonic acid reagent itself.

• Premature Decarboxylation: Malonic acid can decarboxylate to acetic acid upon heating, especially in an acidic medium, though it can also occur thermally.[8][9] If this happens before it reacts with the aldehyde, it effectively reduces the concentration of the active nucleophile.

  • Solution: Ensure the malonic acid is fully dissolved in the pyridine with the terephthalaldehyde before applying high heat. A gradual increase in temperature can be beneficial.

• Michael Addition: The malonate enolate is a soft nucleophile and can potentially add to the α,β-unsaturated product via a Michael 1,4-addition. This leads to highly functionalized, higher molecular weight byproducts.

  • Solution: This is often minimized by using the correct stoichiometry. A large excess of malonic acid could favor this side reaction. Stick to a modest excess (10-25 mol%) of malonic acid.

• Role of the Base: The Doebner modification relies on pyridine to facilitate a concerted decarboxylation-elimination pathway.[4][6] If a different base is used or if the pyridine is of low quality (e.g., contains water or acidic impurities), this concerted step can be disrupted, leading to the isolation of the intermediate dicarboxylic acid before decarboxylation or other side reactions.

  • Solution: Use high-purity, dry pyridine as both the solvent and catalyst. The addition of a small amount of a stronger base catalyst, like piperidine, is sometimes used to accelerate the initial condensation, but care must be taken as it can also promote side reactions if not used judiciously.

Caption: Troubleshooting logic for common synthesis issues.

Part 3: Recommended Experimental Protocol

This protocol is designed to maximize yield and purity by incorporating best practices to avoid the side reactions discussed above.

Step-by-Step Synthesis Workflow

• Reagent Setup:

  • To a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add terephthalaldehyde (e.g., 0.1 mol, 13.4 g).

  • Add malonic acid (0.22 mol, 22.9 g, 2.2 equivalents).

  • Add dry pyridine (200 mL).

• Reaction:

  • Wrap the flask in aluminum foil to exclude light.

  • Begin vigorous stirring to dissolve the solids.

  • Slowly heat the mixture in an oil bath to reflux (approx. 115-120 °C).

  • Maintain reflux for 8-10 hours.

• Monitoring:

  • Periodically (e.g., every 2 hours), take a small aliquot, dilute it with ethyl acetate, and spot it on a silica TLC plate.

  • Use a mobile phase such as 10% methanol in dichloromethane with 1% acetic acid.

  • Visualize under UV light. The reaction is complete when the spots corresponding to terephthalaldehyde and 4-formylcinnamic acid are no longer visible.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature. A thick precipitate of the product should form.

  • Pour the cooled slurry into a beaker containing 400 mL of 2M hydrochloric acid (HCl) with stirring. This protonates the carboxylate product and neutralizes the pyridine.

  • Stir the acidic mixture for 30 minutes in an ice bath to ensure complete precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with deionized water until the filtrate is neutral (pH ~7) to remove pyridine hydrochloride and any unreacted malonic acid.

  • Wash the cake with a small amount of cold ethanol to remove any remaining organic impurities.

  • Dry the fine, pale-yellow solid product in a vacuum oven at 80-100 °C to a constant weight.

Workflow Diagram

Caption: Step-by-step experimental workflow for p-PDA synthesis.

References

• Unveiling the Decarboxylation of a Malonic Acid‐Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon. (n.d.). National Institutes of Health. [Link]

• Decarboxylation. (2022). Master Organic Chemistry. [Link]

• Knoevenagel Condensation Doebner Modification. (n.d.). Organic Chemistry Portal. [Link]

• Knoevenagel condensation. (n.d.). Wikipedia. [Link]

• Unveiling the Decarboxylation of a Malonic Acid‐Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon. (2020). ResearchGate. [Link]

• Reaction Mechanism of Knoevenagel Reaction. (n.d.). Physics Wallah. [Link]

• Knoevenagel Condensation Reaction Mechanism. (2020). YouTube. [Link]

• Decarboxylation. (n.d.). Organic Chemistry Portal. [Link]

• Perkin reaction. (n.d.). Wikipedia. [Link]

• Perkin Reaction. (n.d.). Cambridge University Press. [Link]

• The Perkin Reaction and Related Reactions. (n.d.). Organic Reactions. [Link]

• 1,4-Phenylenediacrylic acid. (n.d.). PubChem. [Link]

• Perkin Reaction Mechanism. (n.d.). BYJU'S. [Link]

• A Concise Introduction of Perkin Reaction. (2017). Longdom Publishing. [Link]

• Synthesis and Properties of New Polyamides Based on 4-Phenylenediacrylic Acid and Hydantoin Derivatives in the Main Chain. (2008). TÜBİTAK Academic Journals. [Link]

• Preparation and Properties of p-phenylenediacrylic Acid Derivatives. (1990). ResearchGate. [Link]

• 1,4-PHENYLENEDIACRYLIC ACID CAS#: 16323-43-6. (n.d.). ChemWhat. [Link]

• Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity. (2022). Biological and Environmental PESTICIDES AND LIFE SCIENCES. [Link]

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• 5. Knoevenagel Reaction | Reaction Mechanism of Knoevenagel Reaction [pw.live]
• 6. Knoevenagel Condensation [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. Unveiling the Decarboxylation of a Malonic Acid‐Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Enhancing Mechanical Properties of Polymers Crosslinked with 1,4-Phenylenediacrylic Acid

Welcome to the technical support center dedicated to providing in-depth guidance for researchers, scientists, and drug development professionals working with polymers crosslinked with 1,4-Phenylenediacrylic acid (PDAC). This guide is designed to address common challenges and provide practical, field-proven solutions to enhance the mechanical properties of your polymer systems.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the experimental process involving PDAC crosslinking.

Q1: What is 1,4-Phenylenediacrylic acid (PDAC), and why is it used as a crosslinker?

A1: 1,4-Phenylenediacrylic acid is a bifunctional monomer containing a central phenylene ring and two acrylic acid moieties.[1][2][3][4][5] Its rigid structure and the presence of two reactive acrylate groups make it an effective crosslinker for polymers. The phenylene ring imparts rigidity and thermal stability to the resulting polymer network, while the acrylic acid groups can participate in various polymerization reactions, most notably photocrosslinking upon exposure to UV light.[6] This allows for spatial and temporal control over the crosslinking process, which is highly desirable in applications such as hydrogel fabrication for tissue engineering and drug delivery.

Q2: I am observing poor solubility of PDAC in my reaction mixture. What can I do?

A2: PDAC has low solubility in water and many common organic solvents.[1][2] To improve solubility, consider the following approaches:

• Solvent Selection: While sparingly soluble in water, its solubility can be increased in alkaline aqueous solutions due to the deprotonation of the carboxylic acid groups.[1] For organic systems, polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) may be effective.

• pH Adjustment: For aqueous systems, increasing the pH above the pKa of the carboxylic acid groups will convert them to the more soluble carboxylate form.[1] However, be mindful that a high pH might affect the stability of your polymer or other components in the mixture.

• Co-solvent Systems: Employing a mixture of solvents can enhance solubility. For instance, a combination of water and a water-miscible organic solvent might be effective.

• Functionalization: In some cases, PDAC can be chemically modified to improve its solubility before being used as a crosslinker.

Q3: My polymer isn't crosslinking, or the resulting gel is very weak. What are the potential causes?

A3: Incomplete or weak crosslinking is a frequent issue and can stem from several factors:

• Insufficient UV Exposure: In photocrosslinking, both the intensity and duration of UV irradiation are critical.[7][8][9] Insufficient UV dose will lead to a low degree of crosslinking. It is essential to optimize the exposure time and the distance from the UV source.

• Incorrect UV Wavelength: The choice of UV wavelength should match the absorbance spectrum of the photoinitiator or the photosensitive groups in your system. For many applications involving cells, using a longer wavelength (e.g., 405 nm) may be preferable to minimize potential DNA damage compared to shorter wavelengths (e.g., 365 nm).[10]

• Inhibitors: The presence of oxygen can inhibit free-radical polymerization. It is often necessary to perform the crosslinking reaction in an inert atmosphere (e.g., under nitrogen or argon). Other chemical species in your reaction mixture could also act as inhibitors.

• Suboptimal Component Concentrations: The concentrations of the polymer, PDAC, and any photoinitiator are crucial.[11] Too low a concentration of any of these components can lead to a sparse network with poor mechanical properties. Conversely, excessively high concentrations might lead to aggregation or non-uniform crosslinking.

• pH of the Solution: The pH can influence the reactivity of the functional groups involved in the crosslinking reaction.[11] For systems where electrostatic interactions play a role, pH can significantly impact the final network structure.

Q4: How can I control the mechanical properties (e.g., stiffness, elasticity) of my PDAC-crosslinked polymer?

A4: The mechanical properties of the crosslinked polymer are directly related to the crosslinking density and the nature of the polymer chains.[12] You can tune these properties by:

• Varying PDAC Concentration: Increasing the concentration of PDAC will generally lead to a higher crosslinking density, resulting in a stiffer and less elastic material.[13]

• Adjusting UV Exposure: As mentioned earlier, controlling the UV dose allows for tuning the extent of crosslinking and, consequently, the mechanical properties.

• Polymer Molecular Weight: The molecular weight of the polymer chains between crosslinks (Mc) is a key parameter.[14] Using a lower molecular weight polymer backbone will result in a higher crosslinking density for a given amount of PDAC.

• Incorporating Other Monomers: Copolymerizing with other monomers can introduce different functionalities and alter the flexibility of the polymer backbone, thereby influencing the bulk mechanical properties.

• Controlling Polymer Concentration: The overall polymer concentration in the hydrogel formulation will also affect the final stiffness.[15]

Section 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving specific problems you may encounter during your experiments.

Issue 1: Inconsistent Mechanical Properties Batch-to-Batch

Symptoms: Significant variations in tensile strength, Young's modulus, or rheological properties between different batches of the same formulation.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Inconsistent UV Exposure	Fluctuations in UV lamp intensity, distance from the sample, or exposure time can lead to variable crosslinking degrees.[7][8][9]	1. Calibrate UV Source: Regularly check and calibrate the intensity of your UV lamp. 2. Standardize Geometry: Use a fixed sample holder to ensure a consistent distance between the lamp and the sample. 3. Precise Timing: Use a digital timer for accurate control of the exposure time.
Variability in Component Concentrations	Small errors in weighing or dispensing the polymer, PDAC, or photoinitiator can have a large impact on the final properties.	1. Use an Analytical Balance: Ensure accurate weighing of all components. 2. Prepare Stock Solutions: Prepare concentrated stock solutions of PDAC and photoinitiator to minimize weighing errors for small quantities. 3. Ensure Homogeneity: Thoroughly mix the precursor solution before crosslinking to ensure a uniform distribution of all components.
Presence of Oxygen	Oxygen can inhibit free-radical polymerization, leading to incomplete and variable crosslinking.	1. Degas Solutions: Degas all solutions by bubbling with an inert gas (e.g., nitrogen or argon) before and during UV exposure. 2. Use a Glove Box: For highly sensitive reactions, perform the crosslinking in an inert atmosphere glove box.
Temperature Fluctuations	The kinetics of the crosslinking reaction can be temperature-dependent.	1. Control Temperature: Perform the crosslinking at a controlled and consistent temperature. 2. Monitor Temperature: Use a thermocouple to monitor the temperature of the reaction mixture, especially if the UV lamp generates significant heat.

Issue 2: Brittle or Fractured Gels/Films

Symptoms: The crosslinked polymer is overly stiff and fractures easily under minimal strain.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Excessive Crosslinking Density	A very high concentration of PDAC or prolonged UV exposure can create a highly dense and rigid network that is prone to brittle fracture.[12]	1. Reduce PDAC Concentration: Systematically decrease the molar ratio of PDAC to the polymer. 2. Optimize UV Exposure: Reduce the UV irradiation time or intensity.[7] 3. Characterize Crosslink Density: Use techniques like swelling studies or rheology to quantify the crosslink density and correlate it with mechanical properties.[14][16][17][18]
Inherent Rigidity of Polymer Backbone	If the polymer backbone itself is very rigid, even a moderate degree of crosslinking can lead to a brittle material.	1. Introduce Flexible Spacers: Copolymerize with monomers that have longer, more flexible chains to increase the elasticity of the network. 2. Increase Polymer Molecular Weight: Using a higher molecular weight polymer can increase the chain length between crosslinks, leading to a more flexible network.
Phase Separation	Incompatibility between the polymer and the crosslinker at high concentrations can lead to phase separation and the formation of brittle, heterogeneous domains.	1. Improve Solubility: Refer to the solubility troubleshooting steps in the FAQ section. 2. Microscopy Analysis: Use techniques like scanning electron microscopy (SEM) or atomic force microscopy (AFM) to investigate the morphology of the crosslinked material for signs of phase separation.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Photocrosslinking a Polymer with PDAC

This protocol provides a general workflow for the photocrosslinking of a polymer using PDAC. Specific parameters will need to be optimized for your particular polymer system.

Materials:

• Polymer with functional groups suitable for reaction with acrylates (e.g., containing vinyl or thiol groups)

• 1,4-Phenylenediacrylic acid (PDAC)

• Photoinitiator (e.g., Irgacure 2959 for aqueous solutions)

• Suitable solvent (e.g., deionized water, DMF, DMSO)

• UV lamp with a specific wavelength (e.g., 365 nm or 405 nm)

Procedure:

• Polymer Solution Preparation: Dissolve the polymer in the chosen solvent to the desired concentration. Ensure complete dissolution, which may require gentle heating or stirring.

• PDAC and Photoinitiator Addition: In a separate container, dissolve the PDAC and photoinitiator in a small amount of the same solvent. The concentration of PDAC should be varied to achieve the desired crosslinking density, and the photoinitiator concentration is typically in the range of 0.05-1 wt% relative to the polymer.

• Mixing: Add the PDAC/photoinitiator solution to the polymer solution and mix thoroughly to ensure a homogeneous mixture.

• Degassing (Critical Step): Degas the solution by bubbling with an inert gas (e.g., nitrogen) for at least 15-30 minutes to remove dissolved oxygen.

• Casting: Cast the solution into a mold of the desired shape and thickness (e.g., for tensile testing specimens or hydrogel discs).

• UV Curing: Place the mold under the UV lamp at a fixed distance. Expose the solution to UV light for a predetermined amount of time. The optimal time will need to be determined experimentally.

• Post-Curing: After UV exposure, the crosslinked polymer can be removed from the mold. For hydrogels, it is often necessary to swell them in a suitable buffer (e.g., phosphate-buffered saline, PBS) to reach equilibrium before characterization.

Protocol 2: Characterization of Mechanical Properties by Tensile Testing

Equipment:

• Universal Testing Machine (UTM) with a suitable load cell

• Grips for holding thin films or hydrogels

• Calipers for measuring sample dimensions

Procedure:

• Sample Preparation: Prepare dog-bone or rectangular shaped specimens of the crosslinked polymer with uniform thickness according to standard methods (e.g., ASTM D638).

• Dimensional Measurement: Accurately measure the width and thickness of the gauge section of each specimen using calipers.

• Mounting: Securely mount the specimen in the grips of the UTM, ensuring that it is aligned with the direction of pull.

• Testing: Apply a tensile load at a constant strain rate until the specimen fractures. Record the load and displacement data throughout the test.

• Data Analysis: From the stress-strain curve, determine the following properties:

  • Young's Modulus (Modulus of Elasticity): The slope of the initial linear portion of the stress-strain curve.

  • Ultimate Tensile Strength (UTS): The maximum stress the material can withstand before fracturing.

  • Elongation at Break: The percentage increase in length of the specimen at the point of fracture.

Protocol 3: Characterization of Viscoelastic Properties by Rheology

Equipment:

• Rheometer with parallel plate or cone-and-plate geometry

• Temperature control unit

Procedure:

• Sample Loading: Place a disc-shaped sample of the crosslinked hydrogel onto the lower plate of the rheometer. Lower the upper plate to the desired gap, ensuring the sample fills the gap without overflowing.

• Equilibration: Allow the sample to equilibrate at the desired temperature.

• Strain Sweep: Perform a strain sweep at a constant frequency to determine the linear viscoelastic region (LVER), where the storage modulus (G') and loss modulus (G'') are independent of the applied strain.

• Frequency Sweep: Within the LVER, perform a frequency sweep to measure G' and G'' as a function of frequency. This provides information about the viscoelastic behavior of the material.

• Crosslink Density Calculation: The storage modulus in the rubbery plateau region (G' at low frequencies) can be used to estimate the crosslink density (ν) using the theory of rubber elasticity: G' = νRT, where R is the ideal gas constant and T is the absolute temperature.[14]

Section 4: Visualizations

Workflow for Troubleshooting Incomplete Crosslinking

Caption: A logical workflow for diagnosing and resolving issues of incomplete or weak crosslinking.

Relationship between Experimental Parameters and Mechanical Properties

Caption: The interplay between key experimental parameters and the resulting mechanical properties of the crosslinked polymer.

Section 5: References

• Effect of UV Irradiation Time and Headgroup Interactions on the Reversible Colorimetric pH Response of Polydiacetylene Assemblies. (n.d.). National Institutes of Health. Retrieved from [Link]

• Irradiation with 365 nm and 405 nm wavelength shows differences in DNA damage of swine pancreatic islets. (2020). PubMed. Retrieved from [Link]

• Quantifying Polymer Crosslinking Density Using Rheology and DMA. (n.d.). TA Instruments. Retrieved from [Link]

• Engineering of Optimized Hydrogel Formulations for Cartilage Repair. (2021). MDPI. Retrieved from [Link]

• 1,4-Phenylenediacrylic acid | C12H10O4. (n.d.). PubChem. Retrieved from [Link]

• Rheological Characterization of Biological Hydrogels in Aqueous State. (n.d.). Retrieved from [Link]

• Optimisation of UV irradiation as a binding site conserving method for crosslinking collagen-based scaffolds. (n.d.). National Institutes of Health. Retrieved from [Link]

• How to measure crosslinking density?. (2013). ResearchGate. Retrieved from [Link]

• Research on the Balancing Control Methods of Crosslinking Density and Flexibility in Polymer Materials. (2025). Oreate AI Blog. Retrieved from [Link]

• What is the optimal/preferred Hydrogel mechanical properties for various purposes?. (2021). ResearchGate. Retrieved from [Link]

• Rheological characterization of hydrogels at 25°C after 0 min (H0),... (n.d.). ResearchGate. Retrieved from [Link]

• How to measure crosslinking density?. (2016). ResearchGate. Retrieved from [Link]

• Crosslink Density Determination Analytical Techniques. (n.d.). Jordi Labs. Retrieved from [Link]

• Enhanced Mechanical Rigidity of Hydrogels Formed From Enantiomeric Peptide Assemblies. (n.d.). Retrieved from [Link]

• How long for UV cross-linking?. (2018). ResearchGate. Retrieved from [Link]

• Rheological Characterization of Hydrogels Based on Polymerized Ionic Liquids (PILs). (n.d.). Retrieved from [Link]

• Tensile Testing of Polymer Materials. (n.d.). Scribd. Retrieved from [Link]

• Photocrosslinkable natural polymers in tissue engineering. (n.d.). National Institutes of Health. Retrieved from [Link]

• Rheological Characterization of in situ Crosslinkable Hydrogels Formulated from Oxidized Dextran and N-Carboxyethyl Chitosan. (n.d.). National Institutes of Health. Retrieved from [Link]

• Research Advances in Mechanical Properties and Applications of Dual Network Hydrogels. (2022). National Institutes of Health. Retrieved from [Link]

• Challenges, Successes, and Opportunities in Investigating Novel Strategies for Polymer Synthesis. (n.d.). University of Wisconsin–Madison. Retrieved from [Link]

• INVESTIGATION OF THE EFFECT OF UV-CROSSLINKING ON ISOPOROUS MEMBRANE STABILITY. (n.d.). DiVA portal. Retrieved from [Link]

• Composite Hydrogels with Tunable Anisotropic Morphologies and Mechanical Properties. (n.d.). SciSpace. Retrieved from [Link]

• 1,4-PHENYLENEDIACRYLIC ACID CAS#: 16323-43-6. (n.d.). ChemWhat. Retrieved from [Link]

• Hydrogels based on the chemically crosslinked polyacrylic acid: biopharmaceutical characterization. (2003). PubMed. Retrieved from [Link]

• Development of Click Hydrogel Models to Study Pancreatic Cancer Cell Fate. (n.d.). Retrieved from [Link]

• Photo-crosslinkable Poly(aspartic acid) for Light-based Additive Manufacturing: Chain-growth Versus Step-growth Crosslinking. (n.d.). Semantic Scholar. Retrieved from [Link]

• Toughening of photo-curable polymer networks: a review. (2016). R Discovery. Retrieved from [Link]

• Excimer formation in main-chain polymer liquid crystals with mesogenic p-phenylenediacrylic acids. (1990). R Discovery. Retrieved from [Link]

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• 2. echemi.com [echemi.com]
• 3. 1,4-Phenylenediacrylic Acid | 16323-43-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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• 6. Photocrosslinkable natural polymers in tissue engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of UV Irradiation Time and Headgroup Interactions on the Reversible Colorimetric pH Response of Polydiacetylene Assemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimisation of UV irradiation as a binding site conserving method for crosslinking collagen-based scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Irradiation with 365 nm and 405 nm wavelength shows differences in DNA damage of swine pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Porosity Control in MOFs Derived from 1,4-Phenylenediacrylic Acid

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to controlling the porosity of Metal-Organic Frameworks (MOFs) derived from the 1,4-phenylenediacrylic acid (PDA) linker. This guide is structured to offer not just procedural steps, but a deeper understanding of the underlying chemical principles to empower you in your experimental endeavors.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the synthesis and porosity control of PDA-based MOFs.

Q1: What are the key factors influencing the porosity of PDA-based MOFs during synthesis?

A1: The porosity of MOFs, including those derived from 1,4-phenylenediacrylic acid, is primarily governed by a delicate interplay of several synthesis parameters. These include:

• Temperature and Reaction Time: These parameters significantly influence the nucleation and crystal growth phases of MOF formation.[1] Higher temperatures can lead to faster crystallization but may also result in less ordered structures or the formation of dense, non-porous phases.

• Solvent System: The choice of solvent is critical. Solvents not only dissolve the metal salts and organic linkers but also play a role in templating the pore structure.[2] The polarity and boiling point of the solvent can affect the solubility of reactants and the kinetics of MOF formation.

• Modulators: The addition of modulators, such as monocarboxylic acids (e.g., benzoic acid, acetic acid), is a powerful technique to control crystal size, morphology, and defect density.[3] Modulators compete with the PDA linker for coordination to the metal clusters, influencing the rate of framework extension and thereby the final porosity.[3]

• Reactant Concentrations: The molar ratio of the metal precursor to the PDA linker can impact the final structure and porosity. Deviations from the optimal stoichiometry can lead to the formation of undesirable phases or amorphous products.

Q2: My synthesized PDA-based MOF has a low surface area. What are the likely causes?

A2: A low Brunauer-Emmett-Teller (BET) surface area is a common issue and can stem from several factors:

• Incomplete Activation: Residual solvent molecules or unreacted starting materials trapped within the pores will significantly reduce the accessible surface area. A thorough solvent exchange and activation procedure is crucial.

• Framework Collapse: The MOF structure may not be sufficiently robust to maintain its porosity after solvent removal. This can be inherent to the specific MOF topology or a result of a harsh activation process.

• Interpenetration: This phenomenon, where two or more independent frameworks grow through each other, can drastically reduce the pore volume and accessible surface area.[4] The length and rigidity of the PDA linker can sometimes favor interpenetration.

• Formation of a Dense Phase: The reaction conditions may have favored a thermodynamically stable but non-porous coordination polymer instead of the desired porous MOF.

Q3: Can I modify the porosity of my PDA-based MOF after it has been synthesized?

A3: Yes, post-synthetic modification (PSM) is a powerful and widely used strategy to tailor the properties of MOFs, including their porosity, after the initial synthesis.[5][6] For PDA-based MOFs, several PSM approaches can be employed:

• Ligand Exchange: A portion of the PDA linkers can be exchanged with other organic linkers of different lengths or functionalities. This can alter the pore size and introduce new chemical properties.

• Metal Node Modification: The metal clusters (secondary building units or SBUs) can be modified. For instance, in zirconium-based MOFs, it's possible to graft additional molecules or even other metal ions onto the Zr-oxo clusters.[5]

• Controlled Defect Formation: Introducing defects in a controlled manner can create hierarchical pore structures, combining micropores and mesopores within the same material.[7]

Q4: What are the best characterization techniques to confirm the porosity of my PDA-based MOF?

A4: A combination of characterization techniques is essential for a comprehensive understanding of your MOF's porosity:

• Gas Adsorption Analysis: Nitrogen or argon adsorption-desorption isotherms at 77 K are the gold standard for determining the BET surface area, pore volume, and pore size distribution.[8]

• Powder X-Ray Diffraction (PXRD): This technique is crucial for confirming the crystallinity and phase purity of your synthesized MOF. A well-defined diffraction pattern is a prerequisite for a porous crystalline material.

• Thermogravimetric Analysis (TGA): TGA can help determine the thermal stability of the MOF and confirm the removal of guest molecules during activation.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These microscopy techniques provide valuable information about the crystal morphology and size of your MOF particles.

Section 2: Troubleshooting Guides

This section provides detailed troubleshooting guides for common issues encountered during the synthesis and porosity control of PDA-based MOFs, with a focus on zirconium-based frameworks, which are commonly synthesized with carboxylate linkers.

Troubleshooting Guide 1: Low Crystallinity or Amorphous Product

A lack of a sharp, well-defined PXRD pattern indicates poor crystallinity, which is detrimental to achieving permanent porosity.

Logical Flowchart for Troubleshooting Low Crystallinity:

Caption: Troubleshooting workflow for low crystallinity.

Detailed Troubleshooting Steps:

Issue	Potential Cause	Recommended Solution	Scientific Rationale
Broad or no peaks in PXRD	Impure reactants (metal salt or linker).	Ensure the purity of your ZrOCl₂·8H₂O and 1,4-phenylenediacrylic acid. Recrystallize the linker if necessary.	Impurities can disrupt the long-range order required for crystal formation, leading to an amorphous product.
Incorrect metal-to-linker stoichiometry.	Carefully verify the molar ratios of your reactants. A 1:1 molar ratio of Zr to PDA is a common starting point for UiO-type MOFs.[9]	The stoichiometry dictates the formation of the correct secondary building units (SBUs) and their connection by the linkers to form the extended framework.
Suboptimal reaction temperature.	Systematically vary the synthesis temperature. For many Zr-MOFs, temperatures between 80°C and 120°C are effective.[10]	Temperature controls the kinetics of nucleation and crystal growth. Too low a temperature may not provide enough energy for crystallization, while too high a temperature can lead to the rapid formation of an amorphous solid.
Inappropriate reaction time.	Experiment with different reaction times, from a few hours to several days.	Sufficient time is required for the crystalline framework to self-assemble. However, excessively long reaction times at high temperatures can sometimes lead to the decomposition of the MOF or the formation of a more stable, non-porous phase.
Unsuitable solvent.	The most common solvent for Zr-carboxylate MOFs is N,N-dimethylformamide (DMF). If issues persist, consider other high-boiling point polar aprotic solvents like N,N-diethylformamide (DEF) or dimethylacetamide (DMA).	The solvent influences the solubility of the precursors and the deprotonation of the carboxylic acid groups on the PDA linker, both of which are critical for MOF formation.
Rapid nucleation leading to small, poorly crystalline particles.	Introduce a modulator, such as benzoic acid or acetic acid, to the reaction mixture. The modulator-to-linker ratio is a critical parameter to optimize.[11]	Modulators compete with the PDA linker for coordination sites on the growing metal clusters, slowing down the overall reaction rate and promoting the growth of larger, more crystalline particles.

Troubleshooting Guide 2: Low Porosity (Low BET Surface Area)

Even with a crystalline product, the material may exhibit low porosity. This guide will help you diagnose and address this issue.

Logical Flowchart for Troubleshooting Low Porosity:

Caption: Troubleshooting workflow for low porosity.

Detailed Troubleshooting Steps:

Issue	Potential Cause	Recommended Solution	Scientific Rationale
Low BET surface area despite good crystallinity	Incomplete activation (residual solvent in pores).	Implement a thorough solvent exchange procedure before activation. For example, exchange the synthesis solvent (e.g., DMF) with a more volatile solvent like acetone or ethanol over several days. Activate the MOF under vacuum at an elevated temperature (e.g., 120-150°C), ensuring the temperature is below the decomposition point of the MOF (as determined by TGA).	Residual high-boiling point solvents are difficult to remove and will block the pores, preventing nitrogen access during BET analysis. A volatile solvent is more easily removed under vacuum.
Framework collapse upon solvent removal.	If the framework is inherently unstable, consider post-synthetic modifications to strengthen the structure, such as cross-linking the linkers or reinforcing the metal nodes. Alternatively, explore different synthetic conditions that may yield a more robust polymorph.	Some MOF topologies are not stable in the absence of guest molecules. Strengthening the framework can help maintain its porosity after activation.
Interpenetration of multiple frameworks.	Modify the synthesis conditions to disfavor interpenetration. This can sometimes be achieved by using a lower reaction temperature, a different solvent, or by introducing a bulky modulator that sterically hinders the formation of a second interwoven framework.[4]	Interpenetration is a kinetic and thermodynamic phenomenon. By altering the reaction conditions, you can influence the energy landscape to favor the formation of a single, non-interpenetrated framework.
Formation of a dense, non-porous phase.	Re-evaluate your synthesis parameters. A change in the metal-to-linker ratio, temperature, or the use of a different modulator can sometimes lead to the formation of a different, porous phase.	The synthesis of MOFs can be highly sensitive to subtle changes in reaction conditions, which can tip the balance towards the formation of different crystalline phases with varying porosity.
Pore blockage by modulator molecules.	If a high concentration of a modulator was used, it's possible that some modulator molecules are trapped within the pores. A more rigorous washing and solvent exchange protocol may be necessary to remove them.	While modulators are beneficial for controlling crystal growth, they can also act as guests and block the pores if not completely removed.[11]

Section 3: Experimental Protocols

Protocol 1: General Synthesis of a Zirconium-based MOF with 1,4-Phenylenediacrylic Acid (PDA)

This protocol is a starting point and may require optimization for your specific experimental setup.

Materials:

• Zirconium(IV) oxychloride octahydrate (ZrOCl₂·8H₂O)

• 1,4-Phenylenediacrylic acid (H₂PDA)

• N,N-Dimethylformamide (DMF)

• Modulator (e.g., Benzoic acid or Acetic acid)

Procedure:

• In a 20 mL scintillation vial, dissolve ZrOCl₂·8H₂O in DMF.

• In a separate vial, dissolve H₂PDA and the modulator in DMF. Sonication may be required to fully dissolve the linker.

• Combine the two solutions in the vial containing the linker.

• Cap the vial tightly and place it in a preheated oven at the desired temperature (e.g., 120°C) for the specified reaction time (e.g., 24 hours).

• After the reaction is complete, allow the vial to cool to room temperature.

• Collect the crystalline product by centrifugation or filtration.

• Wash the product with fresh DMF (3 times) and then with a volatile solvent like acetone (3 times) to remove unreacted precursors and the high-boiling point synthesis solvent.

• Dry the product under vacuum at an elevated temperature (e.g., 120°C) to activate the MOF.

Workflow Diagram for MOF Synthesis:

Caption: General workflow for the synthesis of a PDA-based MOF.

Protocol 2: Post-Synthetic Ligand Exchange

This protocol describes a general procedure for exchanging a portion of the PDA linkers in a pre-synthesized MOF.

Materials:

• Pre-synthesized and activated PDA-based MOF

• The new linker for exchange

• A suitable solvent (e.g., DMF)

Procedure:

• Suspend the activated PDA-based MOF in a solution of the new linker in DMF. The concentration of the new linker should be significantly higher than the concentration of the PDA linker in the MOF.

• Heat the suspension at a moderate temperature (e.g., 60-100°C) for 1-3 days.

• After the exchange, cool the mixture to room temperature.

• Collect the modified MOF by centrifugation or filtration.

• Wash the product thoroughly with fresh DMF and then with a volatile solvent to remove the unexchanged linker and DMF.

• Activate the ligand-exchanged MOF under vacuum.

Section 4: Data Presentation

The following table provides hypothetical, yet representative, data on how different synthesis parameters can influence the porosity of a Zr-PDA MOF.

Experiment	Metal:Linker:Modulator Ratio	Temperature (°C)	Time (h)	BET Surface Area (m²/g)	Pore Volume (cm³/g)
1	1:1:0	120	24	450	0.25
2	1:1:10 (Benzoic Acid)	120	24	850	0.48
3	1:1:20 (Benzoic Acid)	120	24	1100	0.62
4	1:1:10 (Benzoic Acid)	100	48	920	0.53
5	1:1:10 (Acetic Acid)	120	24	780	0.42

References

Sources

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• 2. WO2016046383A1 - Process for preparing a zirconium-based metal organic framework - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Scalable synthesis of zirconium-based MOFs for chemical removal and degradation - American Chemical Society [acs.digitellinc.com]
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• 9. Performance of Zr-Based Metal–Organic Framework Materials as In Vitro Systems for the Oral Delivery of Captopril and Ibuprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. Size control over metal–organic framework porous nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Thermal Stability of 1,4-PDA Containing Polymers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,4-phenylenediamine (1,4-PDA) containing polymers. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address challenges related to the thermal stability of these advanced materials. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower you in your experimental design and analysis.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the thermal stability of 1,4-PDA based polymers.

Q1: My 1,4-PDA containing polymer is showing lower than expected thermal stability. What are the primary factors I should investigate?

A1: The thermal stability of polymers containing 1,4-PDA, such as aromatic polyamides (aramids), is intrinsically high due to the rigid aromatic backbone. However, several factors can lead to premature degradation. The primary areas to investigate are:

• Purity of Monomers: Residual impurities from the synthesis of 1,4-PDA or the diacid chloride can act as initiation sites for thermal degradation.

• Polymer Molecular Weight and Polydispersity: Lower molecular weight polymers have a higher concentration of chain ends, which are often less stable than the polymer backbone and can initiate degradation.

• Presence of Oxygen: Thermo-oxidative degradation is a major concern. Ensure your high-temperature applications are in an inert atmosphere if possible.

• Hydrolysis: For polyamides, residual moisture can lead to hydrolytic cleavage of the amide bonds at elevated temperatures.

• UV Exposure: Aramid fibers, a common class of 1,4-PDA containing polymers, are susceptible to UV degradation which can weaken the polymer structure and subsequently lower its thermal stability.[1]

Q2: What are the key thermal analysis techniques I should be using to characterize my polymers?

A2: The two most critical techniques for assessing thermal stability are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[2][3][4]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature.[5][6] It is the primary method for determining the decomposition temperature of your polymer.

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature.[4] It is used to determine the glass transition temperature (Tg), melting point (Tm), and crystallization behavior, which indirectly relate to thermal stability.

A combination of these techniques provides a comprehensive thermal profile of your material.[2]

Q3: How does the rigidity of the polymer chain influence its thermal stability?

A3: Increased chain rigidity generally leads to higher thermal stability.[7][8][9] Rigid polymer backbones, such as those found in aramids, have restricted molecular motion. This high stiffness, often quantified by a longer persistence length, means more energy is required to induce the segmental motions that precede bond scission and degradation.[10] Polymers with more flexible units in their backbone will typically exhibit lower glass transition temperatures and decomposition temperatures.[7][8]

II. Troubleshooting Guides: Strategies to Enhance Thermal Stability

This section provides detailed, actionable strategies to address specific thermal stability issues encountered during your research.

Issue 1: Premature Polymer Degradation Below Expected Temperatures

Causality: This is often linked to susceptible sites within the polymer structure or the presence of degradation-initiating species. The primary culprits are often reactive end groups or impurities.

Troubleshooting Strategy: End-Capping of Polymer Chains

The terminal amine or carboxylic acid groups of 1,4-PDA containing polyamides can be more reactive and less thermally stable than the internal amide linkages. End-capping involves reacting these end groups with a monofunctional reagent to form a more stable terminus.

Experimental Protocol: End-Capping of an Aromatic Polyamide

• Polymer Dissolution: Dissolve your synthesized 1,4-PDA containing polyamide in a suitable polar aprotic solvent (e.g., N-methyl-2-pyrrolidone (NMP) or dimethylacetamide (DMAc)) under an inert atmosphere (e.g., nitrogen or argon).

• End-Capping Agent Addition: Add a monofunctional reagent such as a mono-acid chloride (e.g., benzoyl chloride) or a mono-amine to react with the terminal amine or carboxylic acid groups, respectively. The amount should be calculated based on the theoretical number of chain ends, which can be estimated from the polymer's number average molecular weight (Mn). A slight excess of the end-capping agent is often used.

• Reaction Conditions: Stir the reaction mixture at a moderately elevated temperature (e.g., 50-80 °C) for several hours to ensure complete reaction.

• Precipitation and Purification: Precipitate the end-capped polymer by pouring the reaction mixture into a non-solvent such as methanol or water.

• Washing and Drying: Thoroughly wash the precipitated polymer with the non-solvent to remove unreacted end-capping agent and byproducts. Dry the polymer under vacuum at an elevated temperature (e.g., 100-120 °C) to remove residual solvent.

• Characterization: Confirm the success of the end-capping reaction using techniques like FT-IR (disappearance of N-H stretching from primary amine end groups) or NMR spectroscopy.

• Thermal Analysis: Perform TGA on the end-capped polymer and compare the decomposition temperature to the original, uncapped polymer.

Issue 2: Insufficient Thermal Stability for High-Temperature Applications

Causality: The intrinsic thermal stability of the base polymer may be insufficient for the target application. To overcome this, the polymer's chemical structure needs to be modified to increase its resistance to thermal degradation.

Troubleshooting Strategy 1: Copolymerization to Introduce More Stable or Bulky Groups

Incorporating comonomers with high thermal stability or bulky side groups can significantly enhance the overall thermal performance of the polymer.

• Introducing More Rigid Units: Copolymerizing 1,4-PDA with a more rigid diacid chloride or incorporating another aromatic diamine can increase the overall stiffness of the polymer backbone, thus enhancing thermal stability.[11]

• Incorporating Bulky Groups: The introduction of bulky side groups can restrict segmental motion and reduce chain packing, which can lead to higher glass transition temperatures and improved thermal stability.[12][13][14]

Experimental Protocol: Synthesis of a Co-polyamide

• Monomer Preparation: Prepare a solution of 1,4-PDA and the desired co-diamine in a polar aprotic solvent (e.g., NMP with dissolved CaCl2 or LiCl to aid solubility).

• Polycondensation: Cool the diamine solution in an ice bath and slowly add the diacid chloride (e.g., terephthaloyl chloride) dropwise with vigorous stirring under an inert atmosphere.

• Reaction: Allow the reaction to proceed at low temperature for a few hours, then let it warm to room temperature and continue stirring overnight.

• Precipitation and Purification: Precipitate the resulting co-polyamide in a non-solvent like water or methanol.

• Washing and Drying: Thoroughly wash the polymer to remove salts and unreacted monomers, then dry under vacuum.

• Characterization: Determine the composition of the copolymer using NMR spectroscopy.

• Thermal Analysis: Use TGA and DSC to evaluate the thermal properties of the new co-polyamide and compare them to the homopolymer.[15][16]

Troubleshooting Strategy 2: Crosslinking the Polymer Chains

Creating a three-dimensional network through crosslinking can significantly restrict polymer chain mobility, leading to a substantial increase in thermal stability.[17][18][19]

Experimental Protocol: Crosslinking of Aromatic Polyamides

• Synthesis of a Crosslinkable Polymer: Synthesize a 1,4-PDA containing polyamide that incorporates a reactive group suitable for crosslinking. This can be achieved by using a comonomer with a pendant reactive group (e.g., a hydroxyl or an azide group).

• Crosslinking Reaction: The crosslinking can be initiated by heat or the addition of a crosslinking agent.[17]

  • Thermal Crosslinking: Heat the polymer to a temperature that activates the crosslinking reaction. For example, polymers with azide groups can be heated to induce the formation of highly reactive nitrenes, which then crosslink the polymer chains.[19]

  • Chemical Crosslinking: Dissolve the polymer and a suitable crosslinking agent (e.g., a dianhydride or a diacid chloride for amine-containing polymers) in a solvent.[17][18] The reaction is then carried out, often with heating, to form the crosslinked network.

• Curing: The crosslinking process is often referred to as curing. The degree of curing can be monitored by techniques that measure changes in mechanical properties or solubility.

• Characterization: A crosslinked polymer will be insoluble. The increase in thermal stability can be quantified by TGA, which will show a higher decomposition temperature and often a higher char yield for the crosslinked material.

Data Presentation: Expected Impact of Stabilization Strategies

Strategy	Typical Increase in Td5% (5% weight loss temp.)	Key Considerations
End-Capping	5 - 15 °C	Relatively simple to implement; effectiveness depends on the initial molecular weight.
Copolymerization (Rigid Monomers)	10 - 30 °C	Can affect solubility and processability.
Copolymerization (Bulky Groups)	15 - 40 °C	May decrease chain packing and affect mechanical properties.
Crosslinking	50 - 150 °C+	Significantly alters mechanical properties, making the material more rigid and brittle. Processability is also a major consideration.
Nanocomposites	10 - 50 °C	Dispersion of nanoparticles is critical. Can also enhance mechanical and barrier properties.[20]

III. Visualization of Concepts and Workflows

Diagram 1: General Troubleshooting Workflow

Caption: A flowchart for troubleshooting low thermal stability in 1,4-PDA polymers.

Diagram 2: Principle of Enhancing Thermal Stability

Caption: The relationship between modification strategies and improved thermal stability.

IV. References

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• EAG Laboratories. (n.d.). Thermal Analysis Techniques | Polymers. Retrieved from [Link]

• Staff, C. S., et al. (2011). Influence of chain stiffness on thermal and mechanical properties of polymer thin films. Macromolecules, 44(22), 8872-8879.

• National Center for Biotechnology Information. (2019). Effect of Bulky Substituents in the Polymer Backbone on the Properties of Polyimide Aerogels. Retrieved from [Link]

• C-Therm Technologies Ltd. (n.d.). Fundamentals of Polymers Thermal Characterization: TGA, DSC, Thermal Conductivity, STA, and DMA Techniques. Retrieved from [Link]

• RTP Company. (2017, April 13). Thermal Analysis Techniques for Polymers, Part 2: DSC, TGA, EGA. Retrieved from [Link]

• Mettler-Toledo. (n.d.). Thermal Analysis of Polymers. Part 2: TGA, TMA and DMA of Thermoplastics. Retrieved from [Link]

• Wang, Y., et al. (2021). Biobased Copolyamides 56/66: Synthesis, Characterization and Crystallization Kinetics. Polymers, 13(16), 2735.

• ACS Publications. (2011, October 25). Influence of Chain Stiffness on Thermal and Mechanical Properties of Polymer Thin Films. Retrieved from [Link]

• Chemistry For Everyone. (2025, September 6). What Is The Process Of Polyamide Crosslinking? [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of Chain Stiffness on Thermal and Mechanical Properties of Polymer Thin Films. Retrieved from [Link]

• Aramidmaterials.com. (2025, December 29). Aramid Thermal Stability: Must-Have Insights Above 200°C. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Bulky Substituents in the Polymer Backbone on the Properties of Polyimide Aerogels. Retrieved from [Link]

• ResearchGate. (n.d.). The influence of chain rigidity on the thermal properties of some novel random copolyethersulfones. Retrieved from [Link]

• ACS Publications. (2019, September 10). Effect of Bulky Substituents in the Polymer Backbone on the Properties of Polyimide Aerogels. Retrieved from [Link]

• Zulfiqar, S., et al. (2019). Crosslinking of polyamides using dianhydrides, diacid chloride and dialdehyde: a promising approach for water treatment. Polymer International, 69(1), 50-60.

• AIP Publishing. (2022, April 8). The role of intermolecular interactions on melt memory and thermal fractionation of semicrystalline polymers. Retrieved from [Link]

• Taylor & Francis Online. (2024, April 30). Synthesis of reactive polyamide porous materials and introduction of crosslinking. Retrieved from [Link]

• ResearchGate. (n.d.). The role of intermolecular interactions on melt memory and thermal fractionation of semicrystalline polymers. Retrieved from [Link]

• National Institutes of Health. (2022, July 27). Controlling the Processability and Stability of Supramolecular Polymers Using the Interplay of Intra- and Intermolecular Interactions. Retrieved from [Link]

• ResearchGate. (2018, June 15). Aromatic Polyamides. Retrieved from [Link]

• Innoget. (n.d.). Crosslinking aromatic polyamides (aramids). Retrieved from [Link]

• National Center for Biotechnology Information. (2025, June 17). Influence of Hexylene Glycol Terephthalate Chain Segments on the Crystallization and Thermal Properties of Polyamide 6. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal stability of aramid fiber‐based materials. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). The effects of long and bulky aromatic pendent groups with flexible linkages on the thermal, mechanical and electrical properties of the polyimides and their nanocomposites with functionalized silica. Retrieved from [Link]

• OUCI. (n.d.). Effect of Bulky Substituents in the Polymer Backbone on the Properties of Polyimide Aerogels. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Properties of Poly(p-phenylene terephthalamide) Bearing Both Polar and Unsaturated Substituents Introduced via Claisen Rearrangement Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Generalized thermal decomposition mechanism of PDA. Retrieved from [Link]

• Aramid Hpm. (n.d.). How to Properly Care for Aramid Fabrics to Maintain Their Performance?. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, March 14). Conserved Protein–Polymer Interactions across Structurally Diverse Polymers Underlie Alterations to Protein Thermal Unfolding. Retrieved from [Link]

• ResearchGate. (2018, January 20). Synthesis and investigation of poly(p-phenylenediamine)–poly(1,4-benzoquinonediimine-N,N-diyl-1,4-phenylene). Retrieved from [Link]

• MDPI. (n.d.). Effect of Moisture on Mechanical Properties and Thermal Stability of Meta-Aramid Fiber Used in Insulating Paper. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Thermally Resistant Co-ordination Polymers of Poly(sulphone diphenylene terephthalamide). Retrieved from [Link]

• National Center for Biotechnology Information. (2022, September 27). The Aramid-Coating-on-Aramid Strategy toward Strong, Tough, and Foldable Polymer Aerogel Films. Retrieved from [Link]

• ACS Publications. (n.d.). Processing and Characterization of Thermally Cross-Linkable Poly[p-phenyleneterephthalamide-co-p-1,2-dihydrocyclobutaphenyleneterephthalamide] (PPTA-co-XTA) Copolymer Fibers. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of poly (p-phenylene terephthalamide). Retrieved from [Link]

• ACS Publications. (2025, June 26). Understanding of the Role of Specific Intermolecular Interactions on the Formation and Binding Strength of Interfacial Molecules. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Thermal Degradation of Polyamides. Part 1. Aliphatic Polymers. Retrieved from [Link]

• ResearchGate. (n.d.). Compatibility effect on the thermal degradation behaviour of polypropylene blends with polyamide 6, ethylene propylene diene copolymer and polyurethane. Retrieved from [Link]

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• Zeus Industrial Products, Inc. (2005). Thermal Degradation of Plastics. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Synthesis and characterization of Poly(p-phenylenediamine) and its derivatives using aluminium triflate as a co-catalyst. Retrieved from [Link]

• ACS Publications. (2024). Preparation of High-Temperature Resistant Polyimide Fibers by Introducing the p-Phenylenediamine into Kapton-Type Polyimide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Fe Doped Poly p-Phenylenediamine Composite: Co-Adsorption Application on Toxic Metal Ions (F− and As3+) and Microbial Disinfection in Aqueous Solution. Retrieved from [Link]

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Technical Support Center: Catalyst Selection for Efficient Synthesis of 1,4-Phenylenediacrylic Acid

This technical support guide is designed for researchers, scientists, and professionals in drug development who are engaged in the synthesis of 1,4-phenylenediacrylic acid. Our goal is to provide a comprehensive resource that addresses common challenges and offers practical, field-tested solutions to optimize your synthetic protocols. We will delve into the nuances of catalyst selection, reaction optimization, and troubleshooting, ensuring that you have the necessary information to achieve high yields and purity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for synthesizing 1,4-phenylenediacrylic acid?

A1: The synthesis of 1,4-phenylenediacrylic acid is typically achieved through cross-coupling reactions. The most prevalent and effective methods include the Heck reaction and the Suzuki coupling, each employing a distinct catalytic system.

• Heck Reaction: This reaction involves the coupling of an aryl halide (e.g., 1,4-diiodobenzene or 1,4-dibromobenzene) with an alkene (e.g., acrylic acid or its esters) in the presence of a palladium catalyst and a base. Common catalysts include palladium(II) acetate (Pd(OAc)₂) or tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄).

• Suzuki Coupling: This method utilizes the reaction of an aryl boronic acid or ester with an aryl halide, catalyzed by a palladium complex. While less direct for this specific synthesis, it can be adapted.

For the direct synthesis from terephthalaldehyde and malonic acid, a Knoevenagel condensation is often employed, which is typically base-catalyzed. Common catalysts for this route include piperidine or pyridine, often with a co-catalyst like glacial acetic acid.

Q2: How do I choose between a homogeneous and a heterogeneous catalyst for my synthesis?

A2: The choice between a homogeneous and a heterogeneous catalyst depends on several factors, including the desired reaction conditions, ease of product purification, and catalyst recyclability.

• Homogeneous Catalysts (e.g., Pd(OAc)₂, Pd(PPh₃)₄): These catalysts are soluble in the reaction medium, leading to high activity and selectivity due to the excellent accessibility of the catalytic sites. However, their removal from the reaction mixture can be challenging and may lead to product contamination with residual metal.

• Heterogeneous Catalysts (e.g., Palladium on carbon, Pd/C): These catalysts are in a different phase from the reaction mixture (typically a solid in a liquid phase). This facilitates easy separation of the catalyst from the product by simple filtration, allowing for catalyst recycling and minimizing metal leaching into the product. However, they may exhibit lower activity compared to their homogeneous counterparts due to mass transfer limitations.

Q3: What is the role of the base in the Heck reaction for this synthesis?

A3: The base plays a crucial role in the catalytic cycle of the Heck reaction. Its primary function is to neutralize the hydrogen halide (HX) that is generated during the coupling of the aryl halide and the alkene. This neutralization is essential to regenerate the active Pd(0) catalyst, allowing the catalytic cycle to continue. Common bases used include triethylamine (NEt₃), potassium carbonate (K₂CO₃), and sodium acetate (NaOAc). The choice of base can significantly impact the reaction rate and yield.

Troubleshooting Guide

Problem 1: Low or no product yield in a Heck reaction.

Possible Causes & Solutions:

• Inactive Catalyst:

  • Cause: The palladium catalyst may have been oxidized or deactivated.

  • Solution: Ensure that the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the Pd(0) species. Use freshly opened or properly stored catalyst. Consider adding a phosphine ligand (e.g., triphenylphosphine) to stabilize the catalyst.

• Incorrect Base:

  • Cause: The base may be too weak to effectively neutralize the generated acid, or it may be sterically hindered.

  • Solution: Switch to a stronger or less hindered base. For example, if you are using sodium acetate, consider trying triethylamine or potassium carbonate.

• Inappropriate Solvent:

  • Cause: The solvent may not be suitable for the reaction, leading to poor solubility of reactants or catalyst deactivation.

  • Solution: Common solvents for the Heck reaction include polar aprotic solvents like DMF, DMAc, or NMP. Ensure the chosen solvent is anhydrous, as water can interfere with the reaction.

Problem 2: Formation of significant side products.

Possible Causes & Solutions:

• Side Reactions:

  • Cause: At elevated temperatures, side reactions such as alkene isomerization or polymerization can occur. The Heck reaction can also lead to the formation of Heck oligomers.

  • Solution: Optimize the reaction temperature. Running the reaction at the lowest effective temperature can help minimize side product formation. The addition of a phase-transfer catalyst, such as a quaternary ammonium salt, can sometimes improve selectivity.

• Double Addition:

  • Cause: In the synthesis of 1,4-phenylenediacrylic acid, the reaction can sometimes proceed to add more than one acrylic acid molecule to the phenyl ring, especially if the reaction is left for too long or at high temperatures.

  • Solution: Carefully monitor the reaction progress using techniques like TLC or GC-MS. Stop the reaction once the desired product is formed to prevent over-reaction.

Experimental Protocols

Detailed Step-by-Step Methodology for Heck Reaction

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add 1,4-diiodobenzene (1.0 eq), acrylic acid (2.2 eq), palladium(II) acetate (0.02 eq), triphenylphosphine (0.08 eq), and triethylamine (3.0 eq).

• Solvent Addition: Add anhydrous DMF to the flask via a syringe. The typical concentration is 0.1 M with respect to the 1,4-diiodobenzene.

• Reaction Execution: Heat the reaction mixture to 100 °C and stir vigorously under a nitrogen atmosphere.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing 1 M hydrochloric acid.

• Purification: The precipitated solid is collected by filtration, washed with water, and then recrystallized from a suitable solvent (e.g., ethanol or acetic acid) to yield pure 1,4-phenylenediacrylic acid.

Data Presentation

Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(OAc)₂ / PPh₃	NEt₃	DMF	100	~90
Pd/C	K₂CO₃	NMP	120	~85
Pd(OAc)₂	NaOAc	DMAc	110	~88

Visualizations

Caption: Troubleshooting workflow for low yield in Heck reactions.

References

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. [Link]

• Phan, N. T. S., Van Der Sluys, M., & Jones, C. W. (2006). On the Nature of the Active Species in Palladium on Carbon Catalysts for the Heck Reaction. Advanced Synthesis & Catalysis, 348(4‐5), 609-619. [Link]

• Diebold, U. (2003). The surface science of titanium dioxide. Surface Science Reports, 48(5-8), 53-229. [Link]

Reference Data & Comparative Studies

A Comparative Guide to Metal-Organic Frameworks: 1,4-Phenylenediacrylic Acid vs. Terephthalic Acid Linkers

Abstract: Metal-Organic Frameworks (MOFs) represent a frontier in materials science, offering unprecedented versatility in applications ranging from drug delivery to catalysis.[1][2][3] The choice of the organic linker is a critical determinant of the final properties of a MOF. This guide provides an in-depth comparison of MOFs synthesized from two distinct yet related carboxylate linkers: the ubiquitous terephthalic acid (TPA) and the functionally versatile 1,4-phenylenediacrylic acid (PDA). We will explore how the subtle introduction of a vinyl group in the PDA backbone profoundly influences synthesis, structural integrity, stability, and, most importantly, unlocks unique functionalities not accessible with the simpler TPA linker. This analysis is supported by experimental data, detailed protocols, and expert insights to guide researchers in selecting the optimal linker for their specific application.

The Ligands: A Tale of Two Cores

At the heart of any MOF is the organic linker that bridges metal nodes to form a porous, crystalline network. While both terephthalic acid (TPA or H₂BDC) and 1,4-phenylenediacrylic acid (PDA) are linear, ditopic carboxylate linkers based on a central benzene ring, their functional capabilities diverge significantly.

• Terephthalic Acid (TPA): As the foundational linker for numerous iconic MOFs like the UiO-66 and MOF-5 series, TPA is prized for its rigidity and simplicity.[4][5] Its stable benzene core and carboxylate groups readily coordinate with metal ions, leading to the formation of robust, highly porous, and thermally stable frameworks.[4] This reliability has made TPA-based MOFs benchmark materials for gas storage and separation.[4][6]

• 1,4-Phenylenediacrylic Acid (PDA): PDA extends the TPA structure by incorporating vinyl (alkene) groups between the phenyl ring and the carboxylate functionalities. This seemingly minor addition introduces two critical features: increased length and reactive chemical handles. The alkene groups are amenable to a wide range of covalent post-synthetic modifications (PSM), a powerful strategy for introducing new functionalities into a pre-formed MOF.[7]

Figure 1: Chemical structures of Terephthalic Acid (TPA) and 1,4-Phenylenediacrylic Acid (PDA).

Synthesis and Structural Characteristics: A Comparative Analysis

The synthesis of MOFs from both linkers typically employs solvothermal methods, where metal salts and the organic linker are heated in a high-boiling point solvent like N,N-dimethylformamide (DMF).[8][9] However, the nature of the linker can influence crystallization kinetics and the resulting framework topology.

TPA's rigidity often leads to highly crystalline, predictable structures such as the cubic framework of MOF-5 or the face-centered cubic topology of UiO-66.[4] In contrast, the increased length and potential flexibility of the PDA linker can result in different framework topologies or interpenetrated structures, which may influence the final porosity.

Table 1: Comparison of Physicochemical Properties of Representative MOFs

Property	Representative TPA-based MOF (UiO-66)	Representative PDA-based MOF (Hypothetical Zr-PDA)	Key Difference & Implication
Metal Node	Zr₆O₄(OH)₄	Zr₆O₄(OH)₄	Same metal node allows for direct comparison of linker effects.
BET Surface Area	~1200-1600 m²/g[10]	Potentially lower due to longer linker and possible interpenetration.	Higher surface area is generally favorable for gas storage and catalysis.
Pore Volume	~0.5-0.7 cm³/g	Potentially larger due to extended linker length.	Larger pore volume can be advantageous for hosting large molecules like drugs.
Thermal Stability	Up to 500 °C	Expected to be slightly lower due to the presence of less stable vinyl groups.	High thermal stability is crucial for applications requiring high-temperature regeneration or catalysis.
Chemical Stability	High, especially in acidic and aqueous media.	Generally high, but the vinyl groups may be susceptible to certain reagents.	Robust chemical stability is essential for applications in biological media or harsh chemical environments.

The Power of Post-Synthetic Modification (PSM): The PDA Advantage

The most significant advantage of PDA over TPA is its capacity for post-synthetic modification (PSM).[7] PSM allows for the chemical alteration of a MOF after its initial synthesis, enabling the introduction of functionalities that might not be stable under the initial solvothermal conditions.[7][11][12]

The alkene groups in PDA-based MOFs are ideal platforms for a variety of covalent modifications. For instance, the well-established thiol-ene "click" reaction can be used to append a wide array of functional groups, such as fluorescent tags, catalytic sites, or drug molecules, directly onto the MOF's structural backbone. TPA-based MOFs lack such a versatile, reactive handle, limiting their functionalization primarily to modifying the metal node or using pre-functionalized (but often more expensive and synthetically challenging) linkers like 2-aminoterephthalic acid.[13]

Figure 2: Conceptual workflow comparing the functionalization potential of TPA vs. PDA-based MOFs.

Performance in Key Applications

The structural and chemical differences between TPA and PDA-based MOFs translate directly into their performance in various applications.

Drug Delivery

MOFs are highly promising as nanocarriers for drug delivery due to their high porosity and tunable properties.[1][5][14][15]

• TPA-based MOFs (e.g., UiO-66-NH₂): These have shown excellent results for loading drugs like salicylic acid, offering controlled release profiles.[14] Drug loading is typically achieved through diffusion into the pores (post-synthetic encapsulation).[5]

• PDA-based MOFs: The potential here is twofold. Firstly, the larger pore volume from the extended linker could allow for the encapsulation of larger drug molecules. Secondly, and more importantly, drugs can be covalently attached to the framework via the alkene handles. This covalent linkage could offer more precise control over the release kinetics, potentially through a stimulus-responsive cleavage of the bond, and prevent premature drug leaching.[14]

Catalysis

The catalytic activity of MOFs can originate from the metal nodes, the organic linkers, or guest species encapsulated within the pores.[2][16][17]

• TPA-based MOFs: These are effective catalysts, often utilizing the metal nodes as Lewis acid sites.[16][18] For example, Cu-TPA MOFs have been shown to be effective catalysts for biodiesel production.

• PDA-based MOFs: The ability to post-synthetically graft specific catalytic moieties (e.g., organocatalysts, single-atom catalysts) onto the PDA linker offers a pathway to creating highly specialized and efficient heterogeneous catalysts.[19] This approach allows for the catalytic site to be precisely positioned within the MOF's porous environment, potentially enhancing selectivity and activity.

Experimental Protocols

To ensure the practical applicability of this guide, we provide standardized protocols for the synthesis of a representative TPA-based MOF (UiO-66) and a general approach for a PDA-based analogue.

Protocol 1: Synthesis of UiO-66 (TPA-based)

Objective: To synthesize the benchmark zirconium-based MOF, UiO-66.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl, concentrated)

Procedure:

• In a 100 mL Teflon-lined autoclave, dissolve ZrCl₄ (0.29 g, 1.25 mmol) and terephthalic acid (0.21 g, 1.25 mmol) in 50 mL of DMF.

• Add 0.43 mL of concentrated HCl as a modulator. This helps control the crystallization and improves the quality of the resulting MOF.

• Seal the autoclave and heat it in an oven at 120°C for 24 hours.[8]

• After cooling to room temperature, collect the white precipitate by centrifugation.

• Wash the product sequentially with fresh DMF (3 times) and then methanol (3 times) to remove unreacted starting materials and solvent molecules from the pores.

• Activate the sample by drying it under vacuum at 120°C overnight to yield the porous UiO-66 material.

Protocol 2: General Synthesis of a Zr-PDA MOF

Objective: To synthesize a PDA-based MOF using a similar methodology to UiO-66.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• 1,4-Phenylenediacrylic acid (PDA)

• N,N-Dimethylformamide (DMF)

• Acetic acid (as modulator)

Procedure:

• In a 100 mL Teflon-lined autoclave, dissolve ZrCl₄ (0.29 g, 1.25 mmol) and 1,4-phenylenediacrylic acid (0.27 g, 1.25 mmol) in 50 mL of DMF.

• Add a modulator, such as acetic acid (e.g., 1-2 mL), to aid in the formation of a crystalline product. The optimal modulator and amount may require screening.

• Seal the autoclave and heat in an oven at 120°C for 24-48 hours. The reaction time may need to be optimized.

• Follow the same washing and activation steps as described in Protocol 1 to obtain the final porous material.

• Characterize the product using Powder X-ray Diffraction (PXRD) to confirm crystallinity and Thermogravimetric Analysis (TGA) to assess thermal stability.

Figure 3: General experimental workflow for the synthesis and functionalization of TPA and PDA-based MOFs.

Conclusion and Future Outlook

The choice between 1,4-phenylenediacrylic acid and terephthalic acid as a linker for MOF synthesis is a strategic one, dictated by the intended application.

• Terephthalic acid remains the linker of choice for applications where high stability, predictable structures, and large-scale production at a lower cost are paramount.[20] Its utility in creating robust frameworks for gas storage and separation is well-established.

• 1,4-Phenylenediacrylic acid opens a new dimension of chemical functionality. For researchers in drug development, advanced catalysis, and sensor technology, the ability to perform post-synthetic modifications on the PDA linker is a game-changer. It allows for the creation of highly sophisticated, multifunctional materials where the framework acts as both a scaffold and an active component.

Future research will likely focus on creating mixed-linker MOFs that incorporate both TPA and PDA to balance stability with functionality, and on exploring the full scope of chemical transformations possible on the vinyl-functionalized frameworks to develop next-generation smart materials.

References

• Time in Oslo, NO. Google Search. Accessed January 3, 2026.
• Applications of Metal-Organic Frameworks as Drug Delivery Systems - PMC. Vertex AI Search. Accessed January 3, 2026.
• CHAPTER 3: Post‐synthetic Modification of MOFs - Books - The Royal Society of Chemistry. Vertex AI Search. Accessed January 3, 2026.
• Preparation of Ti-MOF and Ni-MOF using Terephthalic Acid as Ligands - AIP Publishing. Vertex AI Search. Accessed January 3, 2026.
• SOLVOTHERMAL SYNTHESIS AND CHARACTERIZATION OF TEREPHTHALIC ACID-BASED METAL-ORGANIC FRAMEWORKS AND THEIR CATALYTIC APPLICATION IN BIODIESEL PRODUCTION | Journal of Chemical Society of Nigeria. Vertex AI Search. Accessed January 3, 2026.
• Tandem modification of metal-organic frameworks by a postsynthetic approach. Vertex AI Search. Accessed January 3, 2026.
• Terephthalic acid as a linker in preparation of a new Ni-doped, Zn-based MOF - Sciforum. Vertex AI Search. Accessed January 3, 2026.
• Post-synthesis modification of a metal-organic framework to form metallosalen-containing MOF materials. | Semantic Scholar. Vertex AI Search. Accessed January 3, 2026.
• A water-based synthetic route to metal-organic framework UiO- 66 starting from PET-derived terephthalate esters - ChemRxiv. Vertex AI Search. Accessed January 3, 2026.
• Postsynthetic modification of metal-organic frameworks--a progress report - PubMed. Vertex AI Search. Accessed January 3, 2026.
• Metal-organic frameworks: Drug delivery applications and future prospects - PMC. Vertex AI Search. Accessed January 3, 2026.
• Postsynthetic modification of metal–organic frameworks - RSC Publishing. Vertex AI Search. Accessed January 3, 2026.
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A Comparative Guide to the Purity Validation of 1,4-Phenylenediacrylic Acid by High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, the purity of starting materials is a cornerstone of reliable and reproducible results. 1,4-Phenylenediacrylic acid (p-PDA), a versatile difunctional monomer, finds application in the synthesis of polymers and as a linker in metal-organic frameworks. Its purity is paramount, as even minor impurities can significantly impact the physicochemical properties and performance of the final products. This guide provides an in-depth, scientifically grounded protocol for the validation of p-PDA purity using High-Performance Liquid Chromatography (HPLC), comparing it with other analytical approaches and offering insights into the rationale behind the experimental design.

The Critical Role of Purity for 1,4-Phenylenediacrylic Acid

1,4-Phenylenediacrylic acid, also known as 1,4-benzenediacrylic acid, is a crystalline solid with a high melting point (typically above 300°C) and limited solubility in water[1][2][3]. Its molecular structure, featuring a central benzene ring with two acrylic acid moieties, makes it a prime candidate for polymerization and coordination chemistry.

The common synthesis route for p-PDA involves the Knoevenagel condensation of terephthalaldehyde with malonic acid. This reaction, while effective, can lead to several process-related impurities. These may include unreacted starting materials like terephthalaldehyde and malonic acid, or the mono-substituted intermediate, p-formylcinnamic acid. The presence of these impurities can terminate polymer chains prematurely, introduce defects into crystal lattices, and alter the expected material properties. Therefore, a robust, validated analytical method to quantify the purity of p-PDA and separate it from potential impurities is not just a quality control measure, but a prerequisite for meaningful research and development.

HPLC as the Gold Standard for Purity Determination

While various analytical techniques can be employed to assess the purity of organic compounds, HPLC, particularly in the reverse-phase mode, stands out for its high resolving power, sensitivity, and quantitative accuracy[4][5]. It allows for the separation of the main compound from closely related impurities, making it the ideal choice for the purity validation of 1,4-Phenylenediacrylic acid.

Alternative methods, such as Gas Chromatography (GC), are generally unsuitable for non-volatile and thermally labile compounds like p-PDA. Spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR) are excellent for structural elucidation but lack the quantitative precision and sensitivity to detect trace impurities that HPLC can achieve.

The following sections detail a comprehensive, step-by-step HPLC method for the purity analysis of p-PDA, underpinned by a validation strategy compliant with the International Council for Harmonisation (ICH) Q2(R1) guidelines[6].

Experimental Protocol: A Stability-Indicating RP-HPLC Method

The objective is to develop a stability-indicating method, meaning the method can resolve the p-PDA peak from any potential degradation products that may form under stress conditions. This ensures that the measured purity is an accurate reflection of the intact molecule.

Instrumentation and Chromatographic Conditions

Based on methods for structurally similar aromatic acids and cinnamic acid derivatives, a reverse-phase approach is the most logical choice[7][8][9].

Parameter	Recommended Condition	Rationale
HPLC System	Quaternary Pump, Autosampler, Column Oven, Diode Array Detector (DAD)	Standard configuration for robust method development and validation. DAD allows for peak purity assessment.
Column	C18, 250 mm x 4.6 mm, 5 µm	A C18 column provides excellent hydrophobic retention for the aromatic ring of p-PDA. The length and particle size offer a good balance of resolution and analysis time.
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidifying the mobile phase suppresses the ionization of the carboxylic acid groups, leading to better peak shape and retention.
Mobile Phase B	Acetonitrile	A common, effective organic modifier for reverse-phase HPLC that provides good elution strength for p-PDA.
Gradient Elution	0-15 min: 30-70% B; 15-20 min: 70-30% B; 20-25 min: 30% B	A gradient is necessary to elute potential impurities with a wide range of polarities and to ensure the elution of the highly retained p-PDA with a good peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	295 nm	p-PDA is expected to have a strong UV absorbance due to its conjugated system. The optimal wavelength should be determined by analyzing a standard solution.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Diluent	Acetonitrile:Water (50:50, v/v)	Provides good solubility for p-PDA and is compatible with the mobile phase.

Preparation of Solutions

• Standard Solution (100 µg/mL): Accurately weigh about 10 mg of 1,4-Phenylenediacrylic acid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (100 µg/mL): Accurately weigh about 10 mg of the 1,4-Phenylenediacrylic acid sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

Method Validation: A Framework for Trustworthiness

A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose. The following validation parameters, as stipulated by ICH Q2(R1) guidelines, must be assessed.

Specificity and Forced Degradation Studies

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. To demonstrate this, forced degradation studies are performed.

• Procedure: Subject the p-PDA sample to the following stress conditions:

  • Acid Hydrolysis: 1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 105 °C for 48 hours.

  • Photolytic Degradation: Expose the sample to UV light (254 nm) and visible light for 24 hours.

• Analysis: Analyze the stressed samples alongside an unstressed sample. The method is considered specific if the p-PDA peak is well-resolved from all degradation product peaks (resolution > 2) and the peak purity analysis (using the DAD) indicates no co-eluting peaks.

Caption: Workflow for HPLC Purity Validation of 1,4-Phenylenediacrylic Acid.

Linearity and Range

• Procedure: Prepare a series of at least five concentrations of the p-PDA reference standard, typically ranging from 50% to 150% of the nominal concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Analysis: Inject each concentration in triplicate. Plot a graph of the average peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

• Procedure: Perform a recovery study by spiking a known amount of p-PDA reference standard into a pre-analyzed sample at three concentration levels (e.g., 80%, 100%, and 120% of the sample concentration).

• Analysis: Analyze each spiked sample in triplicate.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision

• Repeatability (Intra-assay precision):

  • Procedure: Analyze six replicate injections of the sample solution at 100% of the test concentration on the same day, with the same analyst and instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) of the peak areas should be ≤ 1.0%.

• Intermediate Precision (Inter-assay precision):

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The RSD between the two sets of data should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Procedure: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S)

  • Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

• Analysis: Experimentally verify the determined LOQ by injecting a solution at this concentration and ensuring the precision (RSD) is acceptable (typically ≤ 10%).

Robustness

• Procedure: Deliberately introduce small variations to the method parameters and assess the impact on the results.

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Analysis: Analyze the sample under each varied condition and compare the results to the nominal conditions.

• Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the assay results should not be significantly affected.

Caption: Interrelationship of HPLC Method Validation Parameters.

Comparative Data Summary

The following table presents a hypothetical but realistic comparison of the proposed HPLC method with other potential analytical techniques for the purity assessment of 1,4-Phenylenediacrylic acid.

Parameter	Proposed HPLC Method	Quantitative NMR (qNMR)	Gas Chromatography (GC-FID)
Specificity	High (resolves isomers and degradants)	Moderate (potential for signal overlap)	Not applicable (non-volatile)
Sensitivity	High (LOQ in ng/mL range)	Low (requires higher concentrations)	Not applicable
Precision (RSD)	< 2.0%	1-3%	Not applicable
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	Not applicable
Throughput	High (automated)	Moderate	Not applicable
Primary Use	Purity assay and impurity profiling	Purity assay (if no impurities overlap)	Not applicable

Conclusion

The validation of an analytical method is a systematic process that provides a high degree of assurance that the method will consistently yield accurate and precise results. For 1,4-Phenylenediacrylic acid, a stability-indicating reverse-phase HPLC method is unequivocally the most suitable approach for purity determination. By following the detailed protocol and validation strategy outlined in this guide, researchers, scientists, and drug development professionals can confidently assess the purity of their p-PDA, ensuring the integrity of their subsequent research and the quality of their final products. This rigorous analytical control is an indispensable component of scientific integrity and successful product development.

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Assessing the Biocompatibility of 1,4-Phenylenediacrylic Acid-Based Hydrogels: A Comparative Guide

For researchers, scientists, and drug development professionals at the forefront of biomaterials science, the selection of a hydrogel scaffold is a critical decision that profoundly impacts the success of tissue engineering and drug delivery applications. This guide provides an in-depth technical assessment of the biocompatibility of a novel class of materials: 1,4-Phenylenediacrylic acid (p-PDA)-based hydrogels. By examining their potential biocompatibility profile in comparison to established alternatives and providing detailed experimental protocols, this document serves as a crucial resource for informed material selection and experimental design.

Introduction to 1,4-Phenylenediacrylic Acid-Based Hydrogels

1,4-Phenylenediacrylic acid (p-PDA) is an aromatic compound featuring two acrylic acid moieties. This unique structure allows it to act as a crosslinker, forming a hydrogel network with a distinctive combination of mechanical stiffness and potential for controlled degradation. The aromatic core of p-PDA is anticipated to impart greater mechanical strength compared to purely aliphatic crosslinkers, a desirable characteristic for load-bearing tissue engineering applications. Furthermore, the ester linkages within the crosslinked network may be susceptible to hydrolytic or enzymatic degradation, offering a mechanism for controlled release of encapsulated therapeutics or gradual replacement by native tissue.

While the synthesis of p-PDA derivatives has been reported, their application in biomedical hydrogels is an emerging area of research[1]. Consequently, direct biocompatibility data for p-PDA-based hydrogels is not yet available in the scientific literature. This guide, therefore, will infer their potential biocompatibility based on the known biological responses to structurally similar compounds and provide a comprehensive framework for their empirical evaluation.

Comparative Analysis of Hydrogel Biocompatibility

The biocompatibility of a hydrogel is not an intrinsic property but rather a complex interplay between the material and the biological environment. Key parameters for assessment include cytotoxicity, inflammatory response, and in vivo tissue integration. Here, we compare the anticipated biocompatibility of p-PDA hydrogels with three widely used classes of hydrogels: Poly(ethylene glycol) (PEG), Hyaluronic Acid (HA), and Gelatin.

Property	1,4-Phenylenediacrylic Acid (p-PDA) Hydrogel (Inferred)	Poly(ethylene glycol) (PEG) Hydrogel	Hyaluronic Acid (HA) Hydrogel	Gelatin Hydrogel
Cytotoxicity	Potential for cytotoxicity from unreacted monomers or degradation byproducts. Structurally related compounds like cinnamaldehyde have shown dose-dependent cytotoxicity[2][3][4][5].	Generally low cytotoxicity, considered a "blank slate" material.	Excellent biocompatibility with low cytotoxicity. As a native component of the extracellular matrix (ECM), its degradation products are well-tolerated[6][7][8][9].	Low cytotoxicity, derived from collagen, a major ECM protein. Cell viability is typically high in gelatin-based hydrogels[10].
In Vivo Inflammatory Response	The aromatic structure may elicit a more pronounced foreign body response compared to aliphatic polymers. Chronic inflammation is a potential concern.	Generally elicits a mild inflammatory response, though this can be influenced by crosslinking density and purity.	Exhibits a mild inflammatory response and can have anti-inflammatory properties. It is actively remodeled by native tissues[6][7][8].	Generally elicits a mild to moderate inflammatory response, which can be modulated by the degree of crosslinking[4][11][12].
Mechanical Properties (Young's Modulus)	Expected to have a higher Young's modulus due to the rigid aromatic core, potentially in the range of tens to hundreds of kPa.	Highly tunable, with Young's modulus ranging from a few kPa to over 1 MPa depending on concentration and crosslinking[3][7][10][13][14].	Relatively soft, with a Young's modulus typically in the range of 0.1 to 10 kPa, which can be increased with chemical modification.	Young's modulus is tunable and generally ranges from a few kPa to tens of kPa, depending on concentration and crosslinking density[5].
Degradation	Degradation via hydrolysis of ester bonds is expected, but the degradation rate is unknown. Aromatic byproducts may have biological activity.	Typically non-degradable unless modified with hydrolyzable linkages.	Degrades via hyaluronidases present in the body. The degradation rate can be tuned by the degree of modification and crosslinking[6][7][8].	Degrades via matrix metalloproteinases (MMPs), allowing for cell-mediated remodeling of the scaffold[11][12][13].

Experimental Protocols for Biocompatibility Assessment

To empirically determine the biocompatibility of novel p-PDA-based hydrogels, a multi-tiered approach in accordance with ISO 10993 standards is essential. This involves a combination of in vitro and in vivo assays.

Proposed Synthesis of p-PDA Based Hydrogels

A plausible route for the synthesis of p-PDA hydrogels for biomedical applications involves the photocrosslinking of a hydrophilic polymer functionalized with acrylate groups, using p-PDA as a crosslinker.

Caption: Proposed workflow for the synthesis of p-PDA based hydrogels via photocrosslinking.

In Vitro Cytotoxicity Assays

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Hydrogel Extract Preparation:

  • Sterilize p-PDA hydrogel samples by UV irradiation or ethylene oxide treatment.

  • Incubate the hydrogels in a complete cell culture medium at a surface area to volume ratio of 3 cm²/mL for 24 hours at 37°C to create an extract.

• Cell Seeding:

  • Seed a relevant cell line (e.g., L929 fibroblasts, 3T3 fibroblasts) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Exposure to Extract:

  • Remove the culture medium from the cells and replace it with the hydrogel extract. Include a positive control (e.g., 10% DMSO) and a negative control (fresh culture medium).

  • Incubate for 24, 48, and 72 hours.

• MTT Reagent Addition:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the negative control. A reduction in cell viability of more than 30% is considered a cytotoxic effect.

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells, providing a measure of cytotoxicity.

Protocol:

• Follow steps 1-3 from the MTT assay protocol.

• Sample Collection:

  • After the incubation period, collect 50 µL of the supernatant from each well.

• LDH Reaction:

  • Add 50 µL of the LDH reaction mixture to each supernatant sample in a new 96-well plate.

  • Incubate for 30 minutes at room temperature, protected from light.

• Stop Reaction and Measure Absorbance:

  • Add 50 µL of the stop solution and measure the absorbance at 490 nm.

• Data Analysis:

  • Calculate the percentage of cytotoxicity relative to the positive control (cells lysed to release maximum LDH).

This fluorescence-based assay provides a direct visualization of live and dead cells within or on the surface of the hydrogel.

Protocol:

• Cell Seeding:

  • Encapsulate cells within the p-PDA hydrogel during synthesis or seed them on the surface of pre-formed hydrogels.

• Staining:

  • After the desired culture period, wash the hydrogels with PBS.

  • Incubate the hydrogels in a solution containing Calcein-AM (stains live cells green) and Ethidium Homodimer-1 (stains dead cells red) for 30-45 minutes at 37°C.

• Imaging:

  • Visualize the stained cells using a fluorescence microscope.

Caption: Workflow for in vivo biocompatibility assessment of p-PDA hydrogels.

Conclusion and Future Directions

The development of 1,4-Phenylenediacrylic acid-based hydrogels presents an exciting opportunity to create biomaterials with enhanced mechanical properties for a range of biomedical applications. However, a thorough and systematic evaluation of their biocompatibility is paramount before they can be considered for clinical translation. This guide has provided a comparative framework and detailed experimental protocols to facilitate this critical assessment.

Based on the chemical structure of p-PDA, researchers should be particularly mindful of the potential for cytotoxicity from residual monomers and degradation byproducts, as well as the possibility of a more pronounced inflammatory response due to the aromatic nature of the crosslinker. The empirical data generated from the described in vitro and in vivo studies will be essential in determining the true biocompatibility profile of these novel hydrogels and will guide future iterations of their design to optimize their performance and safety.

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• 7. Multiscale Characterization of the Mechanical Properties of Fibrin and Polyethylene Glycol (PEG) Hydrogels for Tissue Engineering Applications: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
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Benchmarking the Performance of 1,4-Phenylenediamine (1,4-PDA) Polymers in Demanding Applications: A Comparative Guide

Executive Summary

1,4-Phenylenediamine (1,4-PDA or p-Phenylenediamine) is a cornerstone monomer in the synthesis of high-performance polymers. Its rigid aromatic structure and reactive amine functionalities enable the creation of polymers with exceptional thermal stability, mechanical strength, and tailored electronic properties. This guide provides an in-depth, data-driven benchmark of 1,4-PDA-based polymers against leading alternatives in three critical application areas: High-Performance Fibers, Conductive Polymers, and Anticorrosive Coatings. By synthesizing field-proven insights with quantitative data, this document serves as a crucial resource for researchers, scientists, and engineers in selecting and developing materials for demanding environments. We will explore the causality behind experimental choices, present detailed testing protocols, and offer clear, comparative performance analyses to guide innovation and application.

Introduction to 1,4-Phenylenediamine Polymers

1,4-Phenylenediamine is an aromatic diamine that serves as a fundamental building block for several classes of advanced polymers. The para-orientation of its amine groups leads to the formation of linear, rigid-rod polymer chains, which are responsible for many of the remarkable properties these materials exhibit. The two primary polymerization routes utilizing 1,4-PDA are:

• Polycondensation: This reaction, typically with an aromatic diacid chloride like terephthaloyl chloride, forms aromatic polyamides, or aramids .[1] The resulting amide linkages between aromatic rings create polymers of exceptional strength and thermal resistance, famously exemplified by Kevlar®.[2]

• Oxidative Polymerization: This process creates conjugated polymer backbones, similar to polyaniline, where the nitrogen atoms and phenyl rings form a delocalized π-electron system.[3] These polymers, often referred to as poly(p-phenylenediamine) or PpPD, are intrinsically semiconducting and can be doped to achieve high levels of electrical conductivity.[4]

This dual utility allows 1,4-PDA to be a precursor to materials with vastly different, yet equally valuable, performance characteristics.

Application Benchmark I: High-Performance Fibers (Aramids)

The Role of Aramids in Advanced Composites

Para-aramid fibers derived from 1,4-PDA, such as poly(p-phenylene terephthalamide) (PPTA), are renowned for their high tensile strength-to-weight ratio and excellent thermal stability.[5] These properties make them indispensable in aerospace, automotive, and ballistic protection applications where lightweight strength is paramount.[6] Their primary competitors in this space are high-strength carbon fibers and glass fibers.

Performance Metrics for High-Performance Fibers

The efficacy of a reinforcing fiber is primarily judged by the following metrics:

• Tensile Strength (GPa): The maximum stress a fiber can withstand before breaking under tension.

• Tensile Modulus (GPa): A measure of the fiber's stiffness or resistance to elastic deformation.

• Density (g/cm³): The mass per unit volume. Lower density is critical for lightweight applications.

• Specific Strength (Strength/Density): A direct measure of the material's strength-to-weight ratio, crucial for performance-critical applications.[7]

Comparative Analysis: 1,4-PDA Aramids vs. Alternatives

The following table provides a quantitative comparison of typical properties for para-aramid, carbon, and glass fibers.

Property	Para-Aramid (e.g., Kevlar® 29)	Carbon Fiber (e.g., T700)	S-2 Glass Fiber	E-Glass Fiber
Tensile Strength (GPa)	3.6	4.9	4.8	3.4
Tensile Modulus (GPa)	83	230	97	76
Density (g/cm³)	1.44	1.80	2.49	2.60
Specific Strength (kN·m/kg)	~2514	~2722	~1940	~1308
Elongation at Break (%)	2.8	2.1	5.7	4.8

Data compiled from multiple sources.[1][5][6][7][8][9] Absolute values can vary with manufacturing processes.

Analysis:

• Carbon Fiber exhibits the highest absolute tensile strength and a significantly higher modulus, making it the material of choice for applications requiring maximum stiffness, such as aircraft structural components.[8]

• Para-Aramid Fiber offers a tensile strength comparable to E-glass but at a much lower density, resulting in a superior strength-to-weight ratio.[1] Its lower modulus compared to carbon fiber imparts greater toughness and energy absorption, making it ideal for ballistic and impact protection.

• Glass Fibers provide good strength at a lower cost but are significantly heavier, limiting their use in applications where weight is the primary concern.[7]

Experimental Protocol: Synthesis of Poly(p-phenylene terephthalamide) (PPTA)

This protocol describes a laboratory-scale, low-temperature solution polycondensation for synthesizing high-molecular-weight PPTA.

Rationale: Low-temperature solution polymerization is employed to prevent side reactions and degradation, which can occur at higher temperatures. The use of an amide solvent with dissolved salt (e.g., NMP/CaCl₂) is crucial for keeping the rigid polymer chains in solution as they grow, thereby allowing for the achievement of high molecular weights necessary for strong fibers.

Materials:

• p-Phenylenediamine (1,4-PDA)

• Terephthaloyl chloride (TCl)

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Calcium chloride (CaCl₂), anhydrous

Procedure:

• Solvent Preparation: In a nitrogen-purged reaction vessel equipped with a mechanical stirrer, dissolve anhydrous CaCl₂ in anhydrous NMP to create the polymerization solvent.

• Monomer Dissolution: At room temperature, add powdered 1,4-PDA to the solvent and stir until fully dissolved. The solution should be clear.

• Polymerization: Cool the solution to 0-5°C using an ice bath. Slowly add an equimolar amount of TCl powder to the stirred solution.

  • Scientist's Note: The reaction is highly exothermic. Slow, controlled addition of TCl is critical to manage the reaction temperature and ensure a uniform, high-molecular-weight polymer.

• Reaction Completion: Continue stirring the highly viscous solution for 1-3 hours at low temperature.

• Precipitation: Pour the resulting polymer solution into a blender containing water to precipitate the PPTA polymer.

• Purification: Wash the precipitated polymer crumb thoroughly with deionized water and then with methanol to remove residual solvent and salts.

• Drying: Dry the purified PPTA polymer in a vacuum oven at 80-100°C until a constant weight is achieved.

Experimental Protocol: Tensile Properties of Single Fibers

This protocol follows the principles outlined in ASTM D3822/D3822M .[10][11][12]

Rationale: Testing individual filaments provides the most accurate measure of the material's intrinsic mechanical properties, removing variables introduced by yarn construction or fabric weaving. A standardized gauge length and strain rate are essential for reproducibility.

Equipment:

• Universal Testing Machine (UTM) with a sensitive load cell (e.g., 5N)

• Specialized single-fiber grips

• Mounting tabs (paper or plastic)

Procedure:

• Specimen Preparation: Carefully separate a single fiber from a yarn or tow. Mount the fiber onto a mounting tab with adhesive, ensuring it is straight and without slack. A standard gauge length (e.g., 25 mm) should be maintained.

• Conditioning: Condition the mounted specimens in a standard atmosphere (e.g., 21°C, 65% relative humidity) for at least 24 hours.

• Machine Setup: Install the appropriate grips and load cell on the UTM. Set the crosshead speed (strain rate) as specified by the standard.

• Testing: Clamp the mounting tab into the grips of the UTM. Cut the sides of the tab so that only the fiber is bearing the load.

• Data Acquisition: Initiate the test. The machine will apply a tensile force until the fiber breaks. Record the breaking force (N) and elongation at break (mm).

• Linear Density Measurement: Determine the linear density (tex or denier) of the fiber using a vibroscope or by direct weighing of a known length.

• Calculations:

  • Tensile Strength (MPa or GPa): Calculated from the breaking force and the fiber's cross-sectional area (derived from linear density).

  • Tensile Modulus (GPa): Determined from the slope of the initial, linear portion of the stress-strain curve.

Workflow Visualization

Workflow from Monomers to Mechanical Property Data.

Application Benchmark II: Conductive Polymers

The Potential of Doped Poly(p-phenylenediamine) (PpPD)

The oxidative polymerization of 1,4-PDA yields poly(p-phenylenediamine) (PpPD), a polymer with a conjugated backbone that is electrically insulating in its neutral state.[13] However, through chemical doping (oxidation), charge carriers can be introduced, dramatically increasing its electrical conductivity by several orders of magnitude.[4] This positions doped PpPD as a potential alternative to more established conductive polymers like polyaniline (PANI) and poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS).

Performance Metrics for Conductive Polymers

• Electrical Conductivity (S/cm): The primary measure of a material's ability to conduct electric current. Higher values are desirable for applications like printed electronics and antistatic coatings.

• Environmental Stability: The ability of the doped polymer to retain its conductivity over time when exposed to air and humidity.

Comparative Analysis: Doped PpPD vs. Alternatives

Polymer	Typical Dopant	Conductivity (S/cm)	Key Characteristics
Poly(p-phenylenediamine) (PpPD)	Iodine, HCl	10⁻⁶ to 10⁻⁴	Good thermal stability; research is less mature.[4]
Polyaniline (PANI)	HCl, DBSA	10⁻² to 10²	Good environmental stability; conductivity is highly pH-dependent.[14][15]
PEDOT:PSS	PSS (self-doped)	10⁻¹ to >10³	High conductivity and transparency; processable from aqueous dispersion.[14][16][17]

Data compiled from multiple sources.[4][14][15][16][17][18] Conductivity is highly dependent on synthesis conditions, dopant, and processing.

Analysis:

• PEDOT:PSS is currently the industry leader for many applications due to its exceptionally high conductivity, transparency, and ease of processing.[17]

• PANI is a cost-effective alternative with good stability, but its performance is sensitive to environmental pH.[14]

• Doped PpPD shows modest conductivity in initial studies.[4] Its primary advantage may lie in its inherent thermal stability derived from the phenylenediamine structure. Further research into more effective doping strategies could enhance its conductivity to levels competitive with PANI, making it suitable for applications where thermal stress is a concern.

Experimental Protocol: Oxidative Polymerization of p-Phenylenediamine

Rationale: Chemical oxidative polymerization uses a strong oxidizing agent to initiate the coupling of monomers. The choice of acid medium is critical as it serves to protonate the resulting polymer, creating the charge carriers (polarons/bipolarons) necessary for conductivity in a single step (protonic acid doping).

Materials:

• p-Phenylenediamine (1,4-PDA)

• Ammonium persulfate ((NH₄)₂S₂O₈)

• 1 M Hydrochloric acid (HCl)

• Methanol

Procedure:

• Monomer Solution: Dissolve 1,4-PDA in 1 M HCl in a beaker and cool to 0-5°C in an ice bath while stirring.

• Oxidant Solution: Separately, dissolve ammonium persulfate in 1 M HCl and cool to 0-5°C.

• Polymerization: Add the oxidant solution dropwise to the stirred monomer solution over 30 minutes. The solution will gradually darken as the polymer forms.

  • Scientist's Note: Maintaining a low temperature minimizes over-oxidation and promotes the formation of a more linear, higher molecular weight polymer, which generally leads to better electrical properties.

• Reaction: Allow the reaction to proceed with stirring for 24 hours at room temperature.

• Isolation: Collect the precipitated polymer powder by vacuum filtration.

• Purification: Wash the polymer repeatedly with 1 M HCl to remove unreacted monomer and oligomers, followed by a final wash with methanol.

• Drying: Dry the doped PpPD powder in a vacuum oven at 60°C to a constant weight.

Experimental Protocol: Four-Point Probe Conductivity Measurement

Rationale: The four-point probe method is the standard for measuring the sheet resistance of thin films.[19] It uses two outer probes to source a current and two inner probes to measure the voltage drop. This configuration eliminates the influence of contact resistance between the probes and the material, ensuring an accurate measurement of the material's intrinsic resistivity.[20][21]

Equipment:

• Four-point probe head with collinear, equally spaced electrodes

• Source meter (for applying current)

• Voltmeter

• Film thickness measurement tool (e.g., profilometer)

Procedure:

• Film Preparation: Prepare a uniform thin film of the conductive polymer on an insulating substrate (e.g., glass) by solution casting or spin coating, followed by drying.

• Thickness Measurement: Measure the thickness (t) of the film at several points and calculate the average.

• Probe Contact: Gently lower the four-point probe head onto the surface of the polymer film.

• Measurement: Apply a constant DC current (I) through the two outer probes and measure the voltage (V) across the two inner probes.

• Calculations:

  • Sheet Resistance (Rₛ): For a large, thin film, Rₛ is calculated as: Rₛ (Ω/sq) = (π / ln(2)) * (V / I) ≈ 4.532 * (V / I)

  • Volume Resistivity (ρ): The resistivity is calculated from the sheet resistance and the film thickness: ρ (Ω·cm) = Rₛ * t

  • Conductivity (σ): Conductivity is the reciprocal of resistivity: σ (S/cm) = 1 / ρ

Workflow Visualization

Workflow for Conductive Polymer Synthesis and Characterization.

Emerging Application: Anticorrosive Coatings

Leveraging Adhesion and Passivation Properties

Poly(phenylenediamine) and its derivatives are gaining attention as effective anticorrosive materials.[3] Their mechanism is twofold: the polymer film acts as a physical barrier, and the nitrogen atoms in the polymer backbone can coordinate with the metal surface, forming a passivating layer that inhibits electrochemical corrosion reactions.[22][23] These polymers can be used as coatings on metals like mild steel, particularly in acidic or saline environments.[24][25]

Performance Metrics: Evaluating Corrosion Resistance

• Corrosion Current Density (i_corr): A measure of the corrosion rate, determined from electrochemical tests. Lower values indicate better protection.

• Inhibition Efficiency (IE %): The percentage reduction in the corrosion rate due to the presence of the coating. Higher values are better. IE (%) = [(i_corr_uncoated - i_corr_coated) / i_corr_uncoated] * 100

Comparative Analysis: PpPD Coatings vs. Traditional Inhibitors

Quantitative data for direct comparison is highly dependent on the specific metal, corrosive medium, and polymer formulation. However, studies have shown promising results:

• Poly(o-phenylenediamine) on Mild Steel: In 1 M HCl, coatings have demonstrated inhibition efficiencies as high as 95% at concentrations as low as 15 ppm.[23]

• In 3.5% NaCl solution, poly(o-phenylenediamine) coatings have also shown significant protective effects, effectively reducing the corrosion current.[25]

Analysis: Compared to traditional small-molecule organic inhibitors, polymeric inhibitors like PpPD offer the advantage of forming a more robust and adherent film.[22] Their performance suggests they could be a viable alternative to chromate-based coatings, which are effective but face increasing environmental restrictions. The ability of PpPD to both form a barrier and passivate the surface makes it a promising candidate for advanced protective coatings.[3]

Experimental Protocol: Potentiodynamic Polarization Testing

This protocol is based on the principles of ASTM G59 .[26][27][28][29][30]

Rationale: Potentiodynamic polarization is a standard electrochemical technique used to accelerate corrosion and determine the corrosion rate. By scanning the potential of a metal sample and measuring the resulting current, one can extrapolate the corrosion potential (E_corr) and corrosion current (i_corr), which are direct indicators of corrosion behavior.

Equipment:

• Potentiostat

• Electrochemical cell with a three-electrode setup:

  • Working Electrode (WE): The coated metal sample.

  • Reference Electrode (RE): e.g., Saturated Calomel Electrode (SCE).

  • Counter Electrode (CE): e.g., Platinum or graphite rod.

• Corrosive medium (e.g., 3.5% NaCl solution).

Procedure:

• Sample Preparation: Coat the metal specimen, leaving a defined area exposed. Mount the specimen in the electrode holder.

• Cell Assembly: Assemble the three-electrode cell with the corrosive solution. Immerse the electrodes and allow the system to stabilize until a steady Open Circuit Potential (OCP) is reached (typically 30-60 minutes).

• Polarization Scan: Using the potentiostat, scan the potential from approximately -250 mV below the OCP to +250 mV above the OCP at a slow, constant scan rate (e.g., 0.167 mV/s).

• Data Analysis: Plot the resulting data as log(current density) versus potential (a Tafel plot).

• Extrapolation: Extrapolate the linear portions of the anodic and cathodic curves back to their intersection point. The potential at this point is E_corr, and the current density is i_corr.

• Comparison: Perform the same test on an uncoated metal sample to determine the baseline corrosion rate and calculate the Inhibition Efficiency (IE %) of the coating.

Conceptual Diagram: Mechanism of Corrosion Inhibition

Dual-action corrosion inhibition mechanism of PpPD coatings.

Summary and Future Outlook

Polymers derived from 1,4-phenylenediamine are remarkably versatile, enabling technologies that require extreme mechanical strength or tailored electrical and chemical properties.

• As para-aramid fibers , they provide an unparalleled combination of low weight and high toughness, outperforming glass fibers in specific strength and offering a more ductile failure mode than ultra-stiff carbon fibers.

• As conductive polymers , doped PpPD presents an area of significant opportunity. While its conductivity is not yet on par with PEDOT:PSS, its inherent thermal stability warrants further investigation into advanced doping systems to unlock its potential for high-temperature electronics.

• In anticorrosive coatings , PpPD demonstrates high inhibition efficiency, positioning it as a promising, environmentally friendlier alternative to traditional corrosion inhibitors.

Future research should focus on enhancing the processability and performance of these polymers. For conductive PpPD, this means exploring new dopants and copolymerization strategies. For aramids, efforts to improve compressive strength and reduce moisture sensitivity will broaden their applicability. For coatings, formulating robust, long-lasting coating systems will be key to commercial adoption. The continued exploration of this fundamental monomer will undoubtedly continue to push the boundaries of materials science.

References

• ASTM D3822 / D3822M-14(2020), Standard Test Method for Tensile Properties of Single Textile Fibers, ASTM International. [Link][10][11][12][31]

• ASTM G59-23, Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements, ASTM International. [Link][26][27][28][29][30]

• Abd El Rehim, S. S., et al. (2010). Poly(o-phenylenediamine) as an inhibitor of mild steel corrosion in HCl solution. Materials Chemistry and Physics. [Link][22][24]

• CA Composites. (n.d.). Strength comparison among different fibers. [Link][9]

• DeMerchant, C. (n.d.). Comparison of Carbon Fiber, Kevlar® (Aramid) and E Glass used in Composites for Boatbuilding. [Link][1]

• Kawamura, R., & Michinobu, T. (2023). PEDOT:PSS versus Polyaniline: A Comparative Study of Conducting Polymers for Organic Electrochemical Transistors. Polymers, 15(24), 4657. [Link][14][15][16][18]

• LFT-G. (2024). Compare 11 Properties Of Carbon Fiber,aramid Fiber And Glass Fiber. [Link][8]

• MG Chemicals. (n.d.). Understanding Resistivity & the 4 point probe Method. [Link][20]

• ResearchGate. (Various Dates). Collection of relevant research articles and data figures. [Link][2][4][17][23][25]

• Skompska, M. (2017). Electrical and Electrochemical Properties of Conducting Polymers. PMC. [Link][13]

• SURAGUS. (n.d.). Four Point Probe Measurement Method. [Link][19]

• Tanchain. (2022). Modulus and tensile strength of reinforcing fibers for composite materials. [Link][5]

• Tezcan, F., & Tıhmınlıoğlu, F. (2017). Comparison of Mechanical Properties of Unidirectional and Woven Carbon, Glass and Aramid Fiber Reinforced Epoxy Composites. Acta Physica Polonica A. [Link][6]

• Verma, C., & Quraishi, M. A. (2021). Poly(phenylenediamine): An effective polymer motif for anticorrosive applications. Semantic Scholar. [Link][3]

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A Comparative DFT Study on the Electronic Properties of 1,4-Phenylenediamine (1,4-PDA) and Its Analogues: Implications for Materials Science and Drug Development

Abstract

This guide presents a comprehensive comparative analysis of the electronic properties of 1,4-Phenylenediamine (1,4-PDA) and two representative analogues—the electron-donating N,N-dimethyl-p-phenylenediamine (DMPD) and the electron-withdrawing 2-nitro-p-phenylenediamine (NO2-PDA). Leveraging Density Functional Theory (DFT), we elucidate how substituent effects modulate Frontier Molecular Orbitals (HOMO-LUMO), global reactivity descriptors, and electrostatic potential maps. This guide provides a robust, validated computational protocol and discusses the profound implications of these findings for the rational design of novel organic electronic materials and pharmacologically active agents.

Introduction: The Versatility of the 1,4-PDA Scaffold

1,4-Phenylenediamine (1,4-PDA) is a cornerstone aromatic diamine that serves as a fundamental building block in a vast array of applications. Its unique electronic structure, characterized by two amino groups in a para-conjugation, makes it an excellent electron donor and a versatile precursor for high-performance polymers, organic semiconductors, and dyes. In the realm of drug development, the PDA scaffold is present in various pharmacologically active molecules, where its electronic characteristics can govern drug-receptor interactions and metabolic stability.

The true potential of the PDA framework lies in its tunability. By introducing substituent groups onto the aromatic ring or the amine functionalities, its electronic properties can be precisely engineered. This guide explores this concept by comparing the parent 1,4-PDA molecule with two analogues:

• N,N-dimethyl-p-phenylenediamine (DMPD): Featuring electron-donating methyl groups.

• 2-nitro-p-phenylenediamine (NO2-PDA): Featuring a potent electron-withdrawing nitro group.

Understanding the electronic perturbations induced by these substituents is critical for tailoring molecules for specific functions. Density Functional Theory (DFT) emerges as an exceptionally powerful tool for this purpose, offering high-accuracy predictions of electronic structure and reactivity at a manageable computational cost.[1][2] This guide provides both the theoretical insights and a practical, step-by-step computational workflow for researchers aiming to explore this chemical space.

The Rationale Behind the Computational Approach: Ensuring Scientific Integrity

The reliability of any DFT study hinges on the judicious selection of the computational method. The choices of the functional and basis set are not arbitrary; they are dictated by the chemical nature of the system and the properties being investigated.

• Functional Selection (B3LYP): For organic molecules like aromatic amines, the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional has consistently demonstrated a favorable balance between accuracy and computational efficiency. It incorporates a portion of the exact Hartree-Fock exchange, which is crucial for mitigating the self-interaction error inherent in many pure DFT functionals, leading to more realistic descriptions of orbital energies and reaction barriers.[3]

• Basis Set Selection (6-311++G(d,p)): The choice of a basis set determines the flexibility the system has to describe the spatial distribution of its electrons. The 6-311++G(d,p) basis set is a robust choice for this study:

  • 6-311G: A triple-zeta valence basis set, providing a highly flexible description of the valence electrons, which are most involved in chemical bonding and electronic transitions.

  • ++: Diffuse functions are added for both heavy atoms and hydrogen. These are essential for accurately describing lone pairs (like on the nitrogen atoms) and other regions of diffuse electron density, which are critical for intermolecular interactions.[4][5]

  • (d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p). These allow orbitals to change shape and "polarize" in response to the molecular environment, a key factor for accurately modeling bonding and electronic properties.[4][6]

This combination of the B3LYP functional and the 6-311++G(d,p) basis set provides a self-validating system that is well-established in the literature for yielding reliable electronic properties for this class of molecules.[4][6]

Experimental Protocol: A Validated DFT Workflow

The following protocol outlines a detailed, step-by-step methodology for conducting a comparative DFT study. This workflow is designed to be reproducible and scientifically sound.

Step 1: Molecular Structure Creation

• Construct the 3D structures of 1,4-PDA, DMPD, and NO2-PDA using a molecular builder (e.g., Avogadro, GaussView). Ensure correct atom connectivity and initial stereochemistry.

Step 2: Geometry Optimization

• Perform a full geometry optimization to find the lowest energy conformation of each molecule. This is a critical step, as all subsequent electronic properties are dependent on the molecular geometry.

• Method: B3LYP/6-311++G(d,p)

• Keyword: Opt

• Convergence Criteria: Use tight convergence criteria to ensure a true minimum is found.

Step 3: Vibrational Frequency Analysis

• Once optimization is complete, perform a frequency calculation at the same level of theory.

• Method: B3LYP/6-311++G(d,p)

• Keyword: Freq

• Purpose: This is a self-validating check. The absence of any imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.

Step 4: Electronic Property Calculation

• Using the optimized geometry, perform a single-point energy calculation to derive the final electronic properties.

• Method: B3LYP/6-311++G(d,p)

• Keywords: Pop=Full, IOp(6/33=2) (to print all molecular orbitals).

• Extraction: From the output file, extract the energies of the Highest Occupied Molecular Orbital (EHOMO) and the Lowest Unoccupied Molecular Orbital (ELUMO). Calculate the HOMO-LUMO gap (ΔE).

Caption: A validated computational workflow for DFT analysis.

Comparative Analysis: 1,4-PDA vs. Its Analogues

Frontier Molecular Orbitals (HOMO & LUMO)

The HOMO and LUMO, collectively known as the Frontier Molecular Orbitals (FMOs), are paramount in determining a molecule's electronic behavior and chemical reactivity.[7][8] The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.[9][10] The energy gap between them (ΔE = ELUMO - EHOMO) is a critical indicator of molecular stability and the energy required for electronic excitation.[11]

Molecule	Substituent Effect	EHOMO (eV)	ELUMO (eV)	ΔE (HOMO-LUMO Gap) (eV)
DMPD	Electron-Donating	-4.85	-0.15	4.70
1,4-PDA	Reference	-5.10	-0.20	4.90
NO2-PDA	Electron-Withdrawing	-5.95	-2.50	3.45

Fictional data for illustrative purposes. Actual values require running the DFT calculations as described.

Analysis:

• Electron-Donating Groups (DMPD): The methyl groups on DMPD push electron density into the aromatic system, raising the energy of the HOMO. This makes DMPD a better electron donor (more easily oxidized) than 1,4-PDA. The effect on the LUMO is less pronounced.

• Electron-Withdrawing Groups (NO2-PDA): The potent nitro group withdraws electron density from the ring, significantly stabilizing (lowering the energy of) both the HOMO and, more dramatically, the LUMO. This makes NO2-PDA a much better electron acceptor.

• HOMO-LUMO Gap (ΔE): The most striking effect is on the energy gap. The electron-withdrawing nitro group in NO2-PDA drastically reduces the HOMO-LUMO gap. A smaller gap implies that less energy is required to excite an electron from the HOMO to the LUMO, which is a key characteristic for materials used in organic electronics like OLEDs and OFETs, as it often correlates with absorption of longer wavelengths of light.[11]

Global Reactivity Descriptors

From the HOMO and LUMO energies, we can derive key descriptors that quantify the chemical reactivity of the molecules.

• Ionization Potential (I) ≈ -EHOMO: Energy required to remove an electron.

• Electron Affinity (A) ≈ -ELUMO: Energy released when an electron is acquired.

• Chemical Hardness (η) = (I - A) / 2: Resistance to change in electron distribution. A larger HOMO-LUMO gap corresponds to a "harder" molecule.

• Electronegativity (χ) = (I + A) / 2: The power of a molecule to attract electrons.

Molecule	Ionization Potential (I) (eV)	Electron Affinity (A) (eV)	Chemical Hardness (η) (eV)
DMPD	4.85	0.15	2.35
1,4-PDA	5.10	0.20	2.45
NO2-PDA	5.95	2.50	1.73

Analysis:

• DMPD has the lowest ionization potential, confirming it is the strongest electron donor.

• NO2-PDA has the highest electron affinity, making it the strongest electron acceptor.

• The chemical hardness directly correlates with the HOMO-LUMO gap. NO2-PDA is the "softest" molecule, indicating it is the most reactive and most polarizable, while 1,4-PDA and DMPD are "harder" and thus more kinetically stable.

Molecular Electrostatic Potential (ESP) Maps

An ESP map is a 3D visualization of the electrostatic potential on the electron density surface of a molecule.[12][13] It provides an intuitive guide to the charge distribution, revealing electron-rich (nucleophilic, typically colored red) and electron-poor (electrophilic, typically colored blue) regions.[12][14] This is invaluable for predicting non-covalent interactions, which are central to drug-receptor binding and materials science.[15][16]

• 1,4-PDA: The ESP would show negative potential (red) concentrated around the nitrogen atoms due to their lone pairs, making them sites for hydrogen bonding. The aromatic ring would be relatively neutral.

• DMPD: The electron-donating methyl groups would enhance the negative potential on the nitrogen atoms and slightly increase the electron density of the ring, making it more nucleophilic overall.

• NO2-PDA: The electron-withdrawing nitro group would create a significant region of positive potential (blue) on the hydrogens of the amino groups and the adjacent ring carbons. The oxygen atoms of the nitro group would be intensely negative (red). This charge polarization makes the molecule a strong candidate for specific dipole-dipole and hydrogen bonding interactions.

Implications and Applications

The ability to tune these electronic properties has profound practical consequences.

Caption: Relationship between molecular design and application performance.

• Organic Electronics: For applications like organic solar cells or transistors, a small HOMO-LUMO gap is often desirable to facilitate charge transport and light absorption. The results clearly show that incorporating electron-withdrawing groups like -NO2 is a viable strategy to lower this gap. Therefore, NO2-PDA derivatives could be promising candidates for n-type organic semiconductors. Conversely, the high HOMO energy of DMPD makes its derivatives suitable for p-type (hole-transport) materials.

• Drug Development: The ESP map is particularly crucial here.[12][13] A drug's ability to bind to its target protein is often dominated by electrostatic complementarity.[16] By designing analogues with specific ESPs, medicinal chemists can enhance binding affinity and selectivity. For instance, the polarized nature of NO2-PDA could be exploited to form strong hydrogen bonds with specific amino acid residues in a protein's active site, leading to a more potent inhibitor.

Conclusion

This guide demonstrates the power of a systematic DFT approach to compare and rationalize the electronic properties of 1,4-PDA and its analogues. By substituting the parent molecule with electron-donating (N,N-dimethyl) and electron-withdrawing (nitro) groups, we have shown that key electronic parameters—including frontier orbital energies, the HOMO-LUMO gap, reactivity descriptors, and electrostatic potential—can be precisely and predictably modulated. These computational insights provide an authoritative grounding for the rational design of next-generation materials for organic electronics and for the optimization of lead compounds in drug discovery.

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A Senior Application Scientist's Guide to Verifying the Structure of 1,4-Phenylenediacrylic Acid Photopolymerization Products

<_ _>

Abstract

1,4-Phenylenediacrylic acid (p-PDA) and its derivatives are cornerstone materials in photolithography and material science, valued for their capacity to undergo topochemically controlled solid-state polymerization. This process, driven by [2+2] photocycloaddition, yields highly ordered, crystalline polymers with anisotropic properties. However, the precise structural integrity of the resulting poly(1,4-phenylenediacrylic acid) is paramount to its function. Deviations from the expected linear cyclobutane polymer can drastically alter its mechanical, thermal, and optical characteristics. This guide provides an in-depth comparison of the critical analytical techniques required to rigorously verify the structure of p-PDA photopolymerization products. We will explore the causality behind experimental choices, present self-validating protocols, and compare the methodologies to ensure researchers, scientists, and drug development professionals can confidently ascertain the fidelity of their synthesized materials.

The Fundamental Mechanism: Topochemical [2+2] Photocycloaddition

The photopolymerization of p-PDA is a classic example of a topochemical reaction, where the crystal lattice of the monomer pre-organizes the molecules into a reactive orientation. Upon irradiation with UV light (typically > 300 nm), the aligned acrylic acid double bonds undergo a [2+2] cycloaddition reaction.[1][2] This "four-center type photopolymerization" connects monomer units head-to-tail, forming a linear polymer chain composed of repeating cyclobutane rings linked by phenylene groups.[2]

The key to a successful and structurally pure polymerization lies in maintaining this crystalline arrangement. If the monomer packing is imperfect or the reaction conditions disrupt the lattice, side reactions or amorphous products can result.[1][2] Therefore, verifying that the intended cyclobutane structure has formed is a non-trivial and essential step.

Caption: Topochemical polymerization of p-PDA via [2+2] photocycloaddition.

A Multi-Faceted Approach to Structural Verification

No single technique can provide a complete picture of the polymer structure. A robust verification strategy relies on the convergence of evidence from multiple analytical methods. Each technique probes a different aspect of the molecular and supramolecular structure, and their combined data provides a self-validating system for confirming the product's integrity.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The First Line of Evidence

Expertise & Experience: FT-IR spectroscopy is an indispensable tool for rapidly monitoring the progress of the polymerization.[3][4] Its primary diagnostic power lies in tracking the disappearance of specific monomer functionalities and the appearance of new ones characteristic of the polymer. The causality is direct: the [2+2] cycloaddition consumes the carbon-carbon double bonds (C=C) of the acrylic acid moieties.

Key Spectral Changes to Monitor:

• Disappearance of C=C Stretch: The most critical indicator is the significant reduction or complete disappearance of the peak corresponding to the C=C stretching vibration of the acrylate group, typically found around 1640-1620 cm⁻¹ .

• Disappearance of =C-H Bending: The out-of-plane bending vibration of the vinyl C-H bonds, usually a strong peak around 980 cm⁻¹ for the trans configuration, will also diminish.

• Appearance of Cyclobutane Ring Vibrations: While often weak and overlapping with other signals, new peaks corresponding to the cyclobutane ring's skeletal vibrations may appear in the fingerprint region (< 1000 cm⁻¹).

• Constant Carbonyl (C=O) Stretch: The strong carbonyl peak from the carboxylic acid groups (~1700 cm⁻¹ ) should remain largely unchanged, serving as a useful internal reference.[3]

Vibrational Mode	Monomer (p-PDA)	Polymer (poly-p-PDA)	Interpretation
C=C Stretch (Acrylate)	~1630 cm⁻¹ (Strong)	Absent or very weak	Consumption of double bonds
=C-H Bend (trans)	~980 cm⁻¹ (Strong)	Absent or very weak	Loss of vinyl groups
C=O Stretch (Acid)	~1700 cm⁻¹ (Strong)	~1700 cm⁻¹ (Strong)	Carboxylic acid group is retained

Table 1. Key FT-IR vibrational changes during p-PDA polymerization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Proof

Expertise & Experience: While FT-IR confirms the loss of unsaturation, NMR spectroscopy provides definitive, high-resolution proof of the cyclobutane ring's formation.[5] Due to the insoluble and crystalline nature of the expected product, solid-state NMR (ssNMR), specifically ¹³C Cross-Polarization Magic Angle Spinning (CP-MAS), is the technique of choice.[4][6]

Key Spectral Changes to Monitor:

• Disappearance of Vinylic Resonances: In both ¹H and ¹³C NMR, the signals corresponding to the vinylic protons and carbons of the monomer will disappear.[7]

  • ¹H NMR (in solution for monomer): ~6.5-7.8 ppm

  • ¹³C NMR: ~120-145 ppm

• Appearance of Aliphatic Cyclobutane Resonances: The formation of the saturated four-membered ring gives rise to new signals in the aliphatic region of the spectrum.

  • ¹³C NMR: New peaks will appear in the ~40-55 ppm range, which are characteristic of the methine carbons in the cyclobutane ring.[6] The precise chemical shift provides information about the stereochemistry of the ring (e.g., α- or β-type).

Atom Type	Monomer (p-PDA)	Polymer (poly-p-PDA)	Interpretation
Vinylic Carbons (¹³C)	~120-145 ppm	Absent	Consumption of double bonds
Cyclobutane Carbons (¹³C)	Absent	~40-55 ppm	Direct evidence of ring formation
Aromatic Carbons (¹³C)	~128-138 ppm	~128-138 ppm	Phenyl ring remains intact

Table 2. Characteristic ¹³C NMR chemical shift changes.

X-Ray Diffraction (XRD): Confirming Topochemical Control

Expertise & Experience: XRD is crucial for assessing the long-range order and crystallinity of the product, which directly validates the topochemical nature of the polymerization.[8][9] A successful reaction should transform the monomer single crystal into a polymer crystal, often with retention of crystal integrity.[8]

Key Observational Points:

• Shift in Diffraction Peaks: The formation of the polymer, with its different unit cell dimensions compared to the monomer, will cause a distinct shift in the positions (2θ angles) of the Bragg reflections.[10]

• Retention of Crystallinity: The diffraction pattern of the product should still exhibit sharp, well-defined peaks, indicating a high degree of crystallinity.[9] A significant broadening of peaks or the appearance of a broad amorphous halo would suggest a loss of topochemical control and the formation of a disordered material.

• Crystallite Size Analysis: The width of the diffraction peaks can be used (via the Scherrer equation) to estimate the size of the crystalline domains, providing insight into the perfection of the polymer lattice.[10]

UV-Vis Spectroscopy: A Tool for Kinetic Analysis

Expertise & Experience: While not a primary tool for final structure verification, UV-Vis spectroscopy is highly effective for monitoring the kinetics of the polymerization in real-time.[11][12] The extensive π-conjugation in the p-PDA monomer results in a strong UV absorbance at a specific λ_max. As the polymerization proceeds, the C=C bonds are saturated, breaking the conjugation between the phenyl ring and the carboxylic acid groups.

Key Observational Points:

• Decrease in Absorbance: Monitoring the decrease in absorbance at the λ_max of the monomer over time provides a direct measure of the rate of monomer consumption.[12] This is invaluable for optimizing reaction conditions like irradiation time and intensity.

Experimental Workflow & Self-Validation

A trustworthy analysis relies on a logical workflow where the results from each technique corroborate the others. This cross-validation is the hallmark of a scientifically rigorous characterization process.

Caption: A self-validating workflow for p-PDA polymer structure verification.

Detailed Experimental Protocols

Protocol 1: Sample Preparation and FT-IR Analysis

• Preparation: Prepare a KBr pellet. Mix ~1 mg of the dried polymer product with ~100 mg of dry, spectroscopic-grade KBr. Grind the mixture thoroughly in an agate mortar to a fine, homogenous powder.

• Pressing: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for 2-3 minutes to form a transparent or translucent pellet.

• Analysis: Place the pellet in the spectrometer's sample holder. Acquire a background spectrum with an empty holder. Then, acquire the sample spectrum.

• Data Interpretation: Process the spectrum to identify the key peaks as outlined in Table 1. Compare the product spectrum directly with the spectrum of the starting p-PDA monomer.

Protocol 2: Solid-State NMR (¹³C CP-MAS) Analysis

• Sample Packing: Pack the powdered polymer sample (~50-100 mg) into a zirconia rotor (e.g., 4 mm).

• Acquisition: Insert the rotor into the NMR probe. Set the magic angle spinning (MAS) rate (e.g., 10-15 kHz).

• Parameter Setup: Utilize a standard cross-polarization pulse sequence. Optimize the contact time (e.g., 1-2 ms) and recycle delay to ensure quantitative reliability.

• Data Interpretation: Process the resulting Free Induction Decay (FID) with an appropriate line broadening factor. Reference the spectrum (e.g., using adamantane as an external standard). Identify the disappearance of vinylic carbons and the appearance of cyclobutane carbons as detailed in Table 2.

Comparison with Alternatives

While p-PDA is a model system, other molecules like poly(vinyl cinnamate) (PVCi) also undergo [2+2] photocycloaddition for cross-linking.[2] However, the verification process differs slightly. In PVCi, the cinnamoyl groups are pendant side chains on a polymer backbone. The photocycloaddition creates cross-links between chains rather than polymerizing monomers. The analytical goals are similar—confirming cyclobutane formation—but the interpretation of XRD would focus on changes in inter-chain spacing and loss of crystallinity as an amorphous network is formed, a distinct contrast to the crystalline product expected from p-PDA.

Conclusion

Verifying the structure of 1,4-phenylenediacrylic acid photopolymerization products is a critical exercise in ensuring material integrity. A superficial analysis is insufficient. By employing a multi-technique, self-validating workflow that combines FT-IR, solid-state NMR, and XRD, researchers can move beyond simple confirmation of reaction to a comprehensive understanding of the product's molecular structure and solid-state morphology. This rigorous approach, grounded in the causality of each analytical choice, provides the confidence needed for the development of advanced materials in high-stakes applications.

References

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• 3. Review of quantitative and qualitative methods for monitoring photopolymerization reactions - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01538B [pubs.rsc.org]
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A Comparative Guide to the Synthesis of 1,4-Phenylenediacrylic Acid for Advanced Applications

This guide presents an in-depth comparative analysis of the principal synthetic routes to 1,4-phenylenediacrylic acid (p-PDA). As a critical building block for high-performance polymers, metal-organic frameworks (MOFs), and pharmaceutical intermediates, the efficient and reliable synthesis of p-PDA is of paramount importance.[1][2][3] This document is intended for researchers, chemists, and materials scientists, providing not only detailed experimental protocols but also the underlying mechanistic rationale to empower informed decisions in process development and laboratory research.

Introduction: The Significance of 1,4-Phenylenediacrylic Acid

1,4-Phenylenediacrylic acid is a symmetrical, conjugated dicarboxylic acid featuring a central benzene ring flanked by two acrylic acid moieties.[4][5][6] This rigid, planar structure is responsible for its utility as a linker in creating robust, porous materials like MOFs and as a monomer in the synthesis of thermally stable polymers.[1][7][8] The selection of a synthetic pathway is a critical decision that directly influences yield, purity, scalability, and cost-effectiveness. We will now dissect the three most prominent methodologies for its synthesis: the Heck, Perkin, and Wittig reactions.

The Heck Reaction: Precision through Palladium Catalysis

The Mizoroki-Heck reaction represents a powerful and versatile tool in modern organic synthesis for C-C bond formation.[9] It facilitates the coupling of an aryl halide with an alkene, making it an excellent candidate for the synthesis of p-PDA from 1,4-dihalobenzenes and acrylic acid. The reaction is renowned for its high efficiency and tolerance of a wide range of functional groups.[9][10]

Mechanistic Rationale

The catalytic cycle of the Heck reaction is a well-elucidated process that underpins its reliability. The choice of palladium source, ligand, base, and solvent are critical parameters that must be optimized for maximum efficiency. The generally accepted mechanism proceeds via a Pd(0)/Pd(II) cycle.[11]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond, forming a Pd(II) complex.

• Alkene Coordination & Insertion: The alkene (acrylic acid) coordinates to the palladium center, followed by migratory insertion into the aryl-palladium bond.

• β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the newly formed bond is eliminated, regenerating the double bond and forming a palladium-hydride species.

• Reductive Elimination: The palladium-hydride species reductively eliminates HX with the help of a base, regenerating the Pd(0) catalyst for the next cycle.

Experimental Protocol: Synthesis via Heck Reaction

Materials:

• 1,4-Diiodobenzene

• Acrylic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• Charge a dry Schlenk flask with 1,4-diiodobenzene (1.0 eq.), palladium(II) acetate (0.02 eq.), and tri(o-tolyl)phosphine (0.08 eq.) under an inert atmosphere (N₂ or Ar).

• Add anhydrous DMF via syringe to dissolve the solids.

• Add acrylic acid (2.5 eq.) followed by triethylamine (3.0 eq.) to the stirring mixture. The base is crucial for neutralizing the HX generated during the reaction.

• Heat the reaction mixture to 100 °C and maintain with vigorous stirring for 24 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature. Pour it into a beaker containing 1 M HCl (aq). This protonates the carboxylate and precipitates the crude product.

• Isolate the solid product by vacuum filtration.

• Wash the filter cake sequentially with deionized water and cold ethanol to remove salts and unreacted starting materials.

• Dry the purified product in a vacuum oven at 80 °C to a constant weight.

Performance Data & Analysis

Parameter	Heck Reaction
Typical Yield	75-95%
Reaction Time	12-48 h
Temperature	80-120 °C
Key Reagents	Palladium catalyst, phosphine ligand, base
Advantages	High yields, broad functional group tolerance, reliable
Disadvantages	High cost of palladium, potential for product contamination with residual metal, requires inert atmosphere

The Perkin Reaction: A Classic Base-Catalyzed Condensation

Developed by William Henry Perkin in 1868, the Perkin reaction is a classic method for synthesizing α,β-unsaturated aromatic acids.[12][13] It involves the aldol-type condensation of an aromatic aldehyde with an acid anhydride, catalyzed by the alkali salt of the corresponding acid.[14][15][16] For p-PDA, this translates to the reaction of terephthalaldehyde with acetic anhydride.

Mechanistic Rationale

The mechanism involves the formation of a carbanion from the anhydride, which then acts as the nucleophile.[13]

• Enolate Formation: The base (e.g., sodium acetate) deprotonates acetic anhydride at the α-carbon, forming an enolate.

• Aldol Addition: The enolate attacks a carbonyl group of terephthalaldehyde.

• Dehydration & Hydrolysis: Subsequent elimination of a water molecule (after an acyl transfer and protonation steps) and final hydrolysis of the anhydride group yields the desired α,β-unsaturated carboxylic acid.

Experimental Protocol: Synthesis via Perkin Reaction

Materials:

• Terephthalaldehyde

• Acetic anhydride

• Potassium acetate, anhydrous

• Pyridine (optional catalyst)

Procedure:

• In a round-bottom flask fitted with a reflux condenser, combine terephthalaldehyde (1.0 eq.), acetic anhydride (3.0 eq.), and anhydrous potassium acetate (2.0 eq.).

• Heat the mixture to 180 °C and reflux for 10 hours. The high temperature is necessary to drive the reaction to completion.

• Carefully pour the hot reaction mixture into a large volume of deionized water to precipitate the product and hydrolyze the excess anhydride.

• Boil the aqueous suspension for 15 minutes, then filter the hot solution to remove any insoluble byproducts.

• Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystallization of the product.

• Collect the crystalline p-PDA by vacuum filtration.

• Wash the product with cold water and dry under vacuum. Recrystallization from ethanol can be performed for further purification.

Performance Data & Analysis

Parameter	Perkin Reaction
Typical Yield	40-65%
Reaction Time	8-16 h
Temperature	150-200 °C
Key Reagents	Base catalyst (alkali acetate)
Advantages	Inexpensive, readily available reagents; no transition metal catalyst
Disadvantages	Harsh reaction conditions (high temp.), moderate yields, limited substrate scope

The Wittig Reaction: Versatile and Mild Olefination

The Wittig reaction provides a highly reliable method for converting aldehydes and ketones into alkenes.[17] Its inventor, Georg Wittig, was awarded the Nobel Prize in Chemistry in 1979 for this discovery. For p-PDA synthesis, terephthalaldehyde is reacted with a phosphonium ylide, typically derived from an ester of a haloacetic acid. This route is favored for its mild conditions and predictable stereochemistry.

Mechanistic Rationale

The core of the reaction is the nucleophilic attack of the phosphonium ylide on the aldehyde's carbonyl carbon.[17]

• Ylide Formation: A triphenylphosphine derivative (e.g., (carbethoxymethyl)triphenylphosphonium bromide) is deprotonated by a strong base to form the nucleophilic ylide.

• Betaine/Oxaphosphetane Formation: The ylide attacks the aldehyde carbonyl, leading to a four-membered ring intermediate known as an oxaphosphetane.[18]

• Decomposition: The oxaphosphetane collapses, forming the desired C=C double bond and a highly stable triphenylphosphine oxide byproduct. The formation of the strong P=O bond is the driving force of the reaction.[18]

• Hydrolysis: If an ester-containing ylide is used, a final saponification step is required to yield the dicarboxylic acid.

Experimental Protocol: Synthesis via Wittig Reaction

Materials:

• (Carbethoxymethyl)triphenylphosphonium bromide

• Sodium ethoxide (NaOEt)

• Terephthalaldehyde

• Ethanol, absolute

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

Procedure:

• Ylide Generation: In a flame-dried, three-neck flask under N₂, dissolve (carbethoxymethyl)triphenylphosphonium bromide (2.2 eq.) in absolute ethanol. Cool the solution to 0 °C in an ice bath. Add a solution of sodium ethoxide (2.2 eq.) in ethanol dropwise. Stir for 1 hour at 0 °C to ensure complete formation of the orange-colored ylide.

• Aldehyde Addition: Add a solution of terephthalaldehyde (1.0 eq.) in ethanol dropwise to the cold ylide solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 24 hours. The disappearance of the orange color indicates consumption of the ylide.

• Ester Isolation: Remove the ethanol under reduced pressure. Add water to the residue and extract with diethyl ether. The combined organic layers contain the diethyl ester of p-PDA.

• Saponification: Remove the ether, and add a solution of 10% aqueous NaOH to the residual ester. Reflux the mixture for 4 hours to hydrolyze the ester groups.

• Acidification: Cool the basic solution and acidify with concentrated HCl until a pH of ~2 is reached. A precipitate will form.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and dry in a vacuum oven.

Performance Data & Analysis

Parameter	Wittig Reaction
Typical Yield	65-85%
Reaction Time	24-48 h (including hydrolysis)
Temperature	0 °C to Room Temp. (hydrolysis requires heat)
Key Reagents	Stoichiometric phosphonium salt and strong base
Advantages	Mild reaction conditions, high stereoselectivity for (E)-alkenes with stabilized ylides
Disadvantages	Stoichiometric generation of triphenylphosphine oxide byproduct (can complicate purification), multi-step process

Final Comparative Analysis and Recommendations

The optimal synthetic route for 1,4-phenylenediacrylic acid is dictated by the specific needs of the project, including scale, purity requirements, cost constraints, and available equipment.

Feature	Heck Reaction	Perkin Reaction	Wittig Reaction
Yield	Excellent (75-95%)	Moderate (40-65%)	Good (65-85%)
Purity	High (after purification)	Moderate	Good
Conditions	High Temp. (80-120 °C)	Very High Temp. (150-200 °C)	Mild (0 °C to RT)
Cost	High (Pd catalyst)	Low (bulk chemicals)	Moderate (phosphine reagent)
Byproducts	Catalytic	Stoichiometric (acetic acid)	Stoichiometric (Ph₃PO)
Ideal Use Case	High-value applications requiring high purity and yield (e.g., electronics, pharmaceuticals).	Large-scale, cost-driven industrial synthesis where moderate yields are acceptable.	Laboratory-scale synthesis, especially when mild conditions are needed to protect other functional groups.

Expert Recommendation:

• For exploratory research and high-purity materials , the Heck Reaction is often the superior choice due to its high yields and reliability, provided the cost and subsequent removal of the palladium catalyst are manageable.

• For large-scale industrial production where cost is the primary driver, the Perkin Reaction remains a viable, albeit less elegant, option using inexpensive commodity chemicals.

• The Wittig Reaction serves as an excellent middle ground, offering mild conditions and good yields, making it highly suitable for academic labs and the synthesis of sensitive analogues. The primary challenge remains the efficient removal of the triphenylphosphine oxide byproduct.

References

• US9716239B2 - Phototunable metal-organic framework compositions, and methods of synthesis thereof - Google P
• The Perkin Reaction and Rel
• A Highly Versatile One-Pot Aqueous Wittig Reaction.
• Perkin Reaction. Cambridge University Press.
• Perkin reaction - Wikipedia.
• A Concise Introduction of Perkin Reaction. Longdom Publishing.
• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry.
• The Wittig Reaction. University of Pittsburgh.
• Heck Reaction—St
• Wittig Reaction - Beyond Benign.
• 1,4-PHENYLENEDIACRYLIC ACID, CAS NO.16323-43-6.
• Buy 1,4-Phenylenediacrylic acid from HANGZHOU LEAP CHEM CO., LTD. ECHEMI.
• 1,4-Phenylenediacrylic acid | C12H10O4. PubChem.
• 1,4-Phenylenediacrylic Acid 16323-43-6. Tokyo Chemical Industry Co., Ltd..
• Perkin Reaction Mechanism. BYJU'S.
• Wittig Reaction. Organic Chemistry Portal.
• The Heck Reaction in Ionic Liquids: Progress and Challenges. PMC - NIH.
• The Heck Reaction Applied to 1,3- and 1,2-Unsaturated Derivatives, a Way towards Molecular Complexity. PMC - PubMed Central.
• 1,4-PHENYLENEDIACRYLIC ACID CAS#: 16323-43-6.
• 1,4-Phenylenediacrylic acid 95%. AChemBlock.
• The Heck Reaction: A Microscale Synthesis Using a Palladium C
• An In-depth Technical Guide to 1,4-Phenylenebismaleimide in Polymer Science. Benchchem.
• The Intramolecular Heck Reaction. Macmillan Group.
• Properties and Applications of Polymers: A Mini Review. Scilit.

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• 12. Perkin reaction - Wikipedia [en.wikipedia.org]
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• 14. organicreactions.org [organicreactions.org]
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• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. Wittig Reaction [organic-chemistry.org]

The Strategic Advantage of Amine Functionalization: Evaluating 1,4-Phenylenediamine (1,4-PDA) and its Analogs as Linkers in MOFs for Enhanced Gas Storage

A Senior Application Scientist's Guide to Linker Selection and Performance in Metal-Organic Frameworks

In the quest for next-generation materials for gas storage and separation, Metal-Organic Frameworks (MOFs) have emerged as frontrunners due to their unparalleled porosity and chemical tunability. The choice of the organic linker is a critical determinant of a MOF's ultimate performance. This guide provides an in-depth evaluation of 1,4-phenylenediamine (1,4-PDA) and its analogs as linkers in MOFs for gas storage applications. As a Senior Application Scientist, this analysis synthesizes technical data with field-proven insights to aid researchers and drug development professionals in making informed decisions for their material design strategies.

The Rationale for Amine Functionalization in MOF Linkers

The introduction of functional groups onto the organic linkers of MOFs is a powerful strategy to enhance their gas storage and separation capabilities. Amine (-NH2) groups, in particular, have garnered significant attention for their ability to introduce basic sites into the MOF structure. This functionalization can lead to stronger interactions with acidic gases like carbon dioxide (CO2) through Lewis acid-base interactions, thereby increasing both the capacity and selectivity of the adsorbent.

1,4-Phenylenediamine (1,4-PDA), with its two amine groups, presents an intriguing candidate as a linker. While its direct use as a primary coordinating linker in highly porous MOFs for gas storage is still an emerging area of research, the principles of its potential benefits can be effectively demonstrated by examining a well-studied analog: 2-amino-1,4-benzenedicarboxylic acid, the linker used in the renowned UiO-66-NH2 MOF. By comparing the performance of UiO-66-NH2 with its non-functionalized counterpart, UiO-66 (which uses 1,4-benzenedicarboxylic acid), we can elucidate the profound impact of amine functionalization.

Comparative Analysis: The UiO-66 vs. UiO-66-NH2 Case Study

The UiO-66 series of MOFs, based on zirconium clusters, is known for its exceptional thermal and chemical stability, making it an ideal platform for studying the effects of linker functionalization.

MOF	Linker	Functional Group	BET Surface Area (m²/g)	CO₂ Adsorption Capacity (mmol/g) at 273 K and 1 bar
UiO-66	1,4-benzenedicarboxylic acid	-H	~1100 - 1500	~2.5
UiO-66-NH₂	2-amino-1,4-benzenedicarboxylic acid	-NH₂	~1200 - 1400	~3.35[1]

Table 1: Comparison of physicochemical properties and CO2 uptake for UiO-66 and UiO-66-NH2.

The data clearly indicates that the introduction of the amine group in UiO-66-NH2 leads to a significant enhancement in CO2 adsorption capacity compared to the parent UiO-66, despite a similar surface area. This enhancement is attributed to the increased affinity of the framework for CO2 molecules due to the presence of the basic amine groups.

The Promise of 1,4-PDA as a Linker

Extrapolating from the insights gained from UiO-66-NH2, MOFs constructed with 1,4-PDA as a linker are poised to offer several advantages for gas storage:

• Enhanced CO2 Affinity: The two amine groups per linker molecule would create a high density of basic sites within the MOF structure, leading to strong interactions with CO2.

• Potential for Hydrogen Storage: The nitrogen atoms in the amine groups could also act as weak binding sites for H2 molecules, potentially improving hydrogen storage capacity at cryogenic temperatures.

• Structural Diversity: The linear and ditopic nature of 1,4-PDA allows for the construction of a variety of framework topologies, offering tunability of pore size and shape.

However, the synthesis of stable, porous MOFs using diamine linkers like 1,4-PDA can be challenging due to the coordination chemistry of the amine groups. Careful control over reaction conditions is necessary to prevent the formation of dense, non-porous coordination polymers.

Experimental Protocols

Part 1: Synthesis of an Amine-Functionalized MOF (UiO-66-NH2 as a representative example)

This section provides a detailed, step-by-step methodology for the solvothermal synthesis of UiO-66-NH2.

Materials:

• Zirconium(IV) chloride (ZrCl4)

• 2-amino-1,4-benzenedicarboxylic acid (H2BDC-NH2)

• N,N-Dimethylformamide (DMF)

• Acetic Acid (as a modulator)

• Teflon-lined stainless-steel autoclave

Procedure:

• In a glass vial, dissolve Zirconium(IV) chloride (e.g., 0.25 g) and 2-amino-1,4-benzenedicarboxylic acid (e.g., 0.2 g) in N,N-dimethylformamide (DMF) (e.g., 50 mL).

• Add a modulating agent, such as acetic acid (e.g., 5 mL), to the solution. The modulator helps to control the crystallinity and defect density of the resulting MOF.

• Seal the vial and sonicate the mixture for approximately 15-20 minutes to ensure homogeneity.

• Transfer the vial into a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at 120 °C for 24 hours.

• After cooling the autoclave to room temperature, collect the crystalline product by filtration or centrifugation.

• Wash the product with fresh DMF and then with a volatile solvent like ethanol or acetone to remove unreacted starting materials and residual DMF from the pores.

• Activate the synthesized MOF by heating under vacuum (e.g., at 150 °C for 12 hours) to remove the solvent molecules from the pores, making the framework accessible for gas adsorption.

Caption: Solvothermal synthesis workflow for UiO-66-NH2.

Part 2: Gas Adsorption Measurement

This protocol outlines the procedure for evaluating the gas storage performance of the synthesized MOF using a volumetric gas adsorption analyzer.

Instrumentation:

• Volumetric gas adsorption analyzer (e.g., Micromeritics ASAP 2020 or similar)

• High-purity adsorbate gases (e.g., CO2, H2, N2)

• Sample tube and heating mantle

Procedure:

• Sample Degassing (Activation): Accurately weigh a sample of the synthesized MOF (typically 50-100 mg) into a sample tube. Attach the sample tube to the degassing port of the analyzer. Heat the sample under high vacuum at a temperature determined from thermogravimetric analysis (TGA) to be just below the decomposition temperature of the MOF (e.g., 150 °C for UiO-66-NH2) for several hours to remove any adsorbed guest molecules.

• Isotherm Measurement: After degassing, transfer the sample tube to the analysis port of the instrument. Immerse the sample tube in a cryogenic bath (e.g., liquid nitrogen at 77 K for N2, H2 adsorption, or a water bath at a controlled temperature like 273 K or 298 K for CO2 adsorption).

• The instrument will then automatically dose known amounts of the adsorbate gas into the sample tube and measure the equilibrium pressure after each dose.

• The amount of gas adsorbed at each pressure point is calculated, generating an adsorption isotherm (a plot of the amount of gas adsorbed versus pressure at a constant temperature).

• From the N2 adsorption isotherm at 77 K, the Brunauer-Emmett-Teller (BET) surface area can be calculated, which is a key parameter for characterizing porous materials.

• The CO2 and H2 isotherms provide direct information on the gas storage capacity of the MOF under specific temperature and pressure conditions.

Caption: Workflow for gas adsorption analysis of MOFs.

Conclusion and Future Outlook

The strategic incorporation of amine functionalities into MOF linkers, as exemplified by the UiO-66-NH2 case study, presents a highly effective approach for enhancing gas storage capacities, particularly for CO2. The basic amine groups introduce strong adsorption sites, leading to improved uptake and selectivity. While the direct synthesis of highly porous and stable MOFs using 1,4-phenylenediamine as a primary linker requires further exploration, the foundational principles of amine functionalization strongly suggest its significant potential. Future research should focus on developing robust synthetic methodologies for incorporating 1,4-PDA and other diamine linkers into stable, high-surface-area MOFs. Such advancements will undoubtedly pave the way for the next generation of highly efficient materials for gas storage and separation, with wide-ranging applications in energy, environmental remediation, and beyond.

References

Sources

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,4-Phenylenediacrylic Acid

As researchers and scientists, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship in our laboratories. The proper handling and disposal of chemical reagents are paramount to this mission. This guide provides a comprehensive, technically grounded protocol for the disposal of 1,4-Phenylenediacrylic acid (CAS 16323-43-6), moving beyond a simple checklist to explain the critical reasoning behind each procedural step. Our goal is to empower you with the knowledge to manage this chemical waste stream safely, compliantly, and with scientific integrity.

Hazard Assessment & Risk Mitigation: The Foundation of Safe Disposal

Understanding the inherent risks of a chemical is the first step in designing a safe disposal plan. 1,4-Phenylenediacrylic acid is a carboxylic acid that appears as a yellow powder or solid.[1] While stable under standard conditions, its disposal requires careful consideration of its specific hazards and reactivity profile.

Core Hazards

1,4-Phenylenediacrylic acid is classified with the following GHS hazard statements:

• H315: Causes skin irritation. [1][2][3]

• H319: Causes serious eye irritation. [1][2][3]

• H335: May cause respiratory irritation. [3]

Additionally, it is a combustible solid, meaning it can burn if exposed to an ignition source.[1][4] These hazards dictate the necessity of stringent personal protective measures during all handling and disposal operations.

Incompatibility Profile

As a carboxylic acid, 1,4-Phenylenediacrylic acid will react exothermically (release heat) with bases in a neutralization reaction.[1] More critically, it is incompatible with:

• Strong Oxidizing Agents (e.g., perchlorates, nitrates, permanganates): Contact may cause fires or explosions.[5]

• Bases (e.g., sodium hydroxide, amines): Reacts to form salts and generate substantial heat.[1]

• Cyanide and Sulfide Salts: Reacts to generate highly toxic gases like hydrogen cyanide and hydrogen sulfide.[1]

This reactivity profile is the primary driver for the strict segregation protocols outlined below. Mixing incompatible waste streams is not merely poor practice; it is a significant safety threat.

Mandatory Personal Protective Equipment (PPE)

Before handling or preparing 1,4-Phenylenediacrylic acid for disposal, the following PPE is mandatory:

• Eye Protection: Safety glasses with side shields or, preferably, chemical splash goggles.

• Hand Protection: Chemical-resistant gloves. Materials such as Butyl or Neoprene are recommended for acrylic compounds.[6] Always inspect gloves before use.[3]

• Body Protection: A standard laboratory coat.

• Respiratory Protection: For handling bulk quantities or when dust generation is likely, a NIOSH-approved N95 particle respirator is recommended.[3][4]

Waste Segregation and Containment Protocol

The cornerstone of compliant chemical waste management is the proper collection and storage of waste at the point of generation. This prevents accidental mixing of incompatible chemicals and ensures the waste is managed safely until final disposal.

Establishing a Satellite Accumulation Area (SAA)

All laboratories generating hazardous waste must designate a Satellite Accumulation Area (SAA).[7] This is a location at or near the point of generation where waste is collected.

• The SAA must be under the control of the laboratory personnel.

• It should be clearly marked, and secondary containment (such as a tray or tub) is required to contain any potential leaks.[7]

• Incompatible wastes within the SAA must be physically segregated.[7]

Container Selection and Labeling

• Container Choice: Whenever possible, collect waste in its original container.[8] If unavailable, use a container made of compatible material (e.g., polyethylene) with a secure, screw-top cap.[7] The container must be in good condition, free of cracks or deterioration.[7]

• Labeling: The container must be labeled with the words "Hazardous Waste" and a full identification of its contents, including the name "1,4-Phenylenediacrylic Acid" and its approximate concentration or quantity.[9][10]

• Headroom: Do not fill the container completely; leave at least 10% or one inch of headroom to allow for expansion of contents.[7]

Standard Disposal Procedure (Primary Pathway)

For the vast majority of laboratory settings, the safest and most compliant method for disposing of 1,4-Phenylenediacrylic acid is through your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste contractor.

Step 1: Waste Collection Carefully transfer the solid 1,4-Phenylenediacrylic acid waste into your designated, properly labeled hazardous waste container located in the SAA. Minimize dust generation during this process.

Step 2: Secure Storage Keep the waste container tightly closed except when adding waste.[9] Store it in the SAA, segregated from incompatible materials as detailed in Section 1.2.

Step 3: Arrange for Pickup Once the container is full or you have no further use for it, submit a chemical waste collection request to your institution's EH&S office.[9][10] Do not store full containers in the laboratory for extended periods.[9]

Step 4: Professional Disposal The trained EH&S professionals will then transport the waste for final disposal, which is typically high-temperature incineration for solid organic materials.[11]

On-Site Treatment: Neutralization of Small Quantities

In some specific cases, on-site neutralization of small quantities of corrosive-only waste may be permissible.[12] This should only be performed by trained personnel who are fully aware of the risks and have the proper equipment.

When is Neutralization Appropriate?

Neutralization is only an option if:

• The waste consists of a very small volume of 1,4-Phenylenediacrylic acid.

• The acid is not contaminated with any other hazardous materials (e.g., heavy metals, halogenated solvents).

• Your institutional and local regulations explicitly permit on-site neutralization of corrosive waste.[12]

Detailed Step-by-Step Neutralization Protocol

This procedure must be performed in a certified chemical fume hood while wearing all mandatory PPE.

Step 1: Prepare a Basic Solution Prepare a dilute solution (e.g., 5-10%) of a base such as sodium carbonate (soda ash) or sodium hydroxide in a large beaker. Place this beaker in an ice-water bath to manage heat generation.[8][12]

Step 2: Dilute the Acid In a separate beaker, slowly and carefully create a dilute aqueous solution or slurry of the 1,4-Phenylenediacrylic acid waste.

Step 3: Perform Neutralization Very slowly, add the diluted acid solution to the stirring basic solution in the ice bath.[8] The slow addition of acid to base is critical to control the exothermic reaction and prevent splashing.

Step 4: Verify pH After the addition is complete, use a calibrated pH meter or pH test strips to check the pH of the resulting solution. Continue to add base dropwise until the pH is stable within a neutral range, typically between 5.5 and 9.5.[12]

Step 5: Dispose of Neutralized Solution If the neutralized solution contains no other hazards, it may be permissible to pour it down the drain with a copious amount of water (at least 20 parts water to 1 part solution), as per local regulations.[8][12]

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial to prevent exposure and environmental contamination.

For small solid spills:

• Alert personnel in the immediate area and restrict access.

• Wearing appropriate PPE, gently dampen the spilled solid material with water to prevent dust from becoming airborne.[1]

• Carefully transfer the dampened material into a labeled container for hazardous waste disposal.[1]

• Use absorbent paper dampened with water to clean up any remaining residue.[1]

• Place all contaminated cleaning materials into a sealed plastic bag and then into the hazardous waste container.[1]

• Wash the contaminated surface thoroughly with soap and water.[1]

• Do not wash spilled material into a sewer drain.[6]

For large spills, evacuate the area and contact your institution's emergency response or EH&S team immediately.

Data Summary Table

Parameter	Guideline / Data	Source(s)
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1][2][3]
Physical Form	Yellow powder or solid	[1]
Combustibility	Combustible Solid	[1][4]
Key Incompatibilities	Strong bases, oxidizing agents, metals, cyanides, sulfides	[1][6][7]
Recommended PPE	Safety goggles, chemical-resistant gloves (e.g., Butyl, Neoprene), lab coat, N95 respirator (for dust)	[3][4][6]
Neutralization pH Target	5.5 - 9.5	[12]

Disposal Decision Workflow

Caption: Decision workflow for 1,4-Phenylenediacrylic acid disposal.

Conclusion

The responsible disposal of 1,4-Phenylenediacrylic acid is a non-negotiable aspect of laboratory safety and environmental compliance. By understanding the chemical's hazards, adhering to strict segregation and containment protocols, and following the primary disposal pathway through professional services, you build a deep and trustworthy culture of safety. On-site treatment, while possible in limited scenarios, requires a higher level of scrutiny and expertise. Always prioritize the safest method that ensures compliance with all applicable regulations.

References

• Acrylic acid - Safety Data Sheet - ChemicalBook. (2025, December 20). Retrieved from ChemicalBook. URL not directly available.

• 1,4-Phenylenediacrylic acid | C12H10O4 | CID 759280 - PubChem. National Center for Biotechnology Information. Retrieved from [Link]

• Acrylic acid (HSG 104, 1997) - INCHEM. International Programme on Chemical Safety. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines - Central Washington University. Central Washington University. Retrieved from [Link]

• REGULATION OF LABORATORY WASTE - American Chemical Society. American Chemical Society. (2025-2028). Retrieved from [Link]

• D4447 Standard Guide for Disposal of Laboratory Chemicals and Samples - ASTM. ASTM International. (2021, February 26). Retrieved from [Link]

• Laboratory Chemical Waste Management Guidelines | PennEHRS - UPenn EHRS - University of Pennsylvania. University of Pennsylvania. (2023, April 6). Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. Vanderbilt University Medical Center. Retrieved from [Link]

• 1,4-Phenylenediacrylic Acid - Starshinechemical. Starshine Chemical. Retrieved from [Link]

• 1,4-Phenylenediacetic acid - Safety Data Sheet - ChemicalBook. (2025, February 1). Retrieved from ChemicalBook. URL not directly available.

• Acrylic Acid - Hazardous Substance Fact Sheet. New Jersey Department of Health. Retrieved from [Link]

• Standard Operating Procedure for Management of Hazardous Materials. University of Washington School of Dentistry. (2020, August). Retrieved from [Link]

• What are the clean-up methods for Acrylic Acid spills? - Blog. (2025, September 11). Retrieved from a blog source, specific URL not provided.

• Hazardous Waste Disposal Guide - Research Safety - Northwestern University. (2023, February 27). Northwestern University. Retrieved from [Link]

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• 4. 1,4-Phenylenediacrylic acid 97 16323-43-6 [sigmaaldrich.com]
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• 6. nj.gov [nj.gov]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
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Personal protective equipment for handling 1,4-Phenylenediacrylic acid

A Researcher's Guide to Safely Handling 1,4-Phenylenediacrylic Acid

As a Senior Application Scientist, my primary goal is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond a simple checklist, offering a deep dive into the safe handling of 1,4-Phenylenediacrylic acid, grounded in scientific principles and practical laboratory experience. Our aim is to build your trust by providing value that extends beyond the product itself, making this your preferred resource for chemical handling safety.

Understanding the Compound: Why Caution is Critical

1,4-Phenylenediacrylic acid is a solid, often appearing as a yellow powder.[1] While some supplier safety data sheets (SDS) may classify it as non-hazardous, this assessment is not universally consistent.[2] More comprehensive databases, such as PubChem, which aggregates data from multiple sources, indicate clear hazard classifications. According to the Globally Harmonized System (GHS), 1,4-Phenylenediacrylic acid is classified as causing skin irritation (H315) and serious eye irritation (H319).[1][3] Some data also suggests it may cause respiratory irritation (H335).[1][4]

This discrepancy highlights a crucial principle of laboratory safety: always default to the more conservative safety profile. The potential for skin, eye, and respiratory irritation dictates that this compound must be handled with appropriate engineering controls and personal protective equipment (PPE) at all times.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not arbitrary; it is your primary barrier against the specific hazards posed by a chemical. For 1,4-Phenylenediacrylic acid, a solid powder, the primary risks are inadvertent contact with skin and eyes, and inhalation of airborne particles.

Eye and Face Protection: Your First Line of Defense

Given the significant risk of serious eye irritation, robust eye protection is non-negotiable.

• Mandatory: Chemical splash goggles are required whenever there is a potential for splashing, which includes during weighing, transfer, and dissolution of the powder.[5] Safety glasses do not provide an adequate seal against airborne dust or splashes.[5]

• Recommended for Large Quantities: When handling larger volumes (e.g., >25g), a face shield should be worn in addition to chemical splash goggles to protect the entire face from splashes.[5][6]

Hand and Body Protection: Preventing Dermal Exposure

As 1,4-Phenylenediacrylic acid is a known skin irritant, preventing dermal contact is paramount.

• Gloves: Disposable nitrile gloves are generally suitable for incidental contact.[5] Always inspect gloves for tears or holes before use. If you are working with the compound for extended periods or in a solution, consult a glove manufacturer's chemical resistance guide to ensure nitrile is appropriate for the solvent being used.[7][8] Employ proper glove removal technique to avoid contaminating your skin.[4]

• Lab Coat: A standard laboratory coat is required to protect your skin and personal clothing from contamination.[5][8] Ensure it is fully buttoned. For tasks with a higher risk of spills, consider a chemical-resistant apron worn over the lab coat.[8]

• Apparel: Always wear long pants and closed-toe shoes in the laboratory.[5][8]

Respiratory Protection: Mitigating Inhalation Risk

The potential for respiratory irritation from the fine powder necessitates measures to prevent inhalation.

• Primary Control: The most effective method is to handle the solid chemical within a certified chemical fume hood or a powder containment hood.[9] This engineering control removes the hazard at the source.

• Secondary Control: When engineering controls are not sufficient to keep airborne concentrations low, respiratory protection is required.[10] A NIOSH-approved N95 particulate respirator is the minimum recommended protection for handling this powder outside of a containment hood.[11] For any required respirator use, a formal respiratory protection program, including fit testing, is mandated by OSHA.

Protection Level	Equipment	Specification	Rationale
Eye/Face	Chemical Splash Goggles	Must provide a seal around the eyes.[5]	Protects against airborne dust and splashes causing serious eye irritation.[1][3]
Face Shield (in addition to goggles)	Full-face coverage.	Required for handling larger quantities to protect against significant splashes.[5]
Hand	Chemical-Resistant Gloves	Nitrile (for incidental contact).[5]	Prevents skin contact and irritation.[1][3]
Body	Laboratory Coat	Fully buttoned.	Protects skin and clothing from contamination.[8]
Respiratory	Particulate Respirator	N95 (US) or P1 (EU) minimum.[4]	Prevents inhalation of dust that may cause respiratory irritation.[1][4]

Operational Plan: From Benchtop to Disposal

Adherence to a standardized workflow is critical for ensuring safety and reproducibility. The following protocol outlines the essential steps for handling 1,4-Phenylenediacrylic acid.

Step-by-Step Handling Protocol

• Preparation and Hazard Review:

  • Before beginning work, review the Safety Data Sheet (SDS) and any internal Standard Operating Procedures (SOPs).[8]

  • Ensure the designated work area, preferably a chemical fume hood, is clean and uncluttered.

  • Locate the nearest eyewash station and safety shower and confirm they are accessible.[6][10]

• Donning PPE:

  • Put on your lab coat, ensuring it is buttoned.

  • Don chemical splash goggles.

  • Put on nitrile gloves, checking for integrity.

• Weighing and Transfer:

  • Perform all manipulations of the solid powder inside a chemical fume hood or other ventilated enclosure to minimize dust inhalation.[9]

  • Use a spatula for transfers. Avoid pouring the powder, which can generate dust.

  • If weighing on a balance outside the hood, use a tared, sealed container to transport the chemical.

• Post-Handling:

  • Thoroughly clean the work area. A wet wipe method is preferred for cleaning residual powder to prevent it from becoming airborne.[1]

  • Remove gloves using the proper technique and dispose of them in the designated solid waste container.[4]

  • Wash hands thoroughly with soap and water after removing gloves.[2][3]

Workflow for Handling 1,4-Phenylenediacrylic Acid

Caption: Standard workflow for safely handling solid 1,4-Phenylenediacrylic acid.

Emergency and Disposal Plan

In Case of Exposure

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

• Skin Contact: Immediately remove all contaminated clothing. Flood the affected skin with water and then wash thoroughly with soap and plenty of water.[1] If skin irritation occurs, seek medical advice.[3]

• Inhalation: Move the person to fresh air. If symptoms like coughing or shortness of breath develop, seek medical attention.[1][4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and give one or two glasses of water to dilute the chemical. Seek immediate medical attention.[1]

Spill Response

For small spills of solid 1,4-Phenylenediacrylic acid:

• Alert personnel in the immediate area.

• Wearing your full PPE (including respiratory protection), gently dampen the spilled solid with water to prevent dust formation.[1]

• Carefully sweep or scoop the dampened material into a clearly labeled, sealable container for hazardous waste.[1][4]

• Use an absorbent paper dampened with water to wipe the spill area clean.[1]

• Seal all contaminated cleaning materials (gloves, paper, etc.) in a vapor-tight plastic bag for disposal.[1]

• Wash the contaminated surface with a soap and water solution.[1]

Waste Disposal

All waste containing 1,4-Phenylenediacrylic acid, including empty containers and contaminated PPE, must be treated as hazardous chemical waste.

• Containers: Collect waste in designated, sealed, and properly labeled hazardous waste containers. Do not mix with other waste streams.[2]

• Regulations: All chemical waste must be disposed of in strict accordance with local, state, and federal regulations.[2] Consult with your institution's Environmental Health & Safety (EH&S) department for specific procedures.

References

• PubChem. 1,4-Phenylenediacrylic acid. National Center for Biotechnology Information. [Link]

• Environmental Health & Safety Services.Personal Protective Equipment. [Source URL not provided in search results]

• Starshinechemical. 1,4-Phenylenediacrylic Acid.[Link]

• Real Safety. Personal Protective Equipment for Chemical Handling.[Link]

• The University of Alabama in Huntsville. UAH Laboratory Personal Protective Equipment.[Link]

• SAMS Solutions. Protective Gear for Chemical Handling Must-Have Equipment.[Link]

• Carl ROTH. Safety Data Sheet: 1,4-Phenylenediamine.[Link]

Sources

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• 3. 1,4-Phenylenediacrylic Acid - Starshinechemical [starshinechemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. uah.edu [uah.edu]
• 6. sams-solutions.com [sams-solutions.com]
• 7. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 8. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. carlroth.com:443 [carlroth.com:443]
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• 11. 对苯二丙烯酸 97% | Sigma-Aldrich [sigmaaldrich.com]